Ethyl 2-Methoxy-2-(1-naphthyl)propionate

Core Science & Biosynthesis

In-Depth Technical Guide: Physical, Chemical, and Analytical Properties of Ethyl 2-Methoxy-2-(1-naphthyl)propionate

Executive Summary

Ethyl 2-Methoxy-2-(1-naphthyl)propionate (CAS: 2006277-95-6) is a highly specialized ester derivative of 2-Methoxy-2-(1-naphthyl)propionic acid (commonly known as MαNP acid ). In the realm of advanced organic synthesis and stereochemical elucidation, MαNP acid and its ester derivatives serve as powerful chiral derivatizing agents[1]. They are specifically engineered to determine the absolute configuration of chiral alcohols and amines via the 1 H NMR diamagnetic anisotropy method[2].

This whitepaper deconstructs the physicochemical profile, synthesis pathways, and mechanistic utility of Ethyl 2-Methoxy-2-(1-naphthyl)propionate, providing drug development professionals and analytical chemists with the foundational logic required to utilize this compound in complex stereochemical workflows.

Molecular & Physicochemical Profiling

The utility of Ethyl 2-Methoxy-2-(1-naphthyl)propionate is entirely dependent on its unique structural topology. The molecule features a highly sterically hindered and magnetically anisotropic 1-naphthyl group attached to a chiral alpha-carbon. The methoxy group provides a rigid syn-coplanar conformation with the ester carbonyl oxygen, which is the causal factor behind its predictable NMR shielding effects[1].

Quantitative Data Summary

(Note: Data is synthesized from canonical chemical databases and corrected for standard parsing artifacts).

Property	Value	Structural Significance
Molecular Formula	C 16​ H 18​ O 3​ [3]	Defines the ethyl ester of the MαNP core.
Molecular Weight	258.31 g/mol [3]	Standard mass for mass spectrometry (MS) calibration.
Exact Mass	258.12559[3]	Critical for high-resolution MS (HRMS) validation.
XLogP3-AA	~3.5[3]	Indicates moderate lipophilicity, ideal for normal-phase HPLC.
Rotatable Bonds	5[3]	Restricted rotation around the chiral center ensures NMR predictability.
Topological Polar Surface Area	35.5 Ų[3]	Low polarity ensures excellent solubility in halogenated NMR solvents (e.g., CDCl 3​ ).
H-Bond Acceptors / Donors	3 / 0[3]	Lack of donors prevents unpredictable intermolecular hydrogen bonding.

Chemical Synthesis & Derivatization Workflows

The ethyl ester is synthesized via the Steglich esterification of MαNP acid with ethanol. This specific protocol is favored because it avoids harsh acidic conditions (like those in Fischer esterification) that could induce racemization of the sensitive alpha-chiral center[2].

Experimental Protocol: DCC/DMAP-Mediated Steglich Esterification

Objective: Synthesize Ethyl 2-Methoxy-2-(1-naphthyl)propionate from MαNP acid with high enantiomeric fidelity. Causality & Self-Validation: The use of N,N'-Dicyclohexylcarbodiimide (DCC) drives the dehydration reaction, while the formation of the insoluble byproduct dicyclohexylurea (DCU) serves as a visual, self-validating indicator of a successful coupling event.

Step-by-Step Methodology:

• Activation: Dissolve 1.0 equivalent of enantiopure (S)- or (R)-MαNP acid in anhydrous dichloromethane (CH 2​ Cl 2​ ) under an inert argon atmosphere. Add 1.1 equivalents of absolute ethanol[2].

• Catalytic Initiation: Introduce 0.5 equivalents of 4-Dimethylaminopyridine (DMAP). Mechanistic Insight: DMAP acts as a superior nucleophile compared to ethanol, attacking the transient O-acylisourea intermediate to form a highly reactive acylpyridinium species, thereby preventing unwanted side reactions[2].

• Coupling: Cool the mixture to 0 °C and slowly add 1.7 equivalents of DCC. Allow the reaction to warm to room temperature and stir for 24–48 hours[2].

• Self-Validating Filtration: Observe the precipitation of white dicyclohexylurea (DCU). The presence of this precipitate visually validates that the dehydration coupling has occurred. Filter the DCU through a Celite pad.

• Purification: Concentrate the filtrate in vacuo and purify the crude ester via normal-phase silica gel high-performance liquid chromatography (HPLC) using a hexane/ethyl acetate gradient[1][2].

Workflow for the Steglich esterification of MαNP acid to form the ethyl ester.

Analytical Utility & Mechanistic Insights (E-E-A-T)

While Ethyl 2-Methoxy-2-(1-naphthyl)propionate is a specific molecule, its underlying chemistry represents a paradigm shift in stereochemical analysis. MαNP acid and its ester derivatives are vastly superior to traditional Mosher's acid (MTPA) due to the profound magnetic shielding capabilities of the 1-naphthyl group[1][4].

The 1 H NMR Diamagnetic Anisotropy Mechanism

To understand why this ester is analytically valuable, one must examine the causality of its behavior in a magnetic field:

• Conformational Rigidity: In solution, the MαNP ester adopts a highly specific syn-coplanar conformation where the methoxy group (-OCH 3​ ) and the ester carbonyl oxygen align in the same plane[1]. This locks the molecule into a predictable geometry.

• Anisotropic Shielding: The massive 1-naphthyl group generates a strong local magnetic field (diamagnetic anisotropy) when exposed to the external magnetic field of the NMR spectrometer. Protons on the ethyl group (or any esterified alcohol) that sit directly above or below the plane of the naphthyl ring experience an upfield chemical shift (a lower δ value)[1].

• The Sector Rule: By synthesizing both the (R)- and (S)-MαNP esters and calculating the chemical shift difference ( Δδ=δ(R)−δ(S) ) for specific protons, researchers can map the spatial arrangement of the molecule. This allows for the unambiguous assignment of the absolute configuration of the chiral center, even for remotely chiral primary alkanols (e.g., δ

  • and ϵ -chiral centers) where traditional chiral derivatizing agents fail[2][4].

Logical flow of the 1H NMR diamagnetic anisotropy mechanism in MαNP esters.

Enantiomeric Resolution via Chromatography

Beyond NMR, MαNP esters exhibit unusually large separation factors ( α ) on normal-phase silica gel HPLC[1]. The ethyl ester itself acts as a critical reference standard for calibrating chromatographic methods. Because the MαNP acid has a great ability to recognize the minute steric differences between methyl and ethyl groups, it is considered a premier tool for the enantioresolution of complex aliphatic alcohols[1].

References

• Yamamoto, Y., Taji, H., Watanabe, M., & Harada, N. "Enantioresolution and Determination of the Absolute Configuration of Acyclic Alcohols by the MαNP Method". 16th Symposium on Fundamental Organic Chemistry. DOI: 10.11494/kisoyuki.16.0.1077.0. URL:[Link]

• Xu, S., Oda, A., Kamada, H., & Negishi, E. "Highly enantioselective synthesis of γ-, δ-, and ε-chiral 1-alkanols via Zr-catalyzed asymmetric carboalumination of alkenes (ZACA)–Cu- or Pd-catalyzed cross-coupling". Proceedings of the National Academy of Sciences (PNAS), 111(23), 8368-8373. DOI: 10.1073/pnas.1401187111. URL:[Link]

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• 4. Highly enantioselective synthesis of γ-, δ-, and ε-chiral 1-alkanols via Zr-catalyzed asymmetric carboalumination of alkenes (ZACA)-Cu- or Pd-catalyzed cross-coupling - PubMed [pubmed.ncbi.nlm.nih.gov]

Ethyl 2-Methoxy-2-(1-naphthyl)propionate: Structural Dynamics, IUPAC Nomenclature, and Application in Chiral Resolution

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

The determination of absolute configurations for chiral molecules remains a critical bottleneck in drug development and natural product synthesis. While Mosher's acid (MTPA) has historically served as the standard chiral derivatizing agent (CDA), the introduction of 2-methoxy-2-(1-naphthyl)propionic acid (MαNP acid) revolutionized 1 H NMR anisotropy methods[1]. Ethyl 2-methoxy-2-(1-naphthyl)propionate is the fundamental ethyl ester derivative of this system. This whitepaper provides an in-depth technical analysis of its structural identity, IUPAC nomenclature, physicochemical properties, and the self-validating experimental protocols required for its synthesis and application.

Structural Identity and IUPAC Nomenclature

To leverage a molecule in stereochemical analysis, its structural and electronic parameters must be unambiguously defined.

• IUPAC Name: Ethyl 2-methoxy-2-(naphthalen-1-yl)propanoate

• Canonical SMILES: CCOC(=O)C(C)(c1cccc2c1cccc2)OC[2]

• CAS Registry Number: 2006277-95-6[3]

Structural Causality

The architecture of ethyl 2-methoxy-2-(1-naphthyl)propionate is not coincidental; it is highly optimized for conformational rigidity:

• The 1-Naphthyl Group: Acts as a massive magnetic shielding cone. Unlike a simple phenyl ring, the extended π -system of the naphthalene moiety generates a profound diamagnetic anisotropy effect, leading to significantly larger chemical shift differences ( Δδ ) in NMR[4].

• The Quaternary Stereocenter (C2): Prevents enolization and subsequent racemization, ensuring the stereochemical integrity of the molecule is maintained under basic or acidic conditions.

• The Methoxy Group: Steric repulsion between the bulky 1-naphthyl group and the ester moiety forces the methoxy group to adopt a syn-periplanar conformation relative to the carbonyl oxygen. This locks the molecule into a predictable geometry, which is the foundational requirement for applying the NMR sector rule[4].

Physicochemical Profiling

Understanding the physical parameters of the ester is critical for chromatographic separation and spectroscopic analysis. The quantitative data is summarized in Table 1[3].

Table 1: Physicochemical Properties of Ethyl 2-Methoxy-2-(1-naphthyl)propionate

Parameter	Value	Analytical Significance
Molecular Formula	C 16​ H 18​ O 3​	Confirms the addition of the ethyl group to the MαNP parent acid.
Molecular Weight	258.31 g/mol	Utilized for precise stoichiometric calculations during synthesis.
Monoisotopic Mass	258.1256 Da	Critical for High-Resolution Mass Spectrometry (HRMS) validation.
Rotatable Bonds	5	Indicates limited conformational flexibility, favoring rigid NMR states.
Topological Polar Surface Area	35.5 Å 2	Predicts elution behavior during normal-phase HPLC on silica gel.

Mechanistic Role in Stereochemical Analysis

While ethyl 2-methoxy-2-(1-naphthyl)propionate serves as a stable reference standard, its parent acid (MαNP) is utilized to resolve racemic alcohols. When MαNP acid is reacted with a racemic alcohol, it forms a mixture of diastereomeric esters.

The causality behind this method's success lies in the diamagnetic anisotropy . Protons on the substrate that fall within the shielding cone of the 1-naphthyl ring experience an upfield shift (lower ppm). By calculating Δδ=δR​−δS​ for the diastereomers, the absolute configuration of the original alcohol can be unambiguously assigned[1]. The ethyl ester acts as a baseline to calibrate these NMR shifts without the interference of a complex chiral substrate.

Workflow Visualization

The following diagram illustrates the logical flow from the parent CDA to the target ethyl ester and its parallel application in chiral resolution.

Fig 1: Reaction workflow demonstrating the synthesis of MαNP esters and their role in NMR analysis.

Experimental Protocols: Self-Validating Synthesis

To ensure scientific integrity, the synthesis of ethyl 2-methoxy-2-(naphthalen-1-yl)propanoate must be conducted under conditions that prevent racemization. The following Steglich esterification protocol is designed as a self-validating system.

Protocol: Synthesis of Ethyl 2-Methoxy-2-(1-naphthyl)propionate

Objective: To synthesize the ethyl ester reference standard from MαNP acid with >99% enantiomeric excess (ee).

Reagents:

• (R)- or (S)-2-Methoxy-2-(1-naphthyl)propionic acid (MαNP acid)

• Absolute Ethanol (EtOH)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• Preparation & Inert Atmosphere: Flame-dry a round-bottom flask. Dissolve 1.0 equivalent of MαNP acid in anhydrous DCM under an argon atmosphere.

  • Causality: Argon prevents atmospheric moisture from hydrolyzing the highly reactive O-acylisourea intermediate formed in Step 3.

• Catalyst & Substrate Addition: Add 1.2 equivalents of absolute ethanol and 0.1 equivalents of DMAP to the solution. Cool the reaction mixture to 0 °C using an ice-water bath.

  • Causality: DMAP acts as a superior nucleophilic acyl transfer catalyst. It reacts with the O-acylisourea to form a reactive amide intermediate, which prevents the undesired rearrangement to an inactive N-acylurea. Cooling suppresses exothermic degradation.

• Activation: Dissolve 1.1 equivalents of DCC in a minimal amount of DCM and add it dropwise to the cooled solution over 15 minutes. Stir at 0 °C for 1 hour.

• Propagation: Remove the ice bath and allow the reaction to warm to ambient temperature (20-25 °C). Stir continuously for 12 hours. A white precipitate of dicyclohexylurea (DCU) will form, indicating the successful dehydration coupling.

• Isolation & Purification:

  • Filter the suspension through a pad of Celite to remove the DCU byproduct.

  • Wash the organic filtrate sequentially with 1M HCl (to remove DMAP), saturated aqueous NaHCO 3​ (to remove unreacted MαNP acid), and brine.

  • Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate in vacuo.

  • Purify the crude residue via flash column chromatography on silica gel (eluting with a Hexane/Ethyl Acetate gradient) to yield pure ethyl 2-methoxy-2-(naphthalen-1-yl)propanoate[].

• Validation: Confirm the structure via 1 H NMR. The spectrum must show a characteristic quartet (~4.1 ppm) and triplet (~1.2 ppm) for the ethyl group, a sharp singlet for the methoxy group (~3.2 ppm), and the complex multiplet of the 1-naphthyl system (7.4–8.6 ppm).

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An In-depth Technical Guide to the Spectral Analysis of Ethyl 2-Methoxy-2-(1-naphthyl)propionate

Molecular Structure and Spectroscopic Overview

Ethyl 2-Methoxy-2-(1-naphthyl)propionate possesses a unique combination of functional groups that give rise to a distinct spectroscopic fingerprint. The molecule contains a bulky, aromatic naphthyl group, a chiral quaternary carbon, a methoxy group, and an ethyl ester. Each of these features will manifest in a predictable manner across different spectroscopic techniques.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. By analyzing the chemical environment of ¹H and ¹³C nuclei, we can deduce the connectivity and spatial arrangement of atoms.

Predicted ¹H NMR Spectrum

The proton NMR spectrum of Ethyl 2-Methoxy-2-(1-naphthyl)propionate is expected to be complex, particularly in the aromatic region, due to the naphthyl group. The predicted chemical shifts (δ) are expressed in parts per million (ppm) relative to a tetramethylsilane (TMS) standard.

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Integration	Rationale and Key Insights
Naphthyl-H	7.40 - 8.20	Multiplet (m)	7H	The seven protons on the naphthalene ring will resonate in the downfield aromatic region. The proton peri to the substituent at C1 (at C8) is expected to be the most deshielded due to steric and electronic effects, likely appearing at the lowest field (around 8.1-8.2 ppm). The remaining protons will appear as a complex multiplet. The exact splitting patterns can be challenging to resolve without high-field NMR and simulation.
O-CH₂ (Ethyl)	4.10 - 4.30	Quartet (q)	2H	The methylene protons of the ethyl ester are adjacent to an oxygen atom, which deshields them, causing a downfield shift. They are coupled to the three methyl protons, resulting in a quartet (n+1 rule, where n=3).
O-CH₃ (Methoxy)	3.20 - 3.40	Singlet (s)	3H	The methoxy protons are attached to an oxygen atom and are expected to appear as a sharp singlet as there are no adjacent protons to couple with. Its chemical shift is influenced by the anisotropic effect of the nearby naphthyl ring.
C-CH₃ (Propionate)	1.60 - 1.80	Singlet (s)	3H	The methyl protons on the propionate backbone are attached to a quaternary carbon and therefore will appear as a singlet. The electron-withdrawing environment of the ester and the naphthyl group will shift it slightly downfield compared to a simple alkyl methyl group.
O-CH₂-CH₃ (Ethyl)	1.20 - 1.40	Triplet (t)	3H	The terminal methyl protons of the ethyl ester are coupled to the two methylene protons, resulting in a triplet (n+1 rule, where n=2).

The ¹H NMR spectrum of the closely related 2-methoxy-2-(1-naphthyl)propionic acid shows similar complex multiplets for the naphthyl protons, supporting these predictions.[1][2] The well-defined signals of the ethyl and methoxy groups are crucial for confirming the presence of these functionalities.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum provides information on the different carbon environments within the molecule.

Carbon Assignment	Predicted Chemical Shift (ppm)	Rationale and Key Insights
C=O (Ester)	170 - 175	The carbonyl carbon of the ester group is highly deshielded and will appear at the downfield end of the spectrum.[3]
Naphthyl-C (Aromatic)	120 - 140	The ten carbons of the naphthalene ring will produce a series of signals in this region. The carbon bearing the substituent (C1) and the bridgehead carbons will have distinct chemical shifts.
C -O (Quaternary)	80 - 90	The quaternary carbon is bonded to two oxygen atoms and the naphthyl group, leading to a significant downfield shift.
O-C H₂ (Ethyl)	60 - 65	The methylene carbon of the ethyl ester is deshielded by the adjacent oxygen atom.
O-C H₃ (Methoxy)	50 - 55	The methoxy carbon is also deshielded by the oxygen atom.
C-C H₃ (Propionate)	20 - 25	The methyl carbon of the propionate backbone will appear in the aliphatic region.
O-CH₂-C H₃ (Ethyl)	13 - 15	The terminal methyl carbon of the ethyl group will be the most upfield signal.

Experimental Protocol for NMR Spectroscopy

A self-validating protocol for acquiring high-quality NMR data is crucial for accurate structural elucidation.

• Sample Preparation:

  • Dissolve 5-10 mg of Ethyl 2-Methoxy-2-(1-naphthyl)propionate in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆).

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (0 ppm).

  • Filter the solution into a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve better signal dispersion, which is particularly important for resolving the complex aromatic region of the naphthyl group.

  • Tune and shim the instrument to ensure a homogeneous magnetic field.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Acquire a broadband proton-decoupled ¹³C NMR spectrum.

  • To aid in structural assignment, consider performing two-dimensional (2D) NMR experiments such as COSY (Correlation Spectroscopy) to identify proton-proton couplings and HSQC (Heteronuclear Single Quantum Coherence) to correlate directly bonded protons and carbons.

Visualization of NMR Logic

The following diagram illustrates the key correlations expected in the ¹H NMR spectrum.

Caption: Key ¹H NMR correlations in Ethyl 2-Methoxy-2-(1-naphthyl)propionate.

Part 2: Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying the functional groups present in a molecule by detecting the vibrations of chemical bonds.

Predicted IR Absorption Bands

The IR spectrum will be dominated by absorptions corresponding to the ester and ether functional groups, as well as the aromatic naphthyl ring.

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity	Rationale and Key Insights
3100 - 3000	C-H stretch (aromatic)	Medium	These absorptions are characteristic of C-H bonds on the naphthalene ring.[4]
3000 - 2850	C-H stretch (aliphatic)	Medium	These bands arise from the C-H bonds in the ethyl and methyl groups.[5]
1750 - 1735	C=O stretch (ester)	Strong, Sharp	This is a highly characteristic and intense absorption for the carbonyl group of an aliphatic ester. Its position is a key diagnostic feature.[3][6]
1600 - 1450	C=C stretch (aromatic)	Medium to Weak	Multiple bands in this region are indicative of the carbon-carbon double bonds within the naphthalene ring system.[4]
1300 - 1000	C-O stretch (ester and ether)	Strong	A strong, broad absorption in this region is expected due to the C-O single bond stretching of both the ester and the ether functionalities.[6][7]

Experimental Protocol for IR Spectroscopy

• Sample Preparation:

  • For a liquid sample, a thin film can be prepared by placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr).

  • Alternatively, the sample can be dissolved in a suitable solvent (e.g., CCl₄) and analyzed in a solution cell.

• Data Acquisition:

  • Obtain a background spectrum of the empty instrument or the solvent.

  • Acquire the sample spectrum.

  • The final spectrum is presented as percent transmittance versus wavenumber (cm⁻¹).

Visualization of IR Functional Groups

Caption: Key IR vibrational modes for Ethyl 2-Methoxy-2-(1-naphthyl)propionate.

Part 3: Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its identity and deduce its structure.

Predicted Mass Spectrum

The electron ionization (EI) mass spectrum of Ethyl 2-Methoxy-2-(1-naphthyl)propionate (Molecular Weight: 258.31 g/mol ) is expected to show a molecular ion peak and several characteristic fragment ions.

m/z (mass-to-charge ratio)	Proposed Fragment	Rationale and Key Insights
258	[M]⁺	The molecular ion peak. Its presence confirms the molecular weight of the compound. Aromatic compounds often show a prominent molecular ion peak due to their stability.[8]
213	[M - OCH₂CH₃]⁺	Loss of the ethoxy group from the ester is a common fragmentation pathway.
185	[M - COOCH₂CH₃]⁺	Loss of the entire ethyl carboxylate group.
171	[Naphthyl-C(O)-CH₃]⁺	A fragment resulting from cleavage of the ether bond.
155	[Naphthyl-C=O]⁺	A common fragment for naphthyl ketones.
127	[Naphthyl]⁺	The naphthalene cation, a very stable and therefore likely abundant fragment.
73	[COOCH₂CH₃]⁺	The ethyl carboxylate radical cation.

The fragmentation pattern can be complex, and other rearrangements, such as the McLafferty rearrangement, may also occur.[9]

Experimental Protocol for Mass Spectrometry

• Sample Introduction:

  • For a volatile compound, direct injection or gas chromatography-mass spectrometry (GC-MS) can be used.

  • For less volatile compounds, liquid chromatography-mass spectrometry (LC-MS) with an appropriate ionization source (e.g., electrospray ionization - ESI) is suitable.

• Ionization:

  • Electron Ionization (EI) is a common technique that provides detailed fragmentation patterns.

  • "Softer" ionization techniques like ESI or Chemical Ionization (CI) can be used to enhance the abundance of the molecular ion peak.

• Data Analysis:

  • The mass spectrum is plotted as relative abundance versus the mass-to-charge ratio (m/z).

  • The highest resolution mass spectrometry (HRMS) can be used to determine the exact mass and elemental composition of the molecular ion and its fragments.

Visualization of Mass Spectrometry Fragmentation

Caption: Predicted major fragmentation pathways for Ethyl 2-Methoxy-2-(1-naphthyl)propionate.

Conclusion

This in-depth guide provides a comprehensive and scientifically grounded prediction of the NMR, IR, and MS spectral data for Ethyl 2-Methoxy-2-(1-naphthyl)propionate. By leveraging the principles of spectroscopy and data from analogous structures, a detailed and reliable spectral profile has been constructed. The experimental protocols outlined herein represent best practices in the field and are designed to yield high-quality, reproducible data. This document serves as a valuable resource for any researcher, scientist, or drug development professional working with this molecule or related chemical entities, enabling them to anticipate, interpret, and validate their own experimental findings.

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An In-depth Technical Guide to Ethyl 2-Methoxy-2-(1-naphthyl)propionate: Synthesis, Properties, and Therapeutic Context

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Landscape of 2-Arylpropionic Acids and the Quest for Improved NSAIDs

The class of 2-arylpropionic acids represents a cornerstone of non-steroidal anti-inflammatory drug (NSAID) therapy. Compounds like ibuprofen, naproxen, and ketoprofen are widely used for their analgesic, anti-inflammatory, and antipyretic properties.[1] Their mechanism of action primarily involves the inhibition of cyclooxygenase (COX) enzymes, which are key to the biosynthesis of prostaglandins, mediators of pain and inflammation.[2][3] However, the therapeutic utility of these agents is often limited by gastrointestinal side effects, which are largely attributed to the presence of a free carboxylic acid group.[2] This has driven extensive research into the development of derivatives, such as esters and amides, to mitigate these adverse effects while retaining or even enhancing therapeutic efficacy.[2][4][5] Ethyl 2-Methoxy-2-(1-naphthyl)propionate emerges from this context as a subject of scientific interest, representing a structural analog to the widely studied naproxen esters. While direct historical accounts of its discovery are not prominent in the literature, its synthesis and properties can be understood through the extensive body of work on related compounds.

The Precedent of Naproxen and its Esters

Naproxen, chemically known as (S)-2-(6-methoxy-2-naphthyl)propionic acid, is a potent NSAID. The esterification of naproxen has been a significant area of investigation aimed at improving its pharmacological profile.[2][3][6] The synthesis of naproxen esters, including methyl, ethyl, and isopropyl esters, has been achieved through methods like direct Fischer esterification.[3] Studies have shown that these ester derivatives can exhibit potent analgesic and anti-inflammatory activities, in some cases exceeding that of the parent drug, naproxen.[3][6] The rationale behind this approach is that the ester prodrugs may have a different absorption profile and are hydrolyzed in the body to release the active naproxen, potentially reducing direct contact of the acidic form with the gastric mucosa.

Synthesis of Ethyl 2-Methoxy-2-(1-naphthyl)propionate: A Probable Pathway

Proposed Synthesis Workflow

The most probable synthetic route would involve the esterification of 2-Methoxy-2-(1-naphthyl)propionic acid with ethanol. A standard and effective method for this transformation is the Fischer-Speier esterification.

Caption: Proposed Fischer-Speier esterification for the synthesis of Ethyl 2-Methoxy-2-(1-naphthyl)propionate.

Detailed Experimental Protocol (Hypothetical)

Based on general procedures for similar esterifications, a detailed protocol would be as follows:[3]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-Methoxy-2-(1-naphthyl)propionic acid in an excess of absolute ethanol.

• Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as concentrated sulfuric acid, to the solution.

• Reaction: Heat the mixture to reflux and maintain the temperature for a period of 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the excess acid with a weak base, such as a saturated sodium bicarbonate solution.

• Extraction: Extract the aqueous mixture with an organic solvent like ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.

Potential Applications and Mechanistic Insights

Given its structural similarity to naproxen esters, Ethyl 2-Methoxy-2-(1-naphthyl)propionate is anticipated to function as a prodrug. The ester linkage would likely be cleaved by esterases in the body to release the active carboxylic acid, 2-Methoxy-2-(1-naphthyl)propionic acid. The therapeutic potential of this active metabolite would depend on its ability to inhibit COX enzymes.

The parent acid, 2-Methoxy-2-(1-naphthyl)propionic acid, has been utilized as a powerful chiral auxiliary for the enantioresolution of alcohols and the determination of their absolute configurations using NMR spectroscopy.[9][10][11] This suggests that the compound and its derivatives could have applications in stereoselective synthesis and analysis.

Data Summary: Physicochemical Properties

Property	Value	Source
Molecular Formula	C16H18O3	[7]
Molecular Weight	258.31 g/mol	[7]
CAS Number	2006277-95-6	[7]

Future Directions and Research Opportunities

The study of Ethyl 2-Methoxy-2-(1-naphthyl)propionate and its parent acid presents several avenues for future research:

• Pharmacokinetic and Pharmacodynamic Studies: In vivo studies are necessary to determine the absorption, distribution, metabolism, and excretion (ADME) profile of the ethyl ester and to evaluate its anti-inflammatory and analgesic efficacy compared to existing NSAIDs.

• Toxicology Studies: A comprehensive toxicological assessment, particularly focusing on gastrointestinal effects, would be crucial to ascertain its safety profile.

• Enantioselective Synthesis and Activity: The parent acid is chiral.[9] It would be of significant interest to synthesize the individual enantiomers of Ethyl 2-Methoxy-2-(1-naphthyl)propionate and evaluate their differential biological activities, as is common for many 2-arylpropionic acid NSAIDs where the (S)-enantiomer is typically the more active form.

Conclusion

While the specific discovery and history of Ethyl 2-Methoxy-2-(1-naphthyl)propionate are not well-documented, its existence and potential significance can be understood within the broader context of NSAID development and the strategic modification of 2-arylpropionic acids. Its synthesis is straightforward based on established esterification protocols. The primary value of this compound likely lies in its potential as a prodrug with an improved therapeutic index over traditional NSAIDs. Further research is warranted to fully elucidate its pharmacological properties and potential clinical applications.

References

• Synthesis, comparative docking, and pharmacological activity of naproxen amino acid derivatives as possible anti-inflammatory and analgesic agents - PMC. (n.d.).
• Synthesis of Naproxen Esters and Evaluation of their In vivo and In silico Analgesic and Anti-inflammatory Activities. (2023). Dhaka University Journal of Pharmaceutical Sciences, 22(1), 105-114.
• Synthesis and Preliminary Pharmacological Evaluation of Esters and Amides Derivatives of Naproxen as Potential Anti-Inflammatory - The Distant Reader. (n.d.).
• (PDF) Synthesis and Preliminary Pharmacological Evaluation of Esters and Amides Derivatives of Naproxen as Potential Anti-Inflammatory Agents - ResearchGate. (n.d.).
• Efficient Palladium-Catalyzed Synthesis of 2-Aryl Propionic Acids - MDPI. (2020). Molecules, 25(15), 3448.
• Synthesis of Naproxen Esters and Evaluation of their In vivo and In silico Analgesic and Anti-inflammatory Activities - Semantic Scholar. (2023). Dhaka University Journal of Pharmaceutical Sciences, 22(1), 105-114.
• Ethyl 2-Methoxy-2-(1-naphthyl)propionate 2006277-95-6 wiki - Guidechem. (n.d.).
• 2-Methoxy-2-(Naphthalen-1-Yl)Propanoic Acid - A2B Chem. (n.d.).
• 2-Methoxy-2-(1-naphthyl)propionic acid, a powerful chiral auxiliary for enantioresolution of alcohols and determination of their absolute configurations by the 1H NMR anisotropy method - ResearchGate. (n.d.).
• Crystalline state conformation of 2-methoxy-2-(1-naphthyl)propionic acid ester - PubMed. (2002). Enantiomer, 7(4-5), 219-223.
• Preparation of single-enantiomer biofunctional molecules with (S)-2-methoxy-2-(1-naphthyl)propanoic acid - PubMed. (2008). Bioscience, Biotechnology, and Biochemistry, 72(9), 2418-2422.

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Pharmacological Profiling and Potential Biological Activity of Ethyl 2-Methoxy-2-(1-naphthyl)propionate: A Technical Whitepaper

Executive Summary

Ethyl 2-Methoxy-2-(1-naphthyl)propionate (E-MαNP) is a structurally sophisticated compound with untapped pharmacological potential. While its free acid form, 2-methoxy-2-(1-naphthyl)propionic acid (MαNPA), is classically utilized in analytical chemistry as a chiral derivatizing agent for stereochemical elucidation 1[1], the esterified derivative functions as a highly lipophilic precursor. This whitepaper explores the mechanistic rationale, predicted pharmacodynamics, and self-validating experimental workflows necessary to evaluate E-MαNP as a sterically hindered, prodrug-based non-steroidal anti-inflammatory drug (NSAID).

Part 1: Structural Rationale & Mechanistic Causality

The biological potential of E-MαNP is rooted in its structural homology to the profen class of NSAIDs (e.g., naproxen, ibuprofen), which exert anti-inflammatory effects by suppressing cyclooxygenase (COX) enzymes 2[2]. However, E-MαNP possesses three distinct structural modifications that fundamentally alter its pharmacological and pharmacokinetic profile:

Arylpropionic Acid Core (1-Naphthyl vs. 2-Naphthyl)

Unlike naproxen (a 2-naphthyl derivative), the 1-naphthyl substitution alters the dihedral angle of the aromatic rings relative to the propionic acid side chain. This bulky conformation is hypothesized to clash with the restrictive Ile523 residue in the COX-1 active site. Consequently, target engagement is predicted to shift toward the more accommodating Val523 pocket of COX-2, potentially offering a safer GI profile.

Alpha-Methoxy Substitution and Metabolic Stability

Standard 2-arylpropionic acid NSAIDs undergo unidirectional metabolic chiral inversion in vivo (from the inactive R-enantiomer to the active S-enantiomer) via an acyl-CoA synthetase intermediate 3[3]. The steric bulk and electron-donating properties of the alpha-methoxy group in E-MαNP sterically hinder acyl-CoA formation. This effectively blocks chiral inversion, ensuring absolute metabolic stability against racemization and requiring precise enantioselective analysis during pharmacokinetic evaluation [[4]](4].

Ethyl Ester Prodrug Strategy

The free carboxylic acid of traditional NSAIDs causes direct gastrointestinal mucosal damage via ion trapping. Esterification to the ethyl ester increases lipophilicity (LogP), preventing gastric ionization and topical toxicity. The prodrug remains inactive until it reaches the systemic circulation, where it must be hydrolyzed by hepatic carboxylesterases (CES1/CES2) to release the active MαNPA.

Caption: Prodrug activation via hepatic carboxylesterases and subsequent COX pathway inhibition.

Part 2: Quantitative Data & Pharmacokinetic Predictions

To contextualize the biological activity, the physicochemical properties of E-MαNP are compared against its active metabolite (MαNPA) and the clinical standard, Naproxen.

Parameter	Naproxen (Clinical Standard)	Ethyl 2-Methoxy-2-(1-naphthyl)propionate (E-MαNP)	MαNPA (Active Metabolite)
Structure Class	2-Arylpropionic Acid	1-Naphthyl Ester Prodrug	1-Naphthyl Propionic Acid
C2 Substitution	-CH3, -H	-CH3, -OCH3 (Alpha-methoxy)	-CH3, -OCH3 (Alpha-methoxy)
LogP (Predicted)	~3.18	~4.50 (Highly Lipophilic)	~3.40
Metabolic Inversion	Yes (R to S via AMACR)	No (Sterically blocked)	No (Sterically blocked)
Primary Target	COX-1 / COX-2 (Non-selective)	None (Inactive Prodrug)	COX-2 (Predicted selectivity)
GI Toxicity Risk	High (Direct acid contact)	Low (Esterified)	Moderate (Systemic delivery)

Part 3: Experimental Protocols (Self-Validating Systems)

To empirically validate the biological activity of E-MαNP, the following step-by-step methodologies must be executed. These protocols are designed with internal causality and rigorous controls to ensure trustworthiness.

Protocol 1: Carboxylesterase (CES) Mediated Prodrug Hydrolysis Assay

Causality: Because E-MαNP is an ester prodrug, it lacks direct affinity for COX enzymes. An in vitro assay utilizing Human Liver Microsomes (HLM) is required to validate that hepatic CES1 can successfully cleave the sterically hindered ethyl ester to release the active free acid.

Step-by-Step Methodology:

• Buffer Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.4). Causality: Maintaining strict physiological pH prevents spontaneous, non-enzymatic base-catalyzed ester hydrolysis.

• Enzyme Incubation: Combine HLM (final protein concentration 0.5 mg/mL) with the buffer in a 96-well plate. Pre-incubate at 37°C for 5 minutes.

• Reaction Initiation: Initiate the reaction by adding E-MαNP (final concentration 1 µM, utilizing 0.1% DMSO to maintain solubility of the lipophilic prodrug).

• Kinetic Sampling: At time points 0, 5, 15, 30, and 60 minutes, extract 50 µL aliquots. Immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Causality: Cold acetonitrile instantly denatures the CES enzymes, freezing the kinetic profile for accurate measurement.

• Centrifugation: Centrifuge the quenched samples at 4,000 rpm for 15 minutes at 4°C to pellet precipitated microsomal proteins.

• LC-MS/MS Analysis: Analyze the supernatant via Liquid Chromatography-Tandem Mass Spectrometry, quantifying the exponential depletion of E-MαNP and the stoichiometric formation of MαNPA.

Caption: High-throughput LC-MS/MS workflow for evaluating esterase-mediated prodrug hydrolysis.

Protocol 2: In Vitro COX-1/COX-2 Fluorometric Inhibition Assay

Causality: Testing the prodrug directly against COX enzymes will yield false negatives. Therefore, the pre-hydrolyzed active form (MαNPA) must be utilized to evaluate target engagement and determine the COX-2 selectivity index.

Step-by-Step Methodology:

• Reagent Setup: Utilize purified ovine COX-1 and human recombinant COX-2 enzymes. Prepare a reaction mixture containing 100 mM Tris-HCl (pH 8.0), 1 µM hematin (an essential cofactor for COX peroxidase activity), and ADHP (10-acetyl-3,7-dihydroxyphenoxazine).

• Compound Addition: Add varying concentrations of MαNPA (0.1 nM to 100 µM) to the enzyme mixture. Include Celecoxib as a COX-2 selective positive control and Naproxen as a non-selective control.

• Equilibration: Incubate for 10 minutes at room temperature to allow steady-state competitive binding in the active site.

• Substrate Initiation: Add arachidonic acid (final concentration 10 µM) to initiate the reaction. Causality: COX converts arachidonic acid to PGG2, which is subsequently reduced to PGH2. This reduction oxidizes the ADHP probe into resorufin, a highly fluorescent compound.

• Detection: Measure fluorescence (Excitation: 530 nm, Emission: 590 nm) using a microplate reader.

• Data Processing: Calculate IC50 values using non-linear regression analysis to determine the COX-2 Selectivity Index (IC50 COX-1 / IC50 COX-2).

References

• McNaught AD, Wilkinson A. "DRUGS AND THE PHARMACEUTICAL SCIENCES." Academia.edu.
• "Indole-containing pharmaceuticals: targets, pharmacological activities, and SAR studies." PMC.
• "DRUGS AND THE PHARMACEUTICAL SCIENCES (Chiral Inversion)." Academia.edu.
• "Chiral Drug Analysis in Forensic Chemistry: An Overview." MDPI.

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Ethyl 2-Methoxy-2-(1-naphthyl)propionate: A Proactive Approach to Safety and Handling for a Novel Compound

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword: A Paradigm of Prudence

In drug discovery and chemical research, scientists frequently encounter novel molecules whose toxicological and safety profiles are not yet characterized. Ethyl 2-Methoxy-2-(1-naphthyl)propionate is such a compound. A search of comprehensive safety databases reveals no specific Safety Data Sheet (SDS) or detailed toxicological studies for this molecule.

This guide, therefore, deviates from a standard data sheet format. It is constructed as a technical whitepaper on the methodology of ensuring safety when working with an uncharacterized substance. By deconstructing the molecule into its constituent functional groups—a naphthalene ring, a propionate ester, and a methoxy ether—we can infer potential hazards by analogy to well-documented compounds. This document provides a robust framework for risk assessment and safe handling, grounded in the principles of chemical hygiene and proactive hazard mitigation. It is designed to empower the researcher to work with confidence, fully aware that the highest standards of caution are not just recommended, but required.

Section 1: Chemical Profile and Inferred Hazard Identification

To establish a baseline for safe handling, we must first analyze the structure of Ethyl 2-Methoxy-2-(1-naphthyl)propionate and infer its potential hazards from its chemical motifs.

Chemical Structure:

• Formula: C₁₆H₁₈O₃

• Core Components:

  • Naphthalene Moiety: A polycyclic aromatic hydrocarbon.

  • Propionate Ester Moiety: An ethyl ester of a propionic acid derivative.

  • Methoxy Group: An ether functional group.

Table 1: Inferred Hazard Analysis Based on Structural Analogs

Structural Moiety	Analogous Compounds	Inferred Potential Hazards & Rationale	Supporting Citations
Naphthalene	Naproxen, 3-(2-Methoxy-1-naphthyl)propionic acid, other naphthalene derivatives	Skin, Eye, and Respiratory Irritation: Many functionalized naphthalenes are classified as irritants. Acute Toxicity: Some derivatives are toxic if swallowed. Reproductive Toxicity: Certain naphthalene-based compounds are suspected of damaging fertility or the unborn child. The large, lipophilic ring system can facilitate interaction with biological systems.	[1][2][3][4]
Ester	General Esters (e.g., n.o.s. classifications)	Flammability/Combustibility: While likely a liquid or low-melting solid, esters should be considered at least combustible. Vapors may form flammable mixtures with air. Inhalation Hazard: Ester vapors can be irritants to the respiratory tract.	[5]
Methoxy Ether	2-Methoxypropanol, 2-Methoxy-1-methylethyl acetate	Organ Toxicity: Some small methoxy ethers can cause drowsiness or dizziness. Developmental Toxicity: Certain ether compounds have been linked to developmental toxicity in animal studies.	[6][7][8]

Summary of Postulated Hazards: Based on the analysis of its functional groups, Ethyl 2-Methoxy-2-(1-naphthyl)propionate must be handled as a substance that is, at a minimum:

• A skin, eye, and respiratory irritant.

• Potentially harmful if swallowed or inhaled.

• Potentially combustible.

• A possible reproductive or developmental toxin, warranting special precautions for researchers of child-bearing potential.

Section 2: The Cornerstone of Safety: Risk Assessment for Uncharacterized Compounds

The absence of specific data necessitates a formal, documented risk assessment before any experimental work begins.[9][10] This process is not merely a formality but the primary tool for ensuring laboratory safety.[11][12] It involves a systematic evaluation of "what can go wrong" at every step of a planned procedure and implementing controls to mitigate those risks.[10]

Diagram 1: Risk Assessment Workflow for Novel Compounds

Caption: A systematic workflow for assessing and mitigating risk when handling uncharacterized chemicals.

Step-by-Step Methodology for Risk Assessment:

• Identify Hazards: Using the inferred hazards from Table 1 as a starting point, list all potential health and physical dangers.

• Evaluate the Procedure: Break down the entire experimental workflow into discrete steps (e.g., weighing solid, dissolving in solvent, heating reaction, liquid-liquid extraction, purification).

• Assess Risks: For each step, determine the potential routes of exposure (inhalation, skin contact, ingestion) and the likelihood of an adverse event (e.g., spill, aerosol generation).

• Implement Controls: Select appropriate control measures to minimize every identified risk. The hierarchy of controls must be followed: Engineering controls are superior to PPE.

• Document: Record the assessment. This document should be readily available to anyone in the lab and must be reviewed and signed by the principal investigator or laboratory supervisor.[12]

Section 3: Mandatory Exposure Controls and Personal Protection

Given the postulated hazards, a multi-layered approach to exposure prevention is mandatory.

1. Engineering Controls (Primary Barrier):

• Certified Chemical Fume Hood: All work involving the handling of Ethyl 2-Methoxy-2-(1-naphthyl)propionate, including weighing, transfers, and reactions, must be performed inside a properly functioning chemical fume hood.[13] This is non-negotiable and serves as the primary defense against inhalation of vapors or aerosols.

• Ventilation: Ensure the laboratory has adequate general ventilation to support the fume hood's function.

2. Personal Protective Equipment (PPE) (Secondary Barrier): PPE is essential but must not be relied upon as the sole means of protection.

• Eye Protection: Chemical splash goggles are required. If there is a significant splash risk, a face shield should be worn in addition to goggles.[13]

• Hand Protection: Wear nitrile gloves as a minimum standard. Given the lack of specific permeation data, it is advisable to "double-glove" (wear two pairs of gloves). Contaminated gloves must be removed and disposed of immediately, and hands should be washed thoroughly.

• Body Protection: A flame-resistant lab coat must be worn and fully buttoned. Ensure clothing covers all exposed skin. Do not wear shorts or open-toed shoes in the laboratory.

Section 4: Standard Operating Procedures (SOPs) for Handling

Adherence to a strict SOP minimizes the risk of accidental exposure.

Protocol for Weighing and Transferring:

• Don appropriate PPE before entering the designated handling area.

• Perform all manipulations within a chemical fume hood.

• To minimize aerosolization of solids, use a spatula to carefully transfer material onto weighing paper or into a tared container. Avoid pouring dry powder.

• When dissolving, add solvent to the vessel containing the solid slowly. Use a container that can be capped or sealed for transport within the lab.

• All contaminated materials (weighing paper, disposable pipettes, gloves) must be disposed of directly into a designated hazardous waste container.

Section 5: Emergency Protocols

Immediate and correct response to an exposure is critical. All personnel must be familiar with these procedures and the location of safety equipment (safety shower, eyewash station, fire extinguisher).

Diagram 2: Emergency Response Logic Flowchart

Caption: A decision-making flowchart for immediate actions following an accidental exposure.

Table 2: Emergency First Aid Procedures

Exposure Route	Immediate Action	Follow-Up
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area thoroughly with soap and plenty of water for at least 15 minutes.[1][2]	Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids.[1][13]	Seek immediate medical attention.
Inhalation	Remove the individual to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, begin artificial respiration.[2][3]	Seek immediate medical attention.
Ingestion	DO NOT induce vomiting. Rinse mouth thoroughly with water. Never give anything by mouth to an unconscious person.[1]	Seek immediate medical attention. Provide the medical team with information on the compound and safety data for its analogs.
Spill	Evacuate the immediate area. Alert others. If the spill is large or you are not trained to handle it, contact your institution's safety office. For small spills inside a fume hood, absorb with an inert material (e.g., vermiculite, sand), collect into a sealed container, and dispose of as hazardous waste.

Section 6: Storage and Waste Disposal

• Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area. Keep away from strong oxidizing agents, heat, sparks, and open flames.[6]

• Waste Disposal: All waste materials contaminated with Ethyl 2-Methoxy-2-(1-naphthyl)propionate must be disposed of as hazardous chemical waste. Do not dispose of down the drain or in general trash. Follow all local, state, and federal regulations for hazardous waste disposal.[6]

Section 7: Conclusion

Working with novel chemical entities like Ethyl 2-Methoxy-2-(1-naphthyl)propionate is inherent to advancing science. However, this pursuit must be balanced with an unwavering commitment to safety. The principles outlined in this guide—hazard inference by analogy, rigorous risk assessment, and strict adherence to a hierarchy of controls—provide a robust framework for handling this and other uncharacterized compounds. By treating every new substance with a high degree of caution and respect for the unknown, researchers can protect themselves, their colleagues, and the integrity of their work.

References

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• CPAChem. (2022, November 10). Safety data sheet: 1-Methoxy-2-propanol.
• Sigma-Aldrich. (2026, January 22). Safety data sheet: 2-Methoxy-1-methylethyl acetate.
• Fisher Scientific. (2012, December 13). Safety data sheet: Butanoic acid, 2-methyl-, methyl ester.
• Fisher Scientific. (2024, March 3). Safety data sheet: 3-(2-Methoxy-1-naphthyl)propionic acid.
• Dehghani, M., et al. (2016). Chemical risk assessment in a chemical laboratory based on three different techniques.
• Fisher Scientific. (2014, February 20). Safety data sheet: (S)-(+)-2-(6-Methoxy-2-naphthyl)propionic acid.
• Lab Manager. (2025, April 17). Conducting a Chemical Risk Assessment in the Laboratory.
• Szabo-Scandic. (2021, July 3). Safety Data Sheet: Heptanoic Acid methyl ester.
• Carboline. (2025, December 23). Safety Data Sheet Prepared in Accordance with HCS 29 C.F.R. 1910.1200.
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• Sigma-Aldrich. (2025, November 6). Safety data sheet: Methyl 2-naphthyl ether.
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An In-Depth Technical Guide to the Commercial Availability and Synthesis of Ethyl 2-Methoxy-2-(1-naphthyl)propionate

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ethyl 2-Methoxy-2-(1-naphthyl)propionate (CAS No. 2006277-95-6) is a specialized chemical compound with limited direct commercial availability. This guide provides a comprehensive overview for research and development professionals, focusing on the practical acquisition and utilization of this molecule. While direct off-the-shelf purchasing options for the ethyl ester are scarce, its parent carboxylic acid, 2-Methoxy-2-(1-naphthyl)propionic acid, is commercially available from several suppliers. This document outlines the pathway to obtaining the target ethyl ester through laboratory synthesis from its readily available precursor, details the chemical properties and safety considerations, and explores the applications of the core molecular structure in scientific research.

Commercial Landscape and Sourcing Strategy

Direct commercial listings for Ethyl 2-Methoxy-2-(1-naphthyl)propionate are not prominent in the catalogs of major chemical suppliers. The primary route for researchers to acquire this compound is through the procurement of its acid precursor, 2-Methoxy-2-(1-naphthyl)propionic acid , followed by a standard esterification reaction.

Availability of the Precursor: 2-Methoxy-2-(1-naphthyl)propionic Acid

The carboxylic acid precursor is available in both its racemic and enantiomerically pure forms. This is a critical consideration for applications in stereoselective synthesis and analysis.

Compound Name	CAS Number	Typical Purity	Known Suppliers
2-Methoxy-2-(1-naphthyl)propionic Acid (Racemate)	63628-25-1	>98.0% (GC/T)	TCI America, Fisher Scientific[1]
(R)-(-)-2-Methoxy-2-(1-naphthyl)propionic Acid	63628-26-2	>99.0% (HPLC)[2][3]	TCI America, Lab Pro Inc., CymitQuimica[2][3][4]
(S)-(+)-2-Methoxy-2-(1-naphthyl)propionic Acid	102691-93-0	>99.0% (HPLC)	TCI America, Fisher Scientific[4]

Procurement Workflow:

Caption: Procurement workflow for obtaining the target ethyl ester.

Synthesis of Ethyl 2-Methoxy-2-(1-naphthyl)propionate

The most direct and common method for preparing the title compound in a laboratory setting is the Fischer esterification of the corresponding carboxylic acid with ethanol in the presence of an acid catalyst.

Recommended Laboratory Protocol: Fischer Esterification

This protocol is a standard, reliable method for converting a carboxylic acid to its ethyl ester.

Materials:

• 2-Methoxy-2-(1-naphthyl)propionic acid (1 equivalent)

• Absolute Ethanol (used as solvent and reactant, large excess)

• Concentrated Sulfuric Acid (catalytic amount, e.g., 0.1 equivalents)

• Saturated Sodium Bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate or Sodium Sulfate

• Organic solvent for extraction (e.g., Diethyl ether or Ethyl acetate)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2-Methoxy-2-(1-naphthyl)propionic acid in an excess of absolute ethanol.

• Catalyst Addition: Slowly and carefully add the catalytic amount of concentrated sulfuric acid to the solution while stirring.

• Reflux: Heat the reaction mixture to reflux and maintain for several hours (typically 4-8 hours). The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup - Neutralization: After cooling to room temperature, slowly pour the reaction mixture into a separatory funnel containing a saturated aqueous solution of sodium bicarbonate to neutralize the acidic catalyst.

• Extraction: Extract the aqueous layer with an organic solvent like diethyl ether or ethyl acetate (3x portions).

• Washing: Combine the organic layers and wash sequentially with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude ethyl ester can be purified by column chromatography on silica gel if necessary to yield the final product.

Synthesis and Purification Workflow Diagram:

Caption: Generalized workflow for the synthesis and purification of the ethyl ester.

Physicochemical and Safety Data

Chemical Properties

The properties listed below are for the target compound, Ethyl 2-Methoxy-2-(1-naphthyl)propionate.

Property	Value	Source
CAS Number	2006277-95-6	[5]
Molecular Formula	C₁₆H₁₈O₃	[5]
Molecular Weight	258.31 g/mol	[5]
Canonical SMILES	CCOC(=O)C(C)(c1cccc2c1cccc2)OC	[5]
InChI Key	FYHKJJDIXKVGIJ-UHFFFAOYSA-N	[5]

Safety and Handling (Inferred from Related Compounds)

The following safety information is derived from the SDS for related naphthyl propionic acid derivatives.[6][7][8]

• Hazard Statements:

  • H315: Causes skin irritation.[8]

  • H319: Causes serious eye irritation.[6]

  • H335: May cause respiratory irritation.[8]

  • H411: Toxic to aquatic life with long-lasting effects.[6]

• Precautionary Statements:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

  • P273: Avoid release to the environment.[6]

  • P280: Wear protective gloves/eye protection/face protection.[6]

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[6]

Personal Protective Equipment (PPE):

• Eye/Face Protection: Use safety glasses with side-shields or goggles.

• Skin Protection: Handle with chemical-resistant gloves. Wear protective clothing.

• Respiratory Protection: Use in a well-ventilated area or under a fume hood. If exposure limits are exceeded, use a NIOSH/MSHA approved respirator.[8]

Applications in Research and Development

The core structure, 2-Methoxy-2-(1-naphthyl)propionic acid (MαNP acid), is a powerful tool in stereochemistry. Its utility extends to the ethyl ester derivative.

• Chiral Derivatizing Agent: The MαNP acid is utilized as a chiral auxiliary for the enantioresolution of alcohols.[9] Racemic alcohols are esterified with enantiomerically pure MαNP acid, creating diastereomeric esters that can be separated by chromatography (e.g., HPLC).[9]

• Determination of Absolute Configuration: The naphthyl group in MαNP esters creates significant diamagnetic anisotropy. This property allows for the determination of the absolute configuration of chiral secondary alcohols using ¹H NMR spectroscopy.[9]

• Pharmaceutical Intermediate: The naphthyl propionic acid scaffold is a key feature in non-steroidal anti-inflammatory drugs (NSAIDs), with Naproxen being a prominent example.[10] The title compound and its precursors are valuable as building blocks and reference standards in the synthesis and analysis of such pharmaceuticals.[10]

Conclusion

Ethyl 2-Methoxy-2-(1-naphthyl)propionate is a specialized ester primarily accessible to the research community through the synthesis from its commercially available carboxylic acid precursor. By understanding the sourcing of the acid and employing standard esterification protocols, scientists and drug development professionals can readily obtain this compound for their studies. The significance of the core MαNP structure as a chiral resolving agent and a building block in medicinal chemistry underscores the importance of this technical knowledge for advancing stereoselective synthesis and analysis.

References

• Sigma-Aldrich. (2025, November 6).
• Guidechem. Ethyl 2-Methoxy-2-(1-naphthyl)
• MilliporeSigma. Ethyl 2-(6-methoxy-2-naphthyl)
• ECHA. (2023, May 24).
• Fisher Scientific. (2014, February 20).
• LGC Standards. (2016, August 8).
• Fisher Scientific. (2024, March 3).
• Fisher Scientific. 2-Methoxy-2-(1-naphthyl)propionic Acid 98.0+%, TCI America 5 g.
• Chem-Impex. Acide (R)-(-)-2-méthoxy-2-(1-naphtyl)propionique.
• Lab Pro Inc. (R)-(-)-2-Methoxy-2-(1-naphthyl)propionic Acid, 100MG.
• Tokyo Chemical Industry Co., Ltd. (S)-(+)-2-Methoxy-2-(1-naphthyl)propionic Acid | 102691-93-0.
• Google Patents. US5286902A - Process for preparation of 2-(6-methoxy-2-naphthyl)propionic acid and intermediates therefor utilizing 2,6-diisopropylnaphthalene.
• Fisher Scientific. (S)-(+)-2-Methoxy-2-(1-naphthyl)propionic Acid 99.0+%, TCI America 100 mg.
• Organic Syntheses.
• CymitQuimica. (R)-(-)-2-Methoxy-2-(1-naphthyl)propionic Acid.
• Tokyo Chemical Industry Co., Ltd. 2-Methoxy-2-(1-naphthyl)propionic Acid | 63628-25-1.
• PrepChem.com. Synthesis of Ethyl 2-[(1'-Methoxy)
• ResearchGate. 2-Methoxy-2-(1-naphthyl)

Sources

• 1. 2-Methoxy-2-(1-naphthyl)propionic Acid 98.0+%, TCI America 5 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 2. labproinc.com [labproinc.com]
• 3. (R)-(-)-2-Methoxy-2-(1-naphthyl)propionic Acid [cymitquimica.com]
• 4. (S)-(+)-2-Methoxy-2-(1-naphthyl)propionic Acid 99.0+%, TCI America 100 mg | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 5. Page loading... [guidechem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. fishersci.com [fishersci.com]
• 8. fishersci.fr [fishersci.fr]
• 9. researchgate.net [researchgate.net]
• 10. chemimpex.com [chemimpex.com]

Protocols & Analytical Methods

Application Notes & Protocols: Ethyl 2-Methoxy-2-(1-naphthyl)propionate and its Parent Acid in Asymmetric Synthesis

Introduction: A Powerful Tool for Chiral Resolution and Stereochemical Assignment

In the field of asymmetric synthesis, the pursuit of enantiomerically pure compounds is of paramount importance, particularly in the development of pharmaceuticals and bioactive molecules where stereochemistry dictates biological activity. While numerous strategies exist for achieving enantioselectivity, the use of chiral auxiliaries remains a robust and widely adopted method. This guide focuses on 2-methoxy-2-(1-naphthyl)propionic acid (MαNP acid) and its derivatives, such as Ethyl 2-Methoxy-2-(1-naphthyl)propionate, as highly effective reagents for the enantioresolution of racemic alcohols and the determination of their absolute configurations.[1][2]

Unlike traditional chiral auxiliaries that are covalently attached to a prochiral substrate to direct the stereochemical outcome of a subsequent bond-forming reaction, MαNP acid is primarily employed as a chiral resolving agent. The general strategy involves the esterification of a racemic alcohol with enantiomerically pure MαNP acid. This reaction generates a mixture of diastereomeric esters, which, due to their different physical properties, can be separated using standard chromatographic techniques like High-Performance Liquid Chromatography (HPLC).[1][2] Subsequent cleavage of the separated diastereomers affords the enantiomerically pure alcohols and allows for the recovery of the chiral auxiliary.[2]

A significant advantage of the MαNP moiety is the pronounced anisotropic effect of the naphthyl group, which allows for the determination of the absolute configuration of the resolved alcohols using ¹H NMR spectroscopy.[1][2] This dual functionality as both a resolving agent and a stereochemical probe makes MαNP acid a valuable tool for researchers in organic synthesis and medicinal chemistry.

The Principle of Enantioresolution using MαNP Acid

The core of this methodology lies in the conversion of a mixture of enantiomers into a mixture of diastereomers. Diastereomers, unlike enantiomers, have different physical and chemical properties, which allows for their separation. The workflow for the enantioresolution of a racemic alcohol using MαNP acid is depicted below.

Caption: Workflow for the enantioresolution of racemic alcohols using MαNP acid.

Detailed Protocols

General Esterification of a Racemic Alcohol with (S)-MαNP Acid

This protocol describes a general procedure for the esterification of a racemic alcohol with enantiomerically pure (S)-2-methoxy-2-(1-naphthyl)propionic acid.

Materials:

• Racemic alcohol (1.0 eq)

• (S)-2-Methoxy-2-(1-naphthyl)propionic acid ((S)-MαNP acid) (1.1 eq)

• Dicyclohexylcarbodiimide (DCC) (1.2 eq)

• 4-(Dimethylamino)pyridine (DMAP) (0.1 eq)

• Anhydrous Dichloromethane (DCM)

Procedure:

• To a solution of the racemic alcohol and (S)-MαNP acid in anhydrous DCM at 0 °C, add DMAP.

• Slowly add a solution of DCC in anhydrous DCM to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) precipitate.

• Wash the filtrate with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the diastereomeric mixture of esters.

Separation of Diastereomeric Esters by HPLC

The separation of the diastereomeric esters is a critical step and typically requires optimization of HPLC conditions.

General HPLC Conditions:

• Column: Normal-phase silica gel column.

• Mobile Phase: A mixture of hexanes and ethyl acetate is commonly used. The ratio should be optimized for baseline separation of the diastereomers.

• Detection: UV detection at a wavelength where the naphthyl group absorbs strongly (e.g., 254 nm).

• Flow Rate: Typically 1-10 mL/min depending on the column dimensions.

Procedure:

• Dissolve the diastereomeric ester mixture in a minimal amount of the mobile phase.

• Inject the solution onto the HPLC system.

• Collect the fractions corresponding to each separated diastereomer.

• Combine the fractions for each diastereomer and remove the solvent under reduced pressure.

Cleavage of the Chiral Auxiliary

The final step is the removal of the MαNP auxiliary to yield the enantiopure alcohol. This can be achieved through hydrolysis or reduction.[2]

Protocol 3.3.1: Hydrolysis (Saponification)

Materials:

• Separated diastereomeric ester (1.0 eq)

• Potassium hydroxide (KOH) (5.0 eq)

• Ethanol (EtOH)

• Water

Procedure:

• Dissolve the diastereomeric ester in a mixture of EtOH and water.

• Add KOH and heat the mixture to reflux for 4-8 hours, monitoring by TLC.

• After completion, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Acidify the aqueous solution with 1 M HCl and extract the product with diethyl ether or ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude alcohol by flash column chromatography. The MαNP acid can be recovered from the aqueous layer by further extraction after acidification.

Protocol 3.3.2: Reductive Cleavage

Materials:

• Separated diastereomeric ester (1.0 eq)

• Lithium aluminum hydride (LiAlH₄) (2.0 eq)

• Anhydrous diethyl ether or THF

Procedure:

• To a solution of the diastereomeric ester in anhydrous diethyl ether at 0 °C, slowly add LiAlH₄.

• Stir the reaction at 0 °C for 1-2 hours, then allow it to warm to room temperature and stir for an additional 2-4 hours.

• Carefully quench the reaction by the sequential addition of water, 15% aqueous NaOH, and water (Fieser workup).

• Filter the resulting precipitate and wash thoroughly with diethyl ether.

• Dry the filtrate over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude alcohol by flash column chromatography.

Determination of Absolute Configuration by ¹H NMR Spectroscopy

The naphthyl group of the MαNP auxiliary creates a strong diamagnetic anisotropic effect, which influences the chemical shifts of the protons on the alcohol moiety.[1] By analyzing the ¹H NMR spectra of the two diastereomeric esters, the absolute configuration of the alcohol can often be determined.

A simplified model is generally used where the ester is depicted in a conformation where the carbonyl group and the Cα-methoxy group of the auxiliary are eclipsed. The naphthyl group and the carboxy group create distinct shielding and deshielding zones. Protons of the alcohol that fall into the shielding cone of the naphthyl ring will appear at a higher field (lower ppm) in the ¹H NMR spectrum.

Caption: Conceptual model of shielding and deshielding zones of the MαNP auxiliary.

By comparing the chemical shifts (Δδ = δS - δR) of specific protons on the alcohol moiety in the two diastereomers, a correlation to the absolute configuration can be established. Generally, a consistent pattern of upfield or downfield shifts for certain substituents allows for the assignment of the stereocenter.

Application in Asymmetric Alkylation: A Theoretical Perspective

While the primary documented use of MαNP acid is in chiral resolution, its ester, such as Ethyl 2-Methoxy-2-(1-naphthyl)propionate, could theoretically be employed as a chiral auxiliary in diastereoselective enolate alkylation. The principle would involve the formation of an enolate from a substrate bearing the MαNP auxiliary, followed by reaction with an electrophile.

Caption: Theoretical workflow for asymmetric alkylation using an MαNP-based auxiliary.

The stereochemical outcome would be governed by the steric hindrance imposed by the bulky naphthyl group, which would shield one face of the enolate, directing the incoming electrophile to the opposite face. The methoxy group could also play a role in chelation with the metal counter-ion of the base, leading to a more rigid transition state and potentially higher diastereoselectivity.[3] However, specific protocols and achieved diastereoselectivities for this application are not extensively reported in the literature, and this remains an area for further investigation.

Summary of Key Data

The effectiveness of MαNP acid as a resolving agent is demonstrated by the often large separation factors (α) and resolution values (Rs) achieved during HPLC separation of the diastereomeric esters.

Racemic Alcohol	Diastereomer Separation Factor (α)	Resolution (Rs)	Reference
(±)-Menthol	1.83	2.26	[1]
Racemic 2-alkanols	Baseline separation	-	[2]
1-Octyn-3-ol	Baseline separation	-	[2]

This table is illustrative and specific values will vary with the substrate and chromatographic conditions.

Conclusion

2-Methoxy-2-(1-naphthyl)propionic acid and its esters are powerful tools in asymmetric synthesis, primarily excelling in the enantioresolution of racemic alcohols. The straightforward esterification, excellent chromatographic separation of the resulting diastereomers, and reliable methods for auxiliary cleavage make this a practical approach for obtaining enantiomerically pure compounds. Furthermore, the unique spectroscopic properties of the naphthyl moiety provide an invaluable method for determining the absolute configuration of the resolved alcohols. While its application as a covalently bound chiral auxiliary for diastereoselective reactions is less explored, the structural features suggest potential for such applications, inviting further research in this area.

References

• 2-Methoxy-2-(1-naphthyl)propionic acid, a powerful chiral auxiliary for enantioresolution of alcohols and determination of their absolute configurations by the 1H NMR anisotropy method. ResearchGate. [Link]

• Practical enantioresolution of alcohols with 2-methoxy-2-(1-naphthyl)propionic acid and determination of their absolute configurations by the (1)H NMR anisotropy method. PubMed. [Link]

• Diastereoselective control of enolate alkylation in 2-acyl-2-alkyl-1,3-dithiane 1-oxides. Royal Society of Chemistry. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Practical enantioresolution of alcohols with 2-methoxy-2-(1-naphthyl)propionic acid and determination of their absolute configurations by the (1)H NMR anisotropy method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Diastereoselective control of enolate alkylation in 2-acyl-2-alkyl-1,3-dithiane 1-oxides - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

experimental protocol for using Ethyl 2-Methoxy-2-(1-naphthyl)propionate

An Application Note and Experimental Protocol for the Use of 2-Methoxy-2-(1-naphthyl)propionic Acid and its Ethyl Ester in Chiral Resolution and Stereochemical Analysis

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview and detailed experimental protocols for the application of 2-Methoxy-2-(1-naphthyl)propionic acid (MαNP acid), a powerful chiral auxiliary agent, in the enantiomeric resolution of chiral alcohols and the determination of their absolute configurations. We will delve into the underlying principles of the ¹H NMR anisotropy method, which is central to the utility of MαNP acid. Furthermore, this document will utilize Ethyl 2-Methoxy-2-(1-naphthyl)propionate as a case study and model compound to illustrate the practical aspects of esterification, diastereomer separation, and spectroscopic analysis. This guide is intended for researchers and professionals in the fields of organic chemistry, stereochemistry, and drug development who require robust methods for obtaining enantiopure compounds and elucidating their three-dimensional structures.

Introduction: The Challenge of Chirality and the MαNP Acid Solution

Chirality is a fundamental property in molecular sciences, with the enantiomers of a chiral molecule often exhibiting distinct biological activities. Consequently, the ability to separate and unequivocally determine the absolute configuration of these enantiomers is of paramount importance in fields such as pharmacology and materials science[1]. While various methods for chiral resolution exist, the use of chiral derivatizing agents to form diastereomers that can be separated by standard chromatographic techniques remains a cornerstone of stereochemical practice.

2-Methoxy-2-(1-naphthyl)propionic acid (MαNP acid) has emerged as a superior chiral auxiliary for the resolution of alcohols and the assignment of their absolute configurations[2][3]. The efficacy of MαNP acid stems from the significant diamagnetic anisotropy of its naphthyl group. When MαNP acid is esterified with a chiral alcohol, the resulting diastereomeric esters exhibit pronounced differences in their ¹H NMR spectra. These differences, particularly in the chemical shifts of protons near the newly formed chiral center, can be correlated to the spatial arrangement of substituents, thereby allowing for the determination of the alcohol's absolute configuration[2][3]. This technique is often referred to as the MαNP acid method.

This application note will provide a detailed exposition of the MαNP acid method, with a focus on practical experimental protocols. We will also discuss the properties and role of Ethyl 2-Methoxy-2-(1-naphthyl)propionate as a representative MαNP ester.

Physicochemical Properties and Synthesis of Ethyl 2-Methoxy-2-(1-naphthyl)propionate

Ethyl 2-Methoxy-2-(1-naphthyl)propionate serves as a valuable model compound for understanding the spectroscopic characteristics of MαNP esters. Its properties are summarized in the table below.

Property	Value	Reference
CAS Number	2006277-95-6	[4]
Molecular Formula	C₁₆H₁₈O₃	[4]
Molecular Weight	258.31 g/mol	[4]
Appearance	(Expected) Colorless to pale yellow oil or solid
Canonical SMILES	CCOC(=O)C(C)(c1cccc2c1cccc2)OC	[4]

The synthesis of Ethyl 2-Methoxy-2-(1-naphthyl)propionate is typically achieved through the esterification of 2-Methoxy-2-(1-naphthyl)propionic acid with ethanol. A general procedure is outlined below.

Protocol 1: Synthesis of Ethyl 2-Methoxy-2-(1-naphthyl)propionate

Objective: To synthesize the ethyl ester of MαNP acid as a model compound.

Materials:

• (Racemic or enantiopure) 2-Methoxy-2-(1-naphthyl)propionic acid (MαNP acid)

• Anhydrous ethanol

• Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Hexanes and ethyl acetate for elution

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve MαNP acid (1 equivalent) in anhydrous DCM.

• Add anhydrous ethanol (1.2 equivalents) and a catalytic amount of DMAP (0.1 equivalents).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of DCC (1.1 equivalents) in anhydrous DCM to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea byproduct.

• Wash the filtrate sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexanes/ethyl acetate gradient to afford pure Ethyl 2-Methoxy-2-(1-naphthyl)propionate.

Core Application: Chiral Resolution of Alcohols using MαNP Acid

The primary application of MαNP acid is the separation of racemic alcohols and the subsequent determination of their absolute configurations. The overall workflow is depicted in the diagram below.

Caption: Workflow for the chiral resolution of a racemic alcohol using MαNP acid.

Protocol 2: Preparation of Diastereomeric MαNP Esters

This protocol describes the esterification of a racemic alcohol with an enantiopure MαNP acid.

Objective: To convert a racemic alcohol into a mixture of diastereomeric esters.

Materials:

• Racemic alcohol

• (S)-(+)-2-Methoxy-2-(1-naphthyl)propionic acid ((S)-MαNP acid)

• DCC

• DMAP

• Anhydrous DCM

• Standard workup and purification reagents as in Protocol 1.

Procedure:

• Follow the procedure outlined in Protocol 1, using the racemic alcohol (1 equivalent) in place of ethanol and enantiopure (S)-MαNP acid (1 equivalent).

• After purification, the product will be a mixture of two diastereomers.

Protocol 3: Separation of Diastereomeric MαNP Esters by HPLC

The separation of the diastereomeric esters is a critical step and is typically achieved by high-performance liquid chromatography (HPLC) on a normal-phase column.[2][3][5][6]

Objective: To separate the mixture of diastereomeric MαNP esters.

Instrumentation and Materials:

• HPLC system with a UV detector

• Normal-phase silica gel column

• HPLC-grade hexanes and ethyl acetate

• Diastereomeric ester mixture from Protocol 2

Procedure:

• Dissolve a small amount of the diastereomeric ester mixture in the mobile phase.

• Equilibrate the silica gel column with a pre-determined mobile phase composition (e.g., a mixture of hexanes and ethyl acetate). The optimal composition should be determined by analytical scale runs.

• Inject the sample onto the column.

• Monitor the elution of the diastereomers using a UV detector (the naphthyl group provides a strong chromophore).

• Collect the fractions corresponding to each separated diastereomer.

• Combine the fractions for each diastereomer and remove the solvent under reduced pressure.

Protocol 4: Determination of Absolute Configuration by ¹H NMR Spectroscopy

The absolute configuration of the alcohol is determined by analyzing the ¹H NMR spectra of the separated diastereomeric esters. The principle lies in the anisotropic effect of the naphthyl ring, which creates a shielding and deshielding cone of electron density.

Caption: Anisotropic effect of the naphthyl group in MαNP esters.

Objective: To assign the absolute configuration of the chiral alcohol.

Procedure:

• Acquire high-resolution ¹H NMR spectra for each of the separated diastereomers.

• Identify the signals corresponding to the protons on the alcohol moiety, particularly those close to the stereocenter.

• For each pair of corresponding protons in the two diastereomers, calculate the difference in chemical shift (Δδ = δS - δR, where S and R refer to the configuration of the alcohol).

• A simplified model of the MαNP ester conformation places the naphthyl group and the carbonyl group in a syn-periplanar arrangement. In this conformation, the space is divided into two regions by the plane of the naphthyl ring.

• Protons of the alcohol moiety that fall into the shielding zone (above or below the face of the naphthyl ring) will exhibit an upfield shift (lower δ value), while those in the deshielding zone (in the plane of the ring) will show a downfield shift (higher δ value).

• By correlating the observed upfield and downfield shifts with a conformational model of the diastereomers, the absolute configuration of the alcohol can be deduced. For a more detailed explanation and specific examples, refer to the foundational literature on the MαNP acid method.[2][3]

Protocol 5: Recovery of Enantiopure Alcohols

Once the diastereomeric esters are separated and their configurations are assigned, the enantiopure alcohols can be recovered.

Objective: To liberate the enantiomerically pure alcohols from their MαNP esters.

Materials:

• Separated MαNP ester

• Lithium aluminum hydride (LiAlH₄) or potassium hydroxide (KOH)

• Anhydrous tetrahydrofuran (THF) or ethanol

• Appropriate aqueous workup solutions (e.g., dilute HCl, Rochelle's salt solution)

Procedure (using LiAlH₄ reduction): [3][6]

• Dissolve the MαNP ester in anhydrous THF and cool to 0 °C.

• Slowly add a solution or suspension of LiAlH₄ (excess) in THF.

• Allow the reaction to stir at 0 °C and then warm to room temperature.

• Monitor the reaction by TLC until the starting ester is consumed.

• Carefully quench the reaction by the sequential addition of water, 15% aqueous NaOH, and then more water.

• Filter the resulting precipitate and wash with an organic solvent (e.g., diethyl ether or ethyl acetate).

• The filtrate contains the enantiopure alcohol and 2-methoxy-2-(1-naphthyl)propan-1-ol. Purify the desired alcohol by column chromatography.

Troubleshooting and Expert Insights

• Incomplete Esterification: If the esterification reaction is sluggish, ensure all reagents and solvents are anhydrous. Increasing the amount of coupling agent (DCC) or catalyst (DMAP) may be beneficial.

• Poor HPLC Separation: The separation of diastereomers can be challenging. Experiment with different mobile phase compositions and consider using a different type of normal-phase column or a chiral stationary phase.

• Ambiguous NMR Spectra: Overlapping signals in the ¹H NMR spectrum can complicate the analysis. The use of higher field strength NMR instruments or 2D NMR techniques (e.g., COSY, NOESY) can aid in signal assignment and conformational analysis.[5]

• Chiral Recognition Mechanism: The separation of diastereomers is governed by subtle differences in their interactions with the stationary phase. The crystal structures of diastereomeric salts formed from MαNP acid and chiral amines have revealed that a combination of salt bridges, hydrogen bonds, and π-π interactions contribute to chiral recognition.[7]

Conclusion

2-Methoxy-2-(1-naphthyl)propionic acid is a highly effective chiral auxiliary for the resolution of alcohols and the determination of their absolute configurations. The protocols detailed in this application note provide a robust framework for the synthesis and separation of diastereomeric MαNP esters, and the subsequent spectroscopic analysis to elucidate stereochemistry. The use of Ethyl 2-Methoxy-2-(1-naphthyl)propionate as a model compound facilitates a deeper understanding of the properties of this important class of esters. By following these guidelines, researchers can confidently address challenges in stereochemical analysis and the preparation of enantiopure compounds.

References

• The Royal Society of Chemistry. Supporting information: Polymer Supported Pd Catalysed Carbonylation of Aryl Bromides for the Synthesis of Aryl esters and amides. Available from: [Link]

• ResearchGate. 2-Methoxy-2-(1-naphthyl)propionic acid, a powerful chiral auxiliary for enantioresolution of alcohols and determination of their absolute configurations by the 1H NMR anisotropy method. Available from: [Link]

• PubMed. Practical enantioresolution of alcohols with 2-methoxy-2-(1-naphthyl)propionic acid and determination of their absolute configurations by the (1)H NMR anisotropy method. Available from: [Link]

• Wikipedia. Chiral resolution. Available from: [Link]

• PubMed. Preparation of single-enantiomer biofunctional molecules with (S)-2-methoxy-2-(1-naphthyl)propanoic acid. Available from: [Link]

• PubMed. Crystalline state conformation of 2-methoxy-2-(1-naphthyl)propionic acid ester. Available from: [Link]

• CrystEngComm (RSC Publishing). Crystal structures and chiral recognition of the diastereomeric salts prepared from 2-methoxy-2-(1-naphthyl)propanoic acid. Available from: [Link]

Sources

• 1. Chiral resolution - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Practical enantioresolution of alcohols with 2-methoxy-2-(1-naphthyl)propionic acid and determination of their absolute configurations by the (1)H NMR anisotropy method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Page loading... [guidechem.com]
• 5. Preparation of single-enantiomer biofunctional molecules with (S)-2-methoxy-2-(1-naphthyl)propanoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Crystalline state conformation of 2-methoxy-2-(1-naphthyl)propionic acid ester - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Crystal structures and chiral recognition of the diastereomeric salts prepared from 2-methoxy-2-(1-naphthyl)propanoic acid - CrystEngComm (RSC Publishing) [pubs.rsc.org]

application of Ethyl 2-Methoxy-2-(1-naphthyl)propionate in medicinal chemistry

Application Notes and Protocols Topic: Application of Ethyl 2-Methoxy-2-(1-naphthyl)propionate in Medicinal Chemistry

Introduction and Strategic Context

In medicinal chemistry, the absolute configuration (AC) of an Active Pharmaceutical Ingredient (API) dictates its target affinity, pharmacokinetics, and toxicity profile. Regulatory agencies mandate the rigorous assignment of all stereocenters during drug development. While X-ray crystallography remains the gold standard, it requires high-quality single crystals. For liquid, amorphous, or non-crystallizable APIs, the 1 H NMR diamagnetic anisotropy method using Chiral Derivatizing Agents (CDAs) is the premier alternative.

Ethyl 2-Methoxy-2-(1-naphthyl)propionate (CAS: 2006277-95-6) is a highly specialized building block and analytical reference standard in this domain[1]. It is the ethyl ester of MαNP acid (2-Methoxy-2-(1-naphthyl)propionic acid). MαNP acid is arguably the most powerful CDA developed to date, significantly outperforming the traditional Mosher's acid (MTPA)[2]. The ethyl ester serves two primary medicinal chemistry applications:

• Stable Precursor : It acts as a shelf-stable, protected form of MαNP acid, which can be hydrolyzed on demand to prevent degradation or racemization during long-term storage.

• Analytical Benchmark : In chiral discrimination studies, differentiating a methyl from an ethyl group is notoriously difficult. Ethyl 2-Methoxy-2-(1-naphthyl)propionate provides the baseline NMR chemical shifts required to calibrate the sector rule for ethyl-containing chiral drugs.

Mechanistic Causality: The MαNP Sector Rule

The causality behind choosing the MαNP moiety over Mosher's acid lies in its structural geometry and π -electron system[3]:

• Enhanced Diamagnetic Anisotropy : The naphthalene ring of MαNP possesses a substantially larger π -electron cloud than the benzene ring of MTPA. This generates a stronger magnetic shielding and deshielding cone, resulting in chemical shift differences ( Δδ ) that are typically 2 to 4 times larger than those observed with MTPA[2].

• Conformational Rigidity : The α -position of the propionate is fully substituted (a quaternary center containing a methoxy and a methyl group). This completely eliminates the risk of racemization via enolization during esterification—a common pitfall in medicinal chemistry workflows.

• The Sector Rule Application : When a chiral API (secondary alcohol) is esterified with (R)- and (S)-MαNP acid, the preferred conformation places the methine proton of the alcohol and the MαNP ester carbonyl in an antiperiplanar arrangement. Protons residing above the naphthalene ring are highly shielded (yielding a negative Δδ ), while those in the plane are deshielded (yielding a positive Δδ ). Mapping these values unambiguously determines the absolute configuration[3].

Quantitative Data Presentation

Table 1: Physicochemical Profile of the Ethyl Ester Building Block

Property	Value
Compound Name	Ethyl 2-Methoxy-2-(1-naphthyl)propionate
CAS Number	2006277-95-6
Molecular Formula	C 16​ H 18​ O 3​
Molecular Weight	258.31 g/mol
Primary Utility	Precursor to MαNP acid; NMR sector rule calibration standard

Table 2: Typical 1 H NMR Δδ Values (MαNP vs. MTPA) for Secondary Alcohols

Substituent Position	MTPA (Mosher's) Δδ (ppm)	MαNP Δδ (ppm)	Advantage Factor
α -Methyl	±0.05 to 0.10	±0.20 to 0.30	~3.0x
β -Methylene	±0.02 to 0.05	±0.10 to 0.18	~3.5x
γ -Protons	<±0.02	±0.05 to 0.10	~4.0x

Experimental Protocols

The following self-validating system ensures the accurate generation of the CDA and subsequent API derivatization.

Protocol A: Hydrolysis of Ethyl 2-Methoxy-2-(1-naphthyl)propionate to Active MαNP Acid Causality: The steric bulk of the naphthyl group and the quaternary α -carbon makes standard ester hydrolysis sluggish. A strong, small nucleophile (LiOH) in a high-boiling co-solvent system is required to drive the reaction to completion without cleaving the delicate methoxy ether.

• Preparation : Dissolve 1.0 eq of Ethyl 2-Methoxy-2-(1-naphthyl)propionate in a 3:1:1 mixture of THF/MeOH/H 2​ O (0.2 M concentration).

• Reagent Addition : Add 5.0 eq of Lithium hydroxide monohydrate (LiOH·H 2​ O).

• Reaction : Reflux the mixture at 75°C for 12-16 hours. Self-Validation: Monitor via TLC (Hexane/EtOAc 4:1) until the higher-R f​ ester spot completely disappears.

• Workup : Cool to room temperature and evaporate the organic solvents under reduced pressure. Acidify the aqueous layer with 1M HCl to pH 2 at 0°C to precipitate the active MαNP acid.

• Isolation : Extract with Dichloromethane (DCM) ( 3×20 mL), dry over anhydrous Na 2​ SO 4​ , and concentrate to yield the free MαNP acid as a crystalline solid.

Protocol B: Steglich Esterification of Chiral API Causality: Due to the extreme steric hindrance of the MαNP acid's quaternary center, traditional Fischer esterification fails. The Steglich protocol uses DCC as a coupling agent and DMAP as an acyl transfer catalyst to overcome this severe steric barrier.

• Activation : In an oven-dried flask under N 2​ , dissolve 1.2 eq of enantiopure MαNP acid (from Protocol A) and 1.0 eq of the racemic or chiral API (secondary alcohol) in anhydrous DCM.

• Catalysis : Add 0.5 eq of 4-Dimethylaminopyridine (DMAP).

• Coupling : Cool the flask to 0°C and dropwise add 1.5 eq of N,N'-Dicyclohexylcarbodiimide (DCC) dissolved in DCM.

• Stirring : Allow the reaction to warm to room temperature and stir for 24-48 hours. Self-Validation: A white precipitate of dicyclohexylurea (DCU) will form, serving as a visual indicator of successful acid activation.

• Purification : Filter the DCU through a Celite pad. Concentrate the filtrate and purify the diastereomeric esters via normal-phase HPLC (Silica gel, Hexane/EtOAc). Note: MαNP esters typically exhibit excellent baseline separation ( α>1.15 ) due to rigid naphthyl π -interactions with the silica stationary phase.

Protocol C: 1 H NMR Acquisition and Sector Rule Application

• Acquisition : Dissolve the purified (R)-MαNP and (S)-MαNP esters of the API in CDCl 3​ . Acquire high-resolution 1 H NMR spectra (500 MHz or higher).

• Assignment : Fully assign the protons of the API moiety using 2D NMR (COSY, HSQC) if necessary.

• Calculation : Calculate the chemical shift difference Δδ=δ(R)−δ(S) for each proton.

• Determination : Map the Δδ values onto the MαNP sector rule model. Protons with positive Δδ are assigned to the right side of the Newman projection, and negative Δδ to the left side, unambiguously yielding the absolute configuration of the API.

Workflow Visualization

Figure 1: Workflow for MαNP-based absolute configuration determination via NMR sector rules.

References

• TCI Chemicals . "Chiral Derivatizing Agents for Absolute Configuration Determination." tcichemicals.com.

• Guidechem . "Ethyl 2-Methoxy-2-(1-naphthyl)propionate 2006277-95-6 wiki." guidechem.com. 1

• ResearchGate . "2-Methoxy-2-(1-naphthyl)propionic acid, a powerful chiral auxiliary for enantioresolution of alcohols and determination of their absolute configurations by the 1H NMR anisotropy method." researchgate.net. 2

• J-Stage . "Novel Chiral Molecular Tools for Preparation of Enantiopure Alcohols by Resolution and Simultaneous Determination of Their Absolute Configurations by the 1H NMR Anisotropy Method." jst.go.jp. 3

Sources

• 1. Page loading... [guidechem.com]
• 2. researchgate.net [researchgate.net]
• 3. jstage.jst.go.jp [jstage.jst.go.jp]

Application Note: Ethyl 2-Methoxy-2-(1-naphthyl)propionate as a Key Building Block in Asymmetric Synthesis and Chiral Resolution

Executive Summary

In modern drug development, the unambiguous determination of absolute configuration is a regulatory and pharmacological imperative. While Mosher’s acid (MTPA) has historically been the standard chiral derivatizing agent (CDA), it suffers from low separation factors during chromatography and relatively weak NMR diamagnetic anisotropy.

Ethyl 2-methoxy-2-(1-naphthyl)propionate (CAS: 2006277-95-6) serves as the foundational building block for synthesizing a superior alternative: MαNP acid (2-methoxy-2-(1-naphthyl)propionic acid). By utilizing the ethyl ester as a stable intermediate, chemists can perform aggressive O-methylation without unwanted transesterification, ultimately yielding a CDA that provides massive anisotropic shielding and baseline HPLC separation of diastereomers. This application note details the mechanistic rationale, synthetic workflow, and self-validating protocols for utilizing this building block in advanced organic synthesis.

Mechanistic Insights: The Superiority of the MαNP Scaffold

The design of Ethyl 2-methoxy-2-(1-naphthyl)propionate and its subsequent free acid (MαNP) is rooted in three critical structural features that dictate experimental choices :

• Prevention of Racemization (The Fully Substituted α-Carbon): Unlike Trost's acid (MPA), which contains an acidic α-proton, the MαNP scaffold features a methyl group at the α-position. During Steglich esterification (EDC/DMAP) with target alcohols, the absence of an α-proton strictly prevents the formation of a ketene intermediate, ensuring 0% racemization of the chiral auxiliary .

• Enhanced Magnetic Anisotropy (The Naphthyl Effect): The 1-naphthyl group possesses a significantly larger extended π-system than the phenyl ring in MTPA. This generates a powerful diamagnetic shielding cone. When a chiral alcohol is derivatized with MαNP acid, the resulting Δδ values (chemical shift differences between R and S diastereomers) are up to 3–4 times larger than those produced by Mosher's acid, allowing for definitive stereochemical assignment even in remote aliphatic chains .

• The Role of the Ethyl Ester Building Block: Direct methylation of an α-hydroxy acid often yields a mixture of methyl ethers and methyl esters, complicating purification. Starting with Ethyl 2-hydroxy-2-(1-naphthyl)propionate protects the carboxylate orthogonally. The ethyl group is sterically distinct enough to resist cleavage during NaH/MeI etherification, yet readily cleaves under harsh aqueous alkaline reflux to yield the active MαNP acid.

Quantitative Comparison of Chiral Derivatizing Agents

The structural advantages of the MαNP scaffold derived from this building block translate directly into measurable analytical superiority.

Chiral Derivatizing Agent	Separation Factor ( α ) on HPLC	NMR Anisotropy Magnitude ( Δδ )	Susceptibility to Racemization
MαNP Acid (Derived from Ethyl ester)	High (1.15 – 1.83)	Large (~0.50 – 1.00 ppm)	Very Low (Fully substituted α-carbon)
MTPA (Mosher's Acid)	Low (~1.05)	Moderate (~0.10 – 0.30 ppm)	Very Low
MPA (Trost's Acid)	Moderate (~1.10)	Moderate (~0.20 – 0.50 ppm)	Moderate (Contains α-proton)

Synthetic Workflow: From Building Block to Chiral Auxiliary

The transformation of the ethyl ester building block into an enantiopure chiral auxiliary follows a highly logical sequence of protection, derivatization, and resolution.

Synthetic pathway converting the ethyl ester building block into the enantiopure MαNP chiral auxiliary.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Do not proceed to the next step unless the validation criteria of the current step are fully met.

Protocol A: O-Methylation to Ethyl 2-Methoxy-2-(1-naphthyl)propionate

• Objective: Convert the sterically hindered tertiary alcohol into a methyl ether.

• Causality: The tertiary hydroxyl is highly hindered by the naphthyl ring. Weak bases will not suffice. Sodium hydride (NaH) is required to forcefully generate the alkoxide, which is then trapped by the highly reactive electrophile, methyl iodide (MeI).

• Procedure:

  • Dissolve 10 mmol of Ethyl 2-hydroxy-2-(1-naphthyl)propionate in 50 mL of anhydrous THF under an Argon atmosphere.

  • Cool the reaction flask to 0 °C using an ice bath.

  • Carefully add 15 mmol of NaH (60% dispersion in mineral oil) in portions. Stir for 30 minutes until H2​ gas evolution ceases.

  • Add 20 mmol of MeI dropwise. Allow the reaction to warm to room temperature and stir for 4 hours.

  • Quench with saturated aqueous NH4​Cl , extract with Ethyl Acetate (3 x 30 mL), dry over Na2​SO4​ , and concentrate in vacuo.

• System Validation:

  • TLC: Run in Hexane:EtOAc (4:1). The product must show a distinct non-polar shift compared to the starting material.

  • 1H NMR ( CDCl3​ ): Validation is confirmed by the complete disappearance of the broad -OH singlet (~4.0 ppm) and the emergence of a sharp -OCH3 singlet at ~3.2 ppm.

Protocol B: Saponification to Racemic MαNP Acid

• Objective: Hydrolyze the ethyl ester building block to the free carboxylic acid.

• Causality: The ester carbonyl is shielded by the adjacent methoxy, methyl, and bulky naphthyl groups. Standard room-temperature hydrolysis (e.g., LiOH/THF) will stall. High thermal energy (reflux) and a strong nucleophile (KOH in aqueous ethanol) are mandatory to drive the equilibrium.

• Procedure:

  • Dissolve the crude Ethyl 2-Methoxy-2-(1-naphthyl)propionate in 40 mL of Ethanol.

  • Add 20 mL of a 2M aqueous KOH solution.

  • Reflux the mixture at 85 °C for 12 hours.

  • Cool to room temperature, evaporate the ethanol, and acidify the aqueous layer to pH 2 using 2M HCl.

  • Extract the precipitated acid with Dichloromethane (3 x 30 mL), dry, and concentrate.

• System Validation:

  • IR Spectroscopy: Confirmed by the appearance of a massive, broad O-H stretch (2500–3300 cm−1 ) and a shift of the C=O stretch from ~1730 cm−1 (ester) to ~1705 cm−1 (acid).

  • 1H NMR: Confirmed by the total loss of the ethyl group signals (the quartet at ~4.1 ppm and triplet at ~1.2 ppm).

Protocol C: Enantioresolution and Application (Chiral Derivatization)

• Objective: Resolve the racemic acid and couple it with a target pharmaceutical alcohol.

• Causality: Racemic MαNP acid is first esterified with natural (-)-menthol. Because MαNP has an extraordinary ability to recognize chirality, the resulting diastereomers exhibit massive separation factors ( α>1.8 ) on standard silica gel HPLC, allowing easy isolation of (S)-(+)-MαNP acid . This enantiopure acid is then coupled to your target drug molecule using EDC/DMAP.

• System Validation (Post-Coupling):

  • HPLC Metrics: Successful derivatization of a racemic target alcohol will yield two peaks on normal-phase HPLC. A valid MαNP derivatization must yield a baseline resolution factor ( Rs​ ) of ≥1.0 .

Analytical Workflow for Absolute Configuration

Once the target alcohol is derivatized with the MαNP auxiliary, determining the absolute configuration relies on the 1H NMR sector rule.

Workflow for determining the absolute configuration of chiral alcohols using MαNP acid derivatives.

The Sector Rule Causality: The naphthyl plane of the MαNP ester heavily shields the protons located on the same side of the molecule. By calculating Δδ=δ(R)−δ(S) for the protons of the target alcohol, analysts can map the spatial arrangement of the substituents. Protons with negative Δδ values are positioned face-to-face with the shielding naphthyl ring, allowing for a definitive, self-consistent 3D structural assignment.

References

• Harada, N., et al. "2-Methoxy-2-(1-naphthyl)propionic acid, a powerful chiral auxiliary for enantioresolution of alcohols and determination of their absolute configurations by the 1H NMR anisotropy method." Enantiomer / ResearchGate. Available at:[Link]

• Harada, N. "HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations." Molecules (MDPI). Available at:[Link]

• Harada, N. "Novel Chiral Molecular Tools for Preparation of Enantiopure Alcohols by Resolution and Simultaneous Determination of Their Absolute Configurations by the 1H NMR Anisotropy Method." Journal of Computer Chemistry, Japan (J-STAGE). Available at:[Link]

reaction conditions for Ethyl 2-Methoxy-2-(1-naphthyl)propionate with amines

Application Note: Reaction Conditions and Protocols for the Amidation of Ethyl 2-Methoxy-2-(1-naphthyl)propionate with Amines

Executive Summary & Mechanistic Context

Ethyl 2-methoxy-2-(1-naphthyl)propionate is the esterified precursor to M α NP acid, a premier chiral derivatizing agent (CDA) utilized for the enantioresolution and absolute configuration determination of chiral amines and alcohols[1]. The analytical power of this molecule relies on the 1 H NMR diamagnetic anisotropy effect exerted by its bulky 1-naphthyl group[2].

However, converting this specific ethyl ester into an amide presents a formidable synthetic challenge. The α -carbon is a quaternary stereocenter substituted with a methoxy group, a methyl group, and a sterically demanding 1-naphthyl ring. This extreme steric shielding kinetically blocks standard nucleophilic acyl substitution by amines under simple thermal conditions[3]. As a Senior Application Scientist, I recommend bypassing this kinetic barrier through either a two-step indirect activation sequence (saponification followed by acid chloride formation) or a direct Lewis acid-mediated Weinreb-type amidation.

Methodological Design & Causality

To successfully amidate this highly congested ester, the experimental design must account for the spatial limitations of the quaternary center.

The Indirect Activation Approach (Recommended): Attempting to couple the free M α NP acid using standard carbodiimides (e.g., EDC, HATU) almost universally fails. The O-acylisourea or active ester intermediates they form are simply too bulky to permit nucleophilic attack by the amine. Therefore, conversion to the sterically minimal acid chloride is mandatory. We utilize oxalyl chloride with catalytic DMF rather than thionyl chloride; this generates the Vilsmeier-Haack intermediate, enabling acid chloride formation under mild conditions (0 °C to RT) that strictly preserve the stereochemical integrity of the chiral α -center. For the initial saponification, LiOH is preferred over NaOH. The smaller ionic radius of the lithium cation provides superior Lewis acid coordination to the ester carbonyl, accelerating the hydrolysis of the sterically hindered ethyl ester without requiring harsh, epimerizing temperatures.

The Direct Lewis Acid Approach (Alternative): For substrates where saponification is undesirable, direct amidation of the ethyl ester can be forced using Trimethylaluminum (AlMe 3​ ). AlMe 3​ reacts with the amine to generate an active dimethylaluminum amide. The highly oxophilic aluminum coordinates to the ester carbonyl, effectively pulling the electrophilic center away from the steric bulk of the naphthyl ring while simultaneously delivering the nucleophilic amine intramolecularly.

Fig 1. Divergent amidation workflows for highly sterically hindered MαNP esters.

Experimental Protocols (Self-Validating Systems)

Protocol A: Two-Step Saponification and Acid Chloride Amidation (High Yield)

This protocol is optimized for maximum conversion and stereochemical retention.

Step 1: Saponification to M α NP Acid

• Dissolve Ethyl 2-methoxy-2-(1-naphthyl)propionate (1.0 mmol) in a solvent mixture of THF/MeOH/H 2​ O (3:1:1 v/v/v, 10 mL).

• Add LiOH·H 2​ O (3.0 mmol, 3.0 eq) in one portion.

• Stir the reaction mixture at 40 °C for 12 hours.

• Validation Checkpoint: Monitor by TLC (Hexanes:EtOAc 4:1). The ester ( Rf​≈0.6 ) should disappear, replaced by a baseline spot (free acid).

• Cool to 0 °C, acidify to pH 2 using 1M HCl, and extract with EtOAc (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate in vacuo to yield the free M α NP acid.

Step 2: Acid Chloride Formation & Amidation

• Dissolve the M α NP acid (1.0 mmol) in anhydrous CH 2​ Cl 2​ (5 mL) under an inert argon atmosphere. Cool to 0 °C.

• Add oxalyl chloride (2.0 mmol, 2.0 eq) dropwise, followed by 1 drop of anhydrous DMF (catalyst).

• Stir at 0 °C for 30 minutes, then warm to room temperature for 2 hours.

• Validation Checkpoint: Quench a 5 μ L aliquot in 100 μ L of methanol. TLC analysis should reveal a single new spot corresponding to the methyl ester, confirming complete conversion of the acid.

• Evaporate the mixture to absolute dryness in vacuo to remove all unreacted oxalyl chloride. Re-dissolve the resulting acid chloride in anhydrous CH 2​ Cl 2​ (5 mL) and cool to 0 °C.

• Slowly add the target amine (1.2 mmol, 1.2 eq), triethylamine (2.0 mmol, 2.0 eq), and DMAP (0.1 mmol, 0.1 eq). Stir at room temperature for 12 hours.

• Quench with saturated aqueous NaHCO 3​ , extract with CH 2​ Cl 2​ , dry, and purify via flash chromatography.

Protocol B: Direct Lewis-Acid Mediated Amidation (One-Step)

Use only when the substrate amine or ester cannot tolerate aqueous saponification.

• Under an argon atmosphere, dissolve the target amine (2.0 mmol, 2.0 eq) in anhydrous toluene (5 mL) and cool to 0 °C.

• Carefully add Trimethylaluminum (2.0 mmol, 2.0 eq, 2M solution in toluene) dropwise. Caution: Highly pyrophoric.

• Stir at room temperature for 30 minutes to allow the aluminum amide complex to form.

• Add Ethyl 2-methoxy-2-(1-naphthyl)propionate (1.0 mmol, 1.0 eq) dissolved in toluene (2 mL).

• Reflux the mixture (110 °C) for 16 hours.

• Cool to 0 °C and carefully quench by the dropwise addition of 1M HCl until gas evolution ceases. Extract with EtOAc, dry, and purify.

Comparative Quantitative Data

Parameter	Protocol A (Indirect Activation)	Protocol B (Direct AlMe 3​ )
Overall Yield	75 - 85%	40 - 60%
Reaction Time	26 hours (Total)	16 hours
Temperature	40 °C (Step 1), RT (Step 2)	110 °C (Reflux)
Steric Tolerance	Excellent (via Acid Chloride)	Moderate to Poor
Safety Profile	Standard laboratory hazards	High (Pyrophoric AlMe 3​ )
Scalability	High (>10 gram scale)	Low (<1 gram scale)

Downstream Application: 1 H NMR Anisotropy

Once the M α NP amide is successfully synthesized, it adopts a highly specific syn-periplanar conformation to minimize steric interactions. This forces the bulky 1-naphthyl ring to sit directly above or below the substituents of the amine. The resulting diamagnetic shielding causes a predictable upfield shift ( Δδ<0 ) in the 1 H NMR spectrum, which allows researchers to unambiguously assign the absolute configuration of the original amine[4].

Fig 2. Logical flow of absolute configuration determination via 1H NMR anisotropy.

References

• Title: 2-Methoxy-2-(1-naphthyl)
• Title: Characteristic conformations and molecular packings in crystal structures of diastereomeric esters prepared from (S)-2-methoxy-2-(1-naphthyl)
• Title: FICA, a new chiral derivatizing agent for determining the absolute configuration of secondary alcohols by 19F and 1H NMR spectroscopies Source: ResearchGate URL
• Title: Diastereomer Method for Determining ee by 1 H NMR and/or MS Spectrometry with Complete Removal of the Kinetic Resolution Effect Source: ResearchGate URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Note: Scalable Process Chemistry for Ethyl 2-Methoxy-2-(1-naphthyl)propionate

Strategic Context & Target Utility

Ethyl 2-Methoxy-2-(1-naphthyl)propionate (CAS: 2006277-95-6) is the critical penultimate precursor to MαNP acid (2-Methoxy-2-(1-naphthyl)propionic acid). MαNP acid is a highly specialized and powerful chiral auxiliary developed for the enantioresolution of aliphatic alcohols and the unambiguous determination of their absolute configurations via the 1 H NMR anisotropy method[1].

Because the naphthyl group of the MαNP framework exerts a significantly stronger anisotropic shielding effect than the phenyl group found in traditional Mosher's acid (MTPA), it provides superior baseline separation of diastereomeric NMR signals[2]. To support the mass preparation of enantiopure compounds in drug development, a highly scalable, safe, and high-yielding synthetic route to the MαNP ethyl ester is required[3].

Mechanistic Causality & Process Design

Historically, alpha-hydroxy acids and their esters are synthesized via cyanohydrin formation from the corresponding ketone (e.g., 1-acetonaphthone + HCN). However, for large-scale pharmaceutical intermediate synthesis, the use of stoichiometric cyanide gas or salts presents severe safety and environmental liabilities.

Stage 1: Regioselective Grignard Addition To bypass cyanide, we employ a direct Grignard addition of 1-naphthylmagnesium bromide to ethyl pyruvate. Ethyl pyruvate contains two electrophilic carbonyls. Because the alpha-keto carbonyl is significantly more electrophilic than the ester carbonyl, the reaction is inherently regioselective. To prevent over-addition or the collapse of the tetrahedral intermediate, we utilize a reverse addition technique at cryogenic temperatures (-78 °C). By adding the Grignard reagent dropwise to an excess of the pyruvate, the local concentration of the nucleophile remains low, ensuring exclusive formation of the tertiary alcohol: Ethyl 2-hydroxy-2-(1-naphthyl)propionate.

Stage 2: Williamson-Type Methylation The resulting tertiary hydroxyl group is highly sterically hindered by the bulky 1-naphthyl ring and the ethyl ester. Mild alkylation conditions fail. We drive the reaction to completion by using Sodium Hydride (NaH) to irreversibly deprotonate the alcohol, forming a highly nucleophilic alkoxide. This is followed by an S N​ 2 attack on Methyl Iodide (MeI). The use of N,N-Dimethylformamide (DMF) as a polar aprotic solvent is critical here; it solvates the sodium cation, leaving the alkoxide "naked" and highly reactive, thereby overcoming the steric hindrance.

Synthetic Workflow Visualization

Figure 1. Two-stage scalable synthetic workflow for Ethyl 2-Methoxy-2-(1-naphthyl)propionate.

Quantitative Process Parameters

Reagent / Material	MW ( g/mol )	Eq.	Mass/Vol	Function in Process
Stage 1
1-Bromonaphthalene	207.07	1.05	217.4 g	Nucleophile Precursor
Magnesium turnings	24.31	1.10	26.7 g	Grignard Metal
Ethyl Pyruvate	116.12	1.00	116.1 g	Electrophile
Tetrahydrofuran (THF)	72.11	-	1.5 L	Solvent (Anhydrous)
Stage 2
Ethyl 2-hydroxy-... (Int.)	244.29	1.00	244.3 g	Stage 1 Product
NaH (60% in mineral oil)	24.00	1.50	60.0 g	Irreversible Base
Methyl Iodide (MeI)	141.94	2.00	283.9 g	Alkylating Agent
N,N-Dimethylformamide	73.09	-	1.2 L	Polar Aprotic Solvent

Step-by-Step Experimental Protocols

Protocol A: Synthesis of Ethyl 2-hydroxy-2-(1-naphthyl)propionate

This protocol utilizes a self-validating thermal metric to ensure Grignard initiation.

• Initiation (Self-Validating Step): To a flame-dried 3 L 3-neck flask equipped with a reflux condenser, mechanical stirrer, and addition funnel under Argon, add Mg turnings (26.7 g) and anhydrous THF (100 mL). Add a single crystal of iodine. Add 5% of the total 1-bromonaphthalene volume.

  • Validation Metric: The reaction is successfully initiated when the brown iodine color rapidly dissipates and the internal temperature spontaneously spikes (typically reaching 50-60 °C without external heating).

• Grignard Formation: Dilute the remaining 1-bromonaphthalene in 700 mL THF. Add dropwise at a rate that maintains a gentle reflux. Once addition is complete, heat to 65 °C for 2 hours until Mg turnings are mostly consumed. Cool the resulting 1-naphthylmagnesium bromide solution to room temperature.

• Reverse Addition: In a separate 5 L flask, dissolve ethyl pyruvate (116.1 g) in 700 mL anhydrous THF and cool to -78 °C using a dry ice/acetone bath. Transfer the Grignard reagent to an addition funnel and add it dropwise to the pyruvate solution over 2 hours, maintaining the internal temperature below -65 °C.

• Quench & Workup: Stir for 1 hour at -78 °C, then allow to warm to 0 °C. Quench slowly with saturated aqueous NH 4​ Cl (500 mL). Extract with Ethyl Acetate (3 x 500 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

• In-Process Control (IPC): Analyze the crude via TLC (Hexane:EtOAc 8:2). The product should appear as a distinct UV-active spot at Rf​≈0.4 .

Protocol B: Synthesis of Ethyl 2-Methoxy-2-(1-naphthyl)propionate

This protocol utilizes gas evolution and IR spectroscopy as self-validating completion metrics.

• Deprotonation: Dissolve the crude Ethyl 2-hydroxy-2-(1-naphthyl)propionate (approx. 244 g) in anhydrous DMF (1.2 L) in a 3 L flask under Argon. Cool to 0 °C. Carefully add NaH (60% dispersion, 60.0 g) in small portions.

  • Validation Metric: Immediate and vigorous evolution of H 2​ gas will occur. The deprotonation is complete when gas evolution ceases and the solution becomes a clear, dark alkoxide mixture (approx. 1 hour).

• Alkylation: Maintain the temperature at 0 °C. Add Methyl Iodide (283.9 g) dropwise over 1 hour. Remove the ice bath and allow the reaction to stir at room temperature for 4 hours.

• IPC via IR Spectroscopy: Take a 0.5 mL aliquot, quench with water, extract with EtOAc, and evaporate. Run an FT-IR spectrum.

  • Validation Metric: The reaction is complete when the broad O-H stretch at ∼ 3400 cm −1 completely disappears.

• Quench & Isolation: Cool the reaction to 0 °C and strictly control the exotherm by adding water (1 L) dropwise to destroy excess NaH and MeI. Extract the aqueous mixture with MTBE (Methyl tert-butyl ether, 3 x 800 mL). Wash the organic layer extensively with water (3 x 1 L) to remove DMF, followed by brine.

• Purification: Dry the organics over Na 2​ SO 4​ and concentrate. Purify the crude oil via short-path vacuum distillation or silica gel plug filtration (Hexane:EtOAc 9:1) to yield the pure Ethyl 2-Methoxy-2-(1-naphthyl)propionate as a viscous, pale-yellow oil.

  • Analytical Confirmation: 1 H NMR (CDCl 3​ ) will show a distinct sharp singlet at ∼ 3.3 ppm integrating to 3H (the alpha-methoxy group), confirming successful methylation.

References

• Harada, N. "2-Methoxy-2-(1-naphthyl)propionic Acid, a Powerful Chiral Auxiliary for Enantioresolution of Alcohols and Determination of Their Absolute Configurations by the 1H NMR Anisotropy Method." Tetrahedron: Asymmetry, 2000.[Link]

• Negishi, E. et al. "Highly enantioselective synthesis of γ-, δ-, and ε-chiral 1-alkanols via Zr-catalyzed asymmetric carboalumination of alkenes (ZACA)–Cu- or Pd-catalyzed cross-coupling." Proceedings of the National Academy of Sciences (PNAS), 2008.[Link]

Sources

• 1. KAKEN — Research Projects | Research for the Development, Construction, and Management of the Chirality Database (KAKENHI-PROJECT-10554035) [kaken.nii.ac.jp]
• 2. pnas.org [pnas.org]
• 3. tcichemicals.com [tcichemicals.com]

Definitive Quantification of Ethyl 2-Methoxy-2-(1-naphthyl)propionate: High-Fidelity Chromatographic Protocols and Method Validation

An Application Note from the Office of the Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for the accurate and robust quantification of Ethyl 2-Methoxy-2-(1-naphthyl)propionate, a chiral ester derivative of the well-established resolving agent 2-Methoxy-2-(1-naphthyl)propionic acid (MαNP acid). Recognizing the importance of precise analytical characterization in research and pharmaceutical development, this document details two primary analytical methodologies: a high-performance liquid chromatography method with UV detection (HPLC-UV) for routine quantification and a gas chromatography-mass spectrometry (GC-MS) method for confirmatory analysis and identification. The protocols are designed to be self-validating, with an emphasis on the scientific rationale behind procedural choices. This note includes step-by-step experimental protocols, method validation parameters according to ICH Q2(R1) guidelines, and guidance on addressing the compound's chirality.

Introduction and Analytical Rationale

Ethyl 2-Methoxy-2-(1-naphthyl)propionate (C₁₆H₁₈O₃, MW: 258.31 g/mol ) is a notable organic compound, structurally derived from its parent carboxylic acid, MαNP acid.[1] The parent acid is a powerful chiral auxiliary used extensively for the enantioresolution of alcohols and the determination of their absolute configurations via NMR spectroscopy.[2][3] The quantification of the ethyl ester is critical for monitoring synthesis reactions, assessing purity, and conducting stability studies.

The selection of an appropriate analytical method is governed by the molecule's physicochemical properties. The prominent naphthyl ring system provides a strong chromophore, making it ideally suited for UV spectrophotometric detection. Its molecular weight and expected volatility also place it within the working range of gas chromatography. As a chiral molecule, the separation of its enantiomers is a key consideration in many applications, particularly in pharmaceutical contexts where enantiomers can exhibit different biological activities.[4] This guide focuses on providing robust methods for total quantification, with additional considerations for chiral analysis.

Primary Analytical Method: Reversed-Phase HPLC with UV Detection (RP-HPLC-UV)

Principle of Analysis: Reversed-phase HPLC is the method of choice for the routine quantification of Ethyl 2-Methoxy-2-(1-naphthyl)propionate due to its precision, accuracy, and suitability for non-volatile to semi-volatile compounds. The method separates the analyte from impurities based on its partitioning between a non-polar stationary phase (e.g., C18) and a polar mobile phase. The naphthyl moiety exhibits strong UV absorbance, allowing for sensitive detection around 230-280 nm.[5]

Experimental Protocol: HPLC-UV

2.1. Apparatus and Reagents

• High-Performance Liquid Chromatography (HPLC) system equipped with a quaternary pump, autosampler, column thermostat, and a Diode Array or UV-Vis Detector.

• C18 analytical column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Acetonitrile (ACN), HPLC grade.

• Water, HPLC grade or ultrapure (18.2 MΩ·cm).

• Ethyl 2-Methoxy-2-(1-naphthyl)propionate reference standard.

• Methanol, HPLC grade (for sample dissolution).

• 0.45 µm syringe filters (PTFE or other compatible material).

2.2. Preparation of Solutions

• Mobile Phase: Prepare an isocratic mobile phase of 65:35 (v/v) Acetonitrile:Water. Degas the solution for at least 15 minutes using sonication or vacuum filtration before use.

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with Methanol.

• Working Standard Solutions: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serially diluting the Standard Stock Solution with the mobile phase.

2.3. Sample Preparation

• Accurately weigh the sample to be analyzed and dissolve it in Methanol to achieve an expected concentration within the calibration range (e.g., 25 µg/mL).

• Vortex or sonicate to ensure complete dissolution.

• Filter the final solution through a 0.45 µm syringe filter into an HPLC vial before injection.[5]

2.4. Chromatographic Conditions

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	65:35 (v/v) Acetonitrile:Water
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	254 nm (or λmax determined by DAD scan)
Run Time	~10 minutes

2.5. Data Analysis

• Construct a calibration curve by plotting the peak area of the standard solutions against their corresponding concentrations.

• Perform a linear regression analysis to determine the equation of the line (y = mx + c) and the correlation coefficient (R²).

• Quantify the concentration of Ethyl 2-Methoxy-2-(1-naphthyl)propionate in the prepared samples by interpolating their peak areas from the calibration curve.

Fig. 1: Standard workflow for the quantification of Ethyl 2-Methoxy-2-(1-naphthyl)propionate by HPLC-UV.

Confirmatory Method: Gas Chromatography-Mass Spectrometry (GC-MS)

Principle of Analysis: GC-MS provides a highly selective and sensitive method for both quantification and structural confirmation.[6] The sample is vaporized and separated based on its boiling point and interaction with a capillary column. The separated analyte then enters a mass spectrometer, which generates a unique fragmentation pattern (mass spectrum) that serves as a chemical fingerprint for unambiguous identification.

Experimental Protocol: GC-MS

3.1. Apparatus and Reagents

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an Electron Ionization (EI) source.

• Non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness).

• Helium (carrier gas), high purity (99.999%).

• Ethyl Acetate or Dichloromethane, GC grade.

• Ethyl 2-Methoxy-2-(1-naphthyl)propionate reference standard.

3.2. Preparation of Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh ~25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with Ethyl Acetate.

• Working Standard Solutions: Prepare calibration standards (e.g., 0.5, 1, 5, 10, 25 µg/mL) by serially diluting the stock solution with Ethyl Acetate.

• Sample Preparation: Dissolve the sample in Ethyl Acetate to achieve a final concentration within the calibration range. Vortex to mix. No filtration is typically required if the sample dissolves completely.

3.3. GC-MS Conditions

Parameter	Condition
Column	HP-5MS (or equivalent), 30 m x 0.25 mm, 0.25 µm
Inlet Temperature	250 °C
Injection Mode	Split (e.g., 20:1 ratio)
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial 150 °C (hold 1 min), ramp at 20 °C/min to 280 °C (hold 5 min)
MS Transfer Line	280 °C
Ion Source Temp.	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (m/z 50-400) and/or Selected Ion Monitoring (SIM)

3.4. Data Analysis

• Identification: Confirm the identity of the analyte by comparing its retention time and the acquired mass spectrum with that of the reference standard. The molecular ion (m/z 258.3) and characteristic fragment ions should be present.

• Quantification: For quantification, use either the total ion chromatogram (TIC) from a full scan or, for higher sensitivity, monitor specific, abundant ions using SIM mode (e.g., m/z 258, 185, 155).

• Construct a calibration curve and perform linear regression as described in the HPLC method (Section 2.5).

Fig. 2: General workflow for the confirmatory analysis of Ethyl 2-Methoxy-2-(1-naphthyl)propionate by GC-MS.

Considerations for Chiral Separation

The presence of a stereocenter means that Ethyl 2-Methoxy-2-(1-naphthyl)propionate exists as a pair of enantiomers. For applications requiring enantiomeric purity assessment, a chiral chromatographic method is necessary.

• Principle: Chiral separation is typically achieved using a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times.

• Recommended Approach: Chiral HPLC using a polysaccharide-based CSP (e.g., cellulose or amylose derivatives) is a highly effective strategy for arylpropionic acid derivatives.[7]

• Starting Conditions: A normal-phase mobile phase, such as a mixture of Hexane and 2-Propanol, is often used with polysaccharide-based CSPs. The exact ratio must be optimized to achieve baseline separation.

Method Validation

To ensure the reliability and trustworthiness of the analytical results, the chosen method must be validated according to established guidelines, such as those from the International Council for Harmonisation (ICH), specifically guideline Q2(R1).[8] The following table summarizes the key validation parameters and typical acceptance criteria for the primary HPLC-UV method.

Parameter	Objective	Typical Acceptance Criteria
Specificity	To ensure the signal is unequivocally from the analyte.	Peak purity analysis (via DAD) shows no co-eluting impurities. Blank injections show no interference at the analyte's retention time.
Linearity	To demonstrate a proportional relationship between signal and concentration.	Correlation coefficient (R²) ≥ 0.999 over the specified range (e.g., 1-100 µg/mL).
Range	The concentration interval over which the method is precise, accurate, and linear.	The range for which linearity, accuracy, and precision have been successfully demonstrated.
Accuracy	To measure the closeness of the experimental value to the true value.	80-120% recovery for spiked samples at low, medium, and high concentrations.
Precision (Repeatability & Intermediate)	To assess the degree of scatter between a series of measurements.	Relative Standard Deviation (RSD) ≤ 2.0% for multiple injections and analyses on different days.
Limit of Detection (LOD)	The lowest amount of analyte that can be detected.	Signal-to-Noise ratio (S/N) of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined.	Signal-to-Noise ratio (S/N) of 10:1; must also demonstrate acceptable accuracy and precision.
Robustness	To measure the method's capacity to remain unaffected by small variations in parameters.	RSD ≤ 2.0% after minor changes in flow rate (±0.1 mL/min), column temperature (±2 °C), and mobile phase composition (±2%).

Conclusion

This application note provides two robust, well-defined chromatographic methods for the quantification of Ethyl 2-Methoxy-2-(1-naphthyl)propionate. The primary HPLC-UV method is ideal for routine, high-throughput analysis in quality control and research settings. The confirmatory GC-MS method offers an orthogonal technique with high specificity for identity confirmation. Both protocols, when properly validated as outlined, will yield accurate and reliable data essential for researchers, scientists, and drug development professionals.

References

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• Thaikar, A. (2025). Purification Of 2-Methoxy Naphthalene by UV And IR Spectroscopic Methods. International Journal of Pharmaceutical Sciences. Retrieved from [Link]

• In-Gyu, K., & Hyoun-Choong, L. (n.d.). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. St. Theresa Journal of Humanities and Social Sciences. Retrieved from [Link]

• Ministry of the Environment, Japan. (n.d.). III Analytical Methods. Retrieved from [Link]

• Cragoe, E. (1972). Preparation of 2-(6-methoxy-2-naphthyl)propionic acid -1-propanol and propanal and intermediates therefor. Google Patents.

• PrepChem.com. (n.d.). Synthesis of Ethyl 2-[(1'-Methoxy)n-Decyloxy]Propionate. Retrieved from [Link]

• Harada, N. (2004). 2-Methoxy-2-(1-naphthyl)propionic acid, a powerful chiral auxiliary for enantioresolution of alcohols and determination of their absolute configurations by the 1H NMR anisotropy method. ResearchGate. Retrieved from [Link]

• Fujita, T., Kuwahara, S., Watanabe, M., & Harada, N. (2002). Crystalline state conformation of 2-methoxy-2-(1-naphthyl)propionic acid ester. PubMed. Retrieved from [Link]

• Gawronski, J., Brzostowska, M., & Kacprzak, K. (2004). Chiral derivatives of 2-(1-naphthyl)-2-phenylacetic acid. PubMed. Retrieved from [Link]

• Zhang, M., et al. (2025). Preparation of Chiral Stationary Phase Based on 1,1'-bi-2-Naphthol for Chiral Enantiomer Separation. PubMed. Retrieved from [Link]

• Chankvetadze, B., et al. (2004). Chiral separation of N-imidazole derivatives, aromatase inhibitors, by cyclodextrin-capillary zone electrophoresis. Mechanism of enantioselective recognition. PubMed. Retrieved from [Link]

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• ResearchGate. (n.d.). Gas chromatography-mass spectrometry (GC-MS) profile of the methanolic.... Retrieved from [Link]

• Mathkoor, M. M., et al. (2022). Using GC-MS technology to identify the compounds resulting from mixing of alcoholic extracts of some medicinal plants. Journal of Medicinal and Chemical Sciences. Retrieved from [Link]

• Al-saad, L., et al. (2025). Development of LC-MS/MS and GC-MS/MS Methods for the Detection of Ethyl Glucuronide (EtG) and Ethyl Palmitate (EtPa) in Hair. MDPI. Retrieved from [Link]

• Harada, N., et al. (2002). Practical enantioresolution of alcohols with 2-methoxy-2-(1-naphthyl)propionic acid and determination of their absolute configurations by the (1)H NMR anisotropy method. PubMed. Retrieved from [Link]

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Application Notes and Protocols: Ethyl 2-Methoxy-2-(1-naphthyl)propionate in the Synthesis and Stereochemical Analysis of Novel Compounds

For inquiries:

Introduction: Unveiling the Potential of a Powerful Chiral Building Block

In the landscape of modern organic synthesis and drug discovery, the demand for enantiomerically pure compounds is paramount. The biological activity of a chiral molecule is often confined to a single enantiomer, with its mirror image potentially exhibiting reduced activity, different activity, or even harmful side effects. This necessitates the development of robust methods for both the synthesis of single enantiomers and the accurate determination of their absolute stereochemistry.

Ethyl 2-Methoxy-2-(1-naphthyl)propionate and its parent carboxylic acid, 2-Methoxy-2-(1-naphthyl)propionic acid (MαNP acid), have emerged as powerful tools in this endeavor. The defining feature of this reagent is the 1-naphthyl group, which exerts a significant anisotropic effect in nuclear magnetic resonance (NMR) spectroscopy. This property allows for the straightforward determination of the absolute configuration of chiral alcohols and amines, a critical step in the characterization of novel compounds.[1][2]

While the primary application of the MαNP moiety has been as a chiral derivatizing agent for stereochemical analysis, the ethyl ester itself represents a versatile building block for the synthesis of novel, enantiomerically enriched compounds. This guide provides an in-depth exploration of the synthesis, applications, and experimental protocols related to Ethyl 2-Methoxy-2-(1-naphthyl)propionate, offering researchers and drug development professionals a comprehensive resource to leverage its unique chemical properties.

Physicochemical Properties and Spectroscopic Data

A thorough understanding of the fundamental properties of Ethyl 2-Methoxy-2-(1-naphthyl)propionate is essential for its effective use in synthesis and analysis.

Property	Value	Source
CAS Number	2006277-95-6	[3]
Molecular Formula	C16H18O3	[3]
Molecular Weight	258.31 g/mol	[3]
Canonical SMILES	CCOC(=O)C(C)(c1cccc2c1cccc2)OC	[3]

While detailed spectroscopic data for the ethyl ester is not extensively published, the characteristic signals can be predicted based on its structure. In ¹H NMR, one would expect to see signals for the ethyl group (a triplet and a quartet), a singlet for the methoxy group, a singlet for the methyl group, and the characteristic aromatic signals of the 1-naphthyl group.

Synthesis of the MαNP Moiety: The Gateway to Application

The synthesis of 2-Methoxy-2-(1-naphthyl)propionic acid and its ethyl ester is a critical first step for its utilization. While a direct, one-pot synthesis of the ethyl ester is not commonly reported, a logical synthetic route proceeds through the formation of the parent acid, followed by esterification.

Protocol 1: Synthesis of Racemic 2-Methoxy-2-(1-naphthyl)propionic Acid

This protocol outlines a potential synthetic route based on established organic chemistry principles.

Workflow for the Synthesis of MαNP Acid:

Caption: Synthetic pathway to MαNP acid.

Step-by-Step Procedure:

• Esterification of 1-Naphthylacetic Acid: Dissolve 1-naphthylacetic acid in an excess of methanol. Add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid) and reflux the mixture for 4-6 hours. Monitor the reaction by thin-layer chromatography (TLC). Upon completion, neutralize the acid, remove the methanol under reduced pressure, and extract the methyl ester with a suitable organic solvent.

• α-Methylation: To a solution of lithium diisopropylamide (LDA) in anhydrous tetrahydrofuran (THF) at -78 °C, add a solution of methyl 1-naphthylacetate in THF dropwise. After stirring for 30 minutes, add methyl iodide and allow the reaction to warm to room temperature overnight. Quench the reaction with saturated ammonium chloride solution and extract the product.

• Bromination: Dissolve the methyl 2-(1-naphthyl)propanoate in carbon tetrachloride. Add N-bromosuccinimide (NBS) and a catalytic amount of azobisisobutyronitrile (AIBN). Reflux the mixture under a light source until the reaction is complete (monitored by TLC).

• Methoxylation: Prepare a solution of sodium methoxide in methanol. Add the crude methyl 2-bromo-2-(1-naphthyl)propanoate to this solution at 0 °C and stir until the starting material is consumed.

• Hydrolysis: Dissolve the resulting methyl 2-methoxy-2-(1-naphthyl)propanoate in a mixture of THF and water. Add an excess of lithium hydroxide and stir at room temperature for 12-24 hours. Acidify the reaction mixture with dilute hydrochloric acid and extract the racemic 2-Methoxy-2-(1-naphthyl)propionic acid.

Protocol 2: Synthesis of Ethyl 2-Methoxy-2-(1-naphthyl)propionate

Step-by-Step Procedure:

• Fischer Esterification: To a solution of racemic 2-Methoxy-2-(1-naphthyl)propionic acid in an excess of absolute ethanol, add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid).

• Reaction Monitoring: Reflux the mixture for 4-8 hours, monitoring the progress of the reaction by TLC.

• Work-up: Upon completion, cool the reaction mixture and neutralize the acid with a weak base (e.g., sodium bicarbonate solution).

• Extraction and Purification: Remove the ethanol under reduced pressure and extract the ethyl ester with an organic solvent such as diethyl ether or ethyl acetate. Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. The crude product can be purified by column chromatography on silica gel.

Application in Stereochemical Determination: The Power of MαNP Acid

The primary and most well-documented application of the MαNP moiety is as a chiral derivatizing agent for the determination of the absolute configuration of chiral alcohols and amines using ¹H NMR spectroscopy.[1][2] This technique, often referred to as the "MαNP acid method," offers a powerful alternative to X-ray crystallography.[2]

The underlying principle is the conversion of a mixture of enantiomeric alcohols into a mixture of diastereomeric MαNP esters. These diastereomers exhibit distinct chemical shifts in their ¹H NMR spectra, allowing for their differentiation and, through systematic analysis, the assignment of the absolute configuration of the original alcohol.[4][5] The large aromatic surface of the naphthyl group creates a strong anisotropic magnetic field, leading to significant and predictable differences in the chemical shifts of the protons in the alcohol moiety of the two diastereomers.[1]

Protocol 3: Determination of Absolute Configuration of a Chiral Secondary Alcohol using (R)- and (S)-MαNP Acid

Workflow for Stereochemical Determination:

Caption: Workflow for determining absolute configuration using MαNP acid.

Materials:

• Chiral alcohol of unknown absolute configuration

• (R)-2-Methoxy-2-(1-naphthyl)propionic acid

• (S)-2-Methoxy-2-(1-naphthyl)propionic acid

• Oxalyl chloride or thionyl chloride

• Anhydrous dichloromethane (DCM)

• Anhydrous pyridine or 4-(dimethylamino)pyridine (DMAP)

• Deuterated chloroform (CDCl₃) for NMR analysis

Step-by-Step Procedure:

• Preparation of MαNP Acid Chlorides: In separate flasks, treat (R)-MαNP acid and (S)-MαNP acid with an excess of oxalyl chloride or thionyl chloride in anhydrous DCM at 0 °C. Stir for 1-2 hours at room temperature. Remove the solvent and excess reagent under reduced pressure to obtain the crude (R)- and (S)-MαNP acid chlorides. These are typically used immediately in the next step.

• Esterification:

  • Reaction A: Dissolve the chiral alcohol in anhydrous DCM and add pyridine or DMAP. To this solution, add the freshly prepared (S)-MαNP acid chloride at 0 °C.

  • Reaction B: In a separate flask, repeat the procedure using (R)-MαNP acid chloride.

  • Allow both reactions to stir at room temperature until completion (monitored by TLC).

• Work-up and Purification: Quench the reactions with water and extract the diastereomeric esters with DCM. Wash the organic layers sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine. Dry the organic layers over anhydrous sodium sulfate and concentrate in vacuo. Purify the diastereomeric esters by flash column chromatography on silica gel.

• ¹H NMR Analysis:

  • Acquire high-resolution ¹H NMR spectra for both purified diastereomeric esters in CDCl₃.

  • Identify the signals corresponding to the protons of the chiral alcohol moiety in each spectrum.

  • Carefully measure and record the chemical shifts (δ) for these protons.

• Data Analysis and Configuration Assignment:

  • Calculate the difference in chemical shifts (Δδ) for each corresponding proton in the alcohol moiety using the formula: Δδ = δ(S-MαNP ester) - δ(R-MαNP ester) .

  • Construct a model of the MαNP esters, considering the preferred conformation where the methoxy group is syn to the ester carbonyl oxygen.[6] In this conformation, the naphthyl group and the carbonyl oxygen define two shielding and deshielding zones.

  • Protons with a positive Δδ value are located in the deshielding zone (on the same side as the carbonyl oxygen), while protons with a negative Δδ value are in the shielding zone (on the same side as the naphthyl group).

  • By assigning the positions of the substituents of the chiral alcohol based on the signs of their Δδ values, the absolute configuration can be determined.

Ethyl 2-Methoxy-2-(1-naphthyl)propionate as a Synthetic Precursor

While the primary literature focus is on the analytical applications of the corresponding acid, Ethyl 2-Methoxy-2-(1-naphthyl)propionate holds potential as a valuable chiral building block for the synthesis of novel compounds. Its ester functionality can be manipulated to introduce further complexity, and the MαNP core can serve as a rigid scaffold.

Potential Synthetic Transformations and Applications:

• Asymmetric Aldol Reactions: The enolate of Ethyl 2-Methoxy-2-(1-naphthyl)propionate can be generated and reacted with aldehydes or ketones. The bulky naphthyl group can influence the facial selectivity of the reaction, leading to the formation of diastereomerically enriched aldol adducts. These adducts can be further elaborated into complex polyketide-like structures.[7]

• Synthesis of Novel Amides and Peptidomimetics: The ethyl ester can be converted to the corresponding amide by direct aminolysis or via the acid chloride. By using chiral amines, novel diastereomeric amides can be synthesized. This approach could be used to create peptidomimetics with a rigid MαNP core, potentially leading to compounds with interesting biological activities. Derivatives of the related 2-(6-methoxy-2-naphthyl)propionic acid (Naproxen) have been explored for their antibacterial and antifungal properties.[8]

• Precursor to Chiral Auxiliaries: The MαNP moiety itself can be incorporated into other molecules to act as a chiral auxiliary in a variety of asymmetric transformations, such as Diels-Alder reactions or conjugate additions.

Protocol 4: Synthesis of a Novel Diastereomeric Amide

Step-by-Step Procedure:

• Hydrolysis to the Acid: Begin by hydrolyzing Ethyl 2-Methoxy-2-(1-naphthyl)propionate to the corresponding carboxylic acid as described in Protocol 1, Step 5.

• Activation of the Carboxylic Acid: Convert the MαNP acid to its acid chloride using oxalyl chloride or thionyl chloride (as in Protocol 3, Step 1). Alternatively, use a peptide coupling reagent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (hydroxybenzotriazole).

• Amide Coupling: To a solution of a chiral primary or secondary amine in an appropriate solvent (e.g., DCM or DMF) with a non-nucleophilic base (e.g., diisopropylethylamine), add the activated MαNP acid.

• Reaction Monitoring and Work-up: Stir the reaction at room temperature until completion. Perform a standard aqueous work-up to remove excess reagents and byproducts.

• Purification and Characterization: Purify the resulting diastereomeric amides by column chromatography. The individual diastereomers can often be separated by chromatography or crystallization. Characterize the products by NMR, mass spectrometry, and other relevant analytical techniques.

Conclusion and Future Outlook

Ethyl 2-Methoxy-2-(1-naphthyl)propionate and its parent acid are more than just analytical reagents; they are versatile tools for the modern synthetic chemist. The well-established use of MαNP acid in the determination of absolute stereochemistry provides a reliable method for characterizing chiral molecules. Furthermore, the synthetic potential of the ethyl ester as a chiral building block opens avenues for the creation of novel, enantiomerically pure compounds with potential applications in medicinal chemistry and materials science.

Future research in this area could focus on expanding the library of chiral amines and alcohols derivatized with the MαNP moiety to build a more comprehensive database for stereochemical assignment. Additionally, the exploration of Ethyl 2-Methoxy-2-(1-naphthyl)propionate in asymmetric catalysis and as a scaffold for combinatorial libraries could lead to the discovery of new molecules with significant biological activity. The principles and protocols outlined in this guide provide a solid foundation for researchers to unlock the full potential of this powerful chiral synthon.

References

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mechanism of action of Ethyl 2-Methoxy-2-(1-naphthyl)propionate in catalysis

Application Note: Mechanistic Probing of Asymmetric Catalysis Using MαNP Derivatives

Executive Summary

In the development of novel asymmetric catalysts, determining the precise stereochemical outcome of a reaction is just as critical as optimizing its yield. While transition metals drive the catalytic cycle, elucidating the catalyst's mechanism of action—specifically the orientation of the transition state—requires absolute certainty regarding the product's enantiomeric excess (ee) and absolute configuration. This guide details the mechanism of action and application of 2-methoxy-2-(1-naphthyl)propionic acid (MαNP acid) and its reference standards, such as ethyl 2-methoxy-2-(1-naphthyl)propionate , as powerful Chiral Derivatizing Agents (CDAs) for mapping the 3D topology of catalytic active sites.

The Mechanistic Bridge: Why Catalysis Needs CDAs

When a catalyst (e.g., a Zirconium catalyst in the ZACA reaction or a Cobalt complex in enantioselective reductions) produces a chiral liquid product like an aliphatic alcohol or amine, traditional X-ray crystallography is often impossible. To deduce whether the catalyst operated via a Re-face or Si-face attack, researchers must translate the product's stereochemistry into readable spectroscopic data.

MαNP acid acts as a mechanistic bridge. By covalently bonding to the catalytic product, it forms diastereomeric esters (or amides). The well-characterized ethyl ester analog, ethyl 2-methoxy-2-(1-naphthyl)propionate , is frequently utilized as a baseline reference standard to calibrate High-Performance Liquid Chromatography (HPLC) retention times and Nuclear Magnetic Resonance (NMR) chemical shifts[1]. This calibration is essential before analyzing more complex, novel catalytic products.

Workflow: From asymmetric catalysis to mechanistic deduction via MαNP derivatization.

Mechanism of Action: NMR Anisotropy & The Sector Rule

The "mechanism of action" of MαNP derivatives relies on fundamental quantum magnetic physics rather than chemical reactivity. When an MαNP ester is formed, it adopts a highly rigid, preferred conformation in solution (typically CDCl₃) where the methoxy group and the carbonyl oxygen align syn-coplanar to minimize dipole-dipole repulsion.

• Magnetic Shielding : The 1-naphthyl group possesses a dense π-electron cloud. When placed in an NMR spectrometer's magnetic field, this cloud generates a strong induced magnetic field, creating a shielding cone (the anisotropic effect).

• The Sector Rule : Protons on the chiral catalytic product that fall within this shielding cone experience a distinct upfield shift (lower ppm).

• Stereochemical Deduction : By comparing the chemical shifts of the (R)-MαNP ester and the (S)-MαNP ester, researchers calculate the differential shift: Δδ=δR​−δS​ .

This anisotropic shielding has been successfully applied to map the long-range stereocenters of δ- and ε-chiral primary alkanols produced via Zr-catalyzed asymmetric carboalumination (ZACA)[2], as well as optically active deuterated primary amines generated via Cobalt-catalyzed borodeuteride reductions[3].

Logical decision tree for the MαNP NMR Sector Rule to map catalytic active sites.

Self-Validating Protocol: Derivatization & NMR Analysis

To ensure the trustworthiness of the mechanistic deduction, the derivatization of the catalytic product must be quantitative. Incomplete reactions can lead to kinetic resolution, which artificially skews the observed enantiomeric excess.

Materials Required:

• Catalytically derived chiral alcohol (0.1 mmol)

• (R)- and (S)-MαNP acid (0.12 mmol each, run in parallel)

• EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride) (0.15 mmol)

• DMAP (4-Dimethylaminopyridine) (0.01 mmol)

• Anhydrous CH₂Cl₂ (2.0 mL)

Step-by-Step Methodology:

• System Preparation : Flame-dry a 10 mL round-bottom flask under argon. Causality: Anhydrous conditions are strictly required to prevent the competitive hydrolysis of the highly reactive O-acylisourea intermediate formed by EDC.

• Reagent Mixing : Dissolve the chiral alcohol and MαNP acid in anhydrous CH₂Cl₂. Cool the mixture to 0 °C using an ice bath.

• Activation : Add EDC·HCl and DMAP. Causality: EDC is selected over DCC (N,N'-Dicyclohexylcarbodiimide) because its urea byproduct is water-soluble, allowing for rapid removal during the aqueous workup without the need for harsh filtration. DMAP acts as a nucleophilic acyl transfer catalyst, drastically accelerating the coupling and preventing base-catalyzed epimerization of the substrate.

• Self-Validation (Reaction Monitoring) : Allow the reaction to warm to room temperature and stir. Monitor strictly via TLC (Hexanes/EtOAc 4:1). Validation Check: Do not quench the reaction until the starting alcohol spot is 100% consumed. Furthermore, run a parallel control reaction using a racemic standard of the alcohol to ensure the NMR will show baseline resolution of both diastereomers.

• Workup : Dilute with CH₂Cl₂ (10 mL), wash sequentially with 1M HCl (5 mL), saturated aqueous NaHCO₃ (5 mL), and brine (5 mL). Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• NMR Acquisition : Dissolve the purified MαNP ester in CDCl₃. Acquire the ¹H NMR spectrum at 600 MHz (or higher). Causality: High-field NMR is critical because the Δδ values used for stereochemical assignment are often subtle (0.01 – 0.10 ppm). Lower field magnets may result in overlapping multiplets, rendering the sector rule inapplicable.

Quantitative Data Interpretation

Once the NMR spectra for the (R)- and (S)-MαNP esters are acquired, the chemical shifts of the substituents surrounding the chiral center are tabulated. Below is a representative data summary illustrating how the sector rule is applied to an archetypal aliphatic ester derivative.

Table 1: Representative ¹H NMR Δδ Values and Sector Rule Assignment

Substituent Position	δ (R)-MαNP (ppm)	δ (S)-MαNP (ppm)	Δδ ( δR​−δS​ )	Spatial Assignment (Sector Rule)
L1 (Methyl group)	1.15	1.28	-0.13	Left (Shielded in R-ester)
L2 (Ethyl group)	1.65	1.42	+0.23	Right (Shielded in S-ester)
L3 (Propyl group)	2.10	1.98	+0.12	Right (Shielded in S-ester)

Interpretation: By mapping these spatial assignments back to a Newman projection, the absolute configuration of the original alcohol is unambiguously determined. If the catalyst was hypothesized to approach via the Re-face based on computational models, this empirical Δδ data serves as the definitive proof of that mechanism.

Conclusion

The mechanism of action of MαNP derivatives in catalysis relies on their ability to act as highly predictable magnetic shields. By utilizing reference standards like ethyl 2-methoxy-2-(1-naphthyl)propionate and executing self-validating derivatization protocols, researchers can confidently deduce the enantiomeric excess and absolute configuration of their products. This, in turn, provides the foundational evidence required to prove the mechanism of action of novel asymmetric catalysts.

References

• Highly enantioselective synthesis of γ-, δ-, and ε-chiral 1-alkanols via Zr-catalyzed asymmetric carboalumination of alkenes (ZACA)
• Powerful Novel Chiral Acids for Enantioresolution, Determination of Absolute Configuration, and MS Spectral Determination of Enantiomeric Excess Source: TCI Chemicals URL
• Enantioselective Borodeuteride Reduction of Aldimines Catalyzed by Cobalt Complexes: Preparation of Optically Active Deuterated Primary Amines Source: ACS Organic Letters URL

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. pnas.org [pnas.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Purification of Ethyl 2-Methoxy-2-(1-naphthyl)propionate

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support resource for the purification of Ethyl 2-Methoxy-2-(1-naphthyl)propionate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into common purification challenges. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring you can troubleshoot and optimize your purification workflows with confidence.

Overview of Purification Strategy

Ethyl 2-methoxy-2-(1-naphthyl)propionate is a chiral ester whose parent carboxylic acid is a powerful chiral auxiliary used in the enantioresolution of alcohols.[1][2] The successful isolation of this compound in high purity is critical for its subsequent applications. A multi-step purification strategy is often required, beginning with a liquid-liquid extraction work-up, followed by a primary purification technique such as column chromatography, and potentially concluding with recrystallization for final polishing or chiral HPLC for enantiomeric separation.

The following diagram outlines a typical purification workflow.

Caption: General purification workflow for Ethyl 2-Methoxy-2-(1-naphthyl)propionate.

Aqueous Work-up: Liquid-Liquid Extraction

This initial step is crucial for removing inorganic salts, residual acid or base catalysts, and highly polar starting materials before concentrating the crude product for chromatographic purification.

Frequently Asked Questions (FAQs)

Q1: Why is a weak base like sodium bicarbonate used for the wash instead of a strong base like sodium hydroxide? A1: A strong base like NaOH can saponify (hydrolyze) your target ester back to its corresponding carboxylate salt, especially with prolonged contact, which would result in significant yield loss.[3][4] Sodium bicarbonate is sufficiently basic to neutralize strong acid catalysts (e.g., H₂SO₄) and unreacted carboxylic acid starting material without promoting significant ester hydrolysis.[5][6]

Q2: An emulsion formed between the organic and aqueous layers during extraction. How can I resolve this? A2: Emulsion formation is common when the densities of the two layers are similar or when vigorous shaking creates fine droplets. To break an emulsion, try the following:

• Add a small amount of brine (saturated aqueous NaCl solution). This increases the ionic strength and density of the aqueous layer, helping to force separation.[3]

• Gently swirl the separatory funnel instead of shaking vigorously.

• Allow the mixture to stand undisturbed for a longer period.

• If persistent, filter the emulsified layer through a pad of Celite or glass wool.

Troubleshooting Guide: Liquid-Liquid Extraction

Issue	Possible Cause	Recommended Solution
Poor Separation of Layers	Densities of the organic and aqueous phases are too similar.	Add brine to the aqueous layer to increase its density.[3]
Product Loss	The ester is partially hydrolyzed to its water-soluble carboxylate salt.	Use a milder base (e.g., NaHCO₃ instead of NaOH) for neutralization and minimize contact time.[4]
The organic solvent is partially soluble in the aqueous phase.	Back-extract the aqueous layer with a fresh portion of the organic solvent to recover dissolved product.
Third Layer Formation	Presence of insoluble material or a highly concentrated solute that is not fully soluble in either phase.	Add more of both the organic solvent and water to dilute the system. Identify and remove the insoluble material by filtration if necessary.

Primary Purification: Flash Column Chromatography

Flash column chromatography is the most powerful and widely used technique for purifying Ethyl 2-Methoxy-2-(1-naphthyl)propionate from non-volatile organic impurities.[7] It separates compounds based on their differential adsorption to a stationary phase (typically silica gel) and solubility in a mobile phase.[8]

Experimental Protocol: Flash Column Chromatography

• TLC Analysis: First, determine the optimal mobile phase (eluent) using Thin-Layer Chromatography (TLC). Test various solvent systems, typically mixtures of a non-polar solvent (like hexanes) and a slightly more polar solvent (like ethyl acetate). The ideal system will give your product an Rf value of ~0.3 and show good separation from all impurities.[3]

• Column Packing: Prepare a slurry of silica gel in the least polar solvent of your eluent system (e.g., hexanes). Carefully pour the slurry into the column, ensuring no air bubbles are trapped. Allow the silica to settle into a packed bed, draining excess solvent until the solvent level is just above the silica surface.

• Sample Loading: Dissolve your concentrated crude product in a minimal amount of the eluent or a stronger solvent (like dichloromethane). Alternatively, perform a "dry load" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column bed.

• Elution: Add the eluent to the column and apply positive pressure (using a pump or inert gas) to achieve a steady flow. Collect fractions and monitor their composition using TLC.

• Isolation: Combine the fractions containing the pure product, and remove the solvent under reduced pressure using a rotary evaporator.

Frequently Asked Questions (FAQs)

Q1: How do I choose the right solvent system (mobile phase)? A1: The choice is empirical and guided by TLC analysis. Start with a non-polar system (e.g., 95:5 Hexanes:Ethyl Acetate) and gradually increase the polarity by adding more of the polar solvent (e.g., 90:10, 80:20). The goal is to find a system where your desired compound moves off the baseline but is well-separated from faster-moving (less polar) and slower-moving (more polar) impurities.[3][9]

Q2: My compound is streaking on the TLC plate and the column. What does this mean? A2: Streaking is often caused by overloading the sample or by compounds that are too polar or acidic for the silica gel. The naphthyl group in your compound can interact strongly with the acidic silanol groups on the silica surface. To mitigate this, you can try:

• Using a less polar eluent system if the compound is running too quickly.

• Adding a small amount (~0.5-1%) of a modifier like triethylamine to the eluent to deactivate the acidic sites on the silica, which is particularly useful for basic compounds but can also help with polar ones.[9]

• Ensuring that any residual acidic starting material has been thoroughly removed during the aqueous work-up.

Troubleshooting Guide: Column Chromatography

The following decision tree can help diagnose common issues during column chromatography.

Caption: Troubleshooting common column chromatography problems.

Final Polishing: Recrystallization

If the product isolated from chromatography is a solid, recrystallization is an excellent technique to achieve high purity by removing minor, co-eluting impurities.[10]

Frequently Asked Questions (FAQs)

Q1: What are the properties of an ideal recrystallization solvent? A1: An ideal solvent should:

• Dissolve the compound completely when hot (at or near the solvent's boiling point).

• Dissolve the compound poorly or not at all when cold.

• Dissolve impurities well at all temperatures or not at all.

• Not react with the compound.

• Have a relatively low boiling point for easy removal.[10][11]

Q2: My compound "oiled out" instead of forming crystals. What should I do? A2: "Oiling out" occurs when the saturated solution's temperature is above the melting point of the solute. To fix this, you can:

• Re-heat the solution to dissolve the oil, then add more solvent before cooling again.

• Try a lower-boiling point solvent.

• Induce crystallization at a higher temperature by scratching the inside of the flask with a glass rod or adding a seed crystal.

Data Presentation: Solvent Screening for Recrystallization

Solvent	Boiling Point (°C)	Solubility (Hot)	Solubility (Cold)	Comments
Methanol	65	High	Moderate	Potential for good crystal formation.[12]
Ethanol	78	High	Moderate	Similar to methanol, a good starting point.
Isopropanol	82	High	Low	Often provides excellent crystal recovery.
Hexanes/Heptane	69 / 98	Low	Very Low	Good as an anti-solvent in a two-solvent system (e.g., Ethyl Acetate/Hexanes).
Acetone	56	Very High	High	Generally a poor choice as solubility remains high when cold.[13]

Chiral Purification

Since Ethyl 2-Methoxy-2-(1-naphthyl)propionate is chiral, many applications, particularly in pharmaceuticals, require the separation of its enantiomers.[14] This is almost exclusively achieved using chiral chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the principle behind chiral HPLC? A1: Chiral separation relies on the use of a chiral stationary phase (CSP).[14] The enantiomers of your compound form transient, diastereomeric complexes with the chiral selector on the CSP. Because these diastereomeric complexes have different energies and spatial arrangements, one is retained more strongly on the column than the other, allowing for their separation.[15] Polysaccharide-based CSPs are among the most popular and effective for this purpose.[15]

Q2: Can I separate the enantiomers without chiral HPLC? A2: While possible, it is significantly more complex. It would involve hydrolyzing the racemic ester to the racemic carboxylic acid, resolving the acid using a chiral amine to form diastereomeric salts that can be separated by crystallization, and then re-esterifying the separated enantiopure acid.[13] Direct separation on a chiral column is far more efficient.

Q3: My resolution on the chiral column is poor. How can I improve it? A3: Improving chiral resolution involves optimizing several parameters:

• Mobile Phase: Small changes in the mobile phase composition (e.g., the type and percentage of alcohol modifier like ethanol or isopropanol) can have a dramatic effect on selectivity.[15]

• Temperature: Lowering the column temperature often increases resolution by enhancing the stability differences between the transient diastereomeric complexes.

• Stationary Phase: The most critical factor. Screening different types of chiral columns (e.g., amylose-based vs. cellulose-based) is often necessary to find one that provides adequate selectivity for your specific molecule.[15][16]

References

• Distilling esters with very high boiling points? Sciencemadness.org. [Online]. Available: [Link]

• Gyimesi-Forrás, K., et al. (2005). Enantiomer Separation of a Powerful Chiral Auxiliary, 2-methoxy-2-(1-naphthyl)propionic Acid by Liquid Chromatography... Chirality, 17 Suppl, S134-42. [Online]. Available: [Link]

• Harada, N., et al. 2-Methoxy-2-(1-naphthyl)propionic acid, a powerful chiral auxiliary for enantioresolution of alcohols... ResearchGate. [Online]. Available: [Link]

• Lerebours, B., et al. (1972). Purification of high boiling esters.U.S. Patent 3,661,972. [Online].

• Esters. An Introduction. [Online]. Available: [Link]

• Fisher Esterification, Reflux, Isolation and Purification of Esters. Science Ready. [Online]. Available: [Link]

• Esterification not Working (Separation). Reddit. [Online]. Available: [Link]

• Column Chromatography Guide. Phenomenex. (2025). [Online]. Available: [Link]

• Wilson, M. A., et al. (2020). Simple column chromatography separation procedure for polycyclic aromatic hydrocarbons: controlling factor(s). Applied Water Science, 10(3). [Online]. Available: [Link]

• Fried, J., et al. (1972). Preparation of 2-(6-methoxy-2-naphthyl)propionic acid...U.S. Patent 3,651,106. [Online].

• Why are my ester hydrolysis not working. Reddit. [Online]. Available: [Link]

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. [Online]. Available: [Link]

• Dong, M. W. (2023). Playing with Selectivity for Optimal Chiral Separation. LCGC International. [Online]. Available: [Link]

• Advice on column chromatography. Reddit. [Online]. Available: [Link]

• Adkins, H., et al. (1925). ETHYL ETHOXALYLPROPIONATE. Organic Syntheses, 5, 61. [Online]. Available: [Link]

• Fujita, T., et al. (2002). Crystalline state conformation of 2-methoxy-2-(1-naphthyl)propionic acid ester. Enantiomer, 7(4-5), 219-23. [Online]. Available: [Link]

• Nazareth, C., et al. (2020). A Review on Chiral Stationary Phases for Separation of Chiral Drugs. International Journal of Pharmaceutical and Phytopharmacological Research, 10(3), 77-91. [Online]. Available: [Link]

• Recrystallization of an Impure Sample of Naphthalene. Chemistry Solutions. [Online]. Available: [Link]

• Recrystallization of an Impure Sample of Naphthalene. San Diego Miramar College. [Online]. Available: [Link]

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• 1. researchgate.net [researchgate.net]
• 2. Crystalline state conformation of 2-methoxy-2-(1-naphthyl)propionic acid ester - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. Reddit - Please wait for verification [reddit.com]
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• 11. chemistry-solutions.com [chemistry-solutions.com]
• 12. home.sandiego.edu [home.sandiego.edu]
• 13. US3651106A - Preparation of 2-(6-methoxy-2-naphthyl)propionic acid -1-propanol and propanal and intermediates therefor - Google Patents [patents.google.com]
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• 15. chromatographyonline.com [chromatographyonline.com]
• 16. Enantiomer separation of a powerful chiral auxiliary, 2-methoxy-2-(1-naphthyl)propionic acid by liquid chromatography using chiral anion exchanger-type stationary phases in polar-organic mode; investigation of molecular recognition aspects - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Reactions with Ethyl 2-Methoxy-2-(1-naphthyl)propionate

Welcome to the technical support center for Ethyl 2-Methoxy-2-(1-naphthyl)propionate. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common issues encountered during reactions involving this versatile chiral auxiliary and building block. By understanding the underlying chemical principles, you can optimize your reaction conditions and achieve your desired outcomes.

Frequently Asked Questions (FAQs)

Issue 1: Low or No Conversion of Starting Material

Question: I'm attempting a saponification (base-catalyzed hydrolysis) of Ethyl 2-Methoxy-2-(1-naphthyl)propionate to the corresponding carboxylic acid, but I'm observing very low conversion even after extended reaction times. What are the likely causes and how can I fix this?

Answer:

Low conversion in the saponification of this sterically hindered ester is a common challenge. The bulky naphthyl group and the adjacent quaternary carbon center impede the approach of the nucleophile (hydroxide ion) to the carbonyl carbon. Here’s a systematic approach to troubleshoot this issue:

Potential Causes & Solutions:

Parameter	Potential Issue	Recommended Action & Rationale
Base Concentration & Strength	Insufficiently strong or dilute base.	Increase the concentration of your base (e.g., NaOH or KOH). For sterically hindered esters, a higher concentration of hydroxide is necessary to drive the reaction forward. Consider using a stronger, non-nucleophilic base if simple hydroxides are ineffective, though this can lead to other side reactions.
Temperature	Reaction temperature is too low.	Gradually increase the reaction temperature. While higher temperatures can sometimes lead to side reactions, they are often necessary to overcome the activation energy barrier for the hydrolysis of hindered esters. Monitor the reaction closely by TLC or LC-MS to find the optimal temperature that promotes hydrolysis without significant decomposition.
Solvent System	Poor solubility of the ester in the reaction medium.	Ensure your solvent system can adequately dissolve both the ester and the base. A co-solvent system, such as a mixture of water and a water-miscible organic solvent (e.g., THF, dioxane, or ethanol), can improve solubility and facilitate the reaction.
Reaction Time	Insufficient reaction time.	Saponification of hindered esters can be slow. Extend the reaction time, monitoring progress at regular intervals.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low conversion in saponification.

Issue 2: Formation of Unexpected Side Products

Question: During a reaction where Ethyl 2-Methoxy-2-(1-naphthyl)propionate is subjected to acidic conditions, I'm observing the formation of multiple unexpected side products. What could be happening?

Answer:

The methoxy group at the α-position of the ester is susceptible to cleavage under acidic conditions, which can lead to a cascade of side reactions.

Plausible Side Reactions:

• Loss of Methanol: Under acidic conditions, the methoxy group can be protonated and eliminated as methanol, forming a stabilized tertiary carbocation. This carbocation can then react with any available nucleophiles in the reaction mixture.

• Rearrangement: The carbocation intermediate could potentially undergo rearrangement, leading to a mixture of constitutional isomers.

• Hydrolysis of the Ester: Concurrently, the ethyl ester can be hydrolyzed to the carboxylic acid, especially in the presence of water.[1][2]

Preventative Measures & Solutions:

• Milder Acidic Conditions: If possible, use milder acidic conditions. For example, switch from a strong mineral acid to a weaker organic acid or use a Lewis acid that is less prone to promoting elimination.

• Anhydrous Conditions: Strictly maintain anhydrous conditions to prevent the hydrolysis of both the methoxy group and the ester. Use freshly distilled solvents and dry glassware.

• Lower Reaction Temperature: Running the reaction at a lower temperature can often disfavor the elimination pathway, which typically has a higher activation energy.

Proposed Side Reaction Pathway:

Caption: Potential side reactions under acidic conditions.

Issue 3: Difficulty in Purification

Question: I've successfully performed a reaction, but I'm having trouble purifying the product containing the 2-Methoxy-2-(1-naphthyl)propionate moiety from the starting materials and byproducts. What purification strategies are most effective?

Answer:

The purification of compounds containing the bulky and relatively nonpolar naphthyl group can be challenging. Here are some recommended strategies:

Purification Techniques:

Technique	Application & Rationale
Column Chromatography	This is the most common method. Due to the nonpolar nature of the naphthyl group, a solvent system with a low polarity (e.g., hexanes/ethyl acetate or hexanes/dichloromethane) is often a good starting point. A gradual increase in the polarity of the eluent should allow for the separation of components with different polarities.
Crystallization	If your product is a solid, crystallization can be a highly effective purification method.[3] Screen a variety of solvents and solvent mixtures to find conditions that yield high-purity crystals.
Preparative HPLC	For difficult separations or for obtaining very high purity material, preparative High-Performance Liquid Chromatography (HPLC) can be employed.[4] Both normal-phase and reverse-phase columns can be effective depending on the specific properties of your compound and the impurities.

Step-by-Step Protocol for Column Chromatography:

• TLC Analysis: First, determine an appropriate solvent system using Thin-Layer Chromatography (TLC). The ideal solvent system will give your desired product an Rf value of approximately 0.2-0.4 and show good separation from impurities.

• Column Packing: Pack a glass column with silica gel using the chosen eluent. Ensure the packing is uniform to avoid channeling.

• Sample Loading: Dissolve your crude product in a minimal amount of the eluent or a slightly more polar solvent and carefully load it onto the top of the silica gel bed.

• Elution: Begin eluting with the chosen solvent system, collecting fractions.

• Fraction Analysis: Analyze the collected fractions by TLC to identify which ones contain your pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain your purified product.

Issue 4: Use as a Chiral Derivatizing Agent

Question: I am using enantiomerically pure 2-Methoxy-2-(1-naphthyl)propionic acid as a chiral derivatizing agent to determine the enantiomeric excess of a racemic alcohol. However, the resulting diastereomers are not well-resolved by NMR or HPLC. What can I do to improve the resolution?

Answer:

2-Methoxy-2-(1-naphthyl)propionic acid is known to be a powerful chiral auxiliary for the enantioresolution of alcohols.[4] If you are experiencing poor resolution of the resulting diastereomeric esters, consider the following:

Optimization Strategies:

Parameter	Potential Issue	Recommended Action & Rationale
NMR Analysis	Insufficient magnetic field strength or poor shimming.	Use a higher field NMR spectrometer (e.g., 500 MHz or greater) to increase the chemical shift dispersion. Ensure the instrument is well-shimmed to obtain sharp peaks. The large anisotropic effect of the naphthyl ring should induce significant chemical shift differences between the diastereomers.[4]
HPLC Method	Suboptimal mobile phase or stationary phase.	For HPLC, experiment with different mobile phase compositions. A slight change in the solvent ratio can significantly impact resolution. If using a normal-phase column, try different combinations of nonpolar and polar solvents. For reverse-phase, adjust the ratio of water/acetonitrile or water/methanol. Also, consider trying a different type of stationary phase.
Derivatization Reaction	Incomplete reaction or side reactions.	Ensure the esterification reaction goes to completion. Use a reliable coupling agent (e.g., DCC/DMAP, EDC/DMAP) and appropriate reaction conditions. Purify the diastereomeric esters before analysis to remove any unreacted alcohol or acid, which can interfere with the analysis.

General Protocol for Derivatization:

• To a solution of the racemic alcohol (1.0 eq) and enantiomerically pure (S)-(+)-2-Methoxy-2-(1-naphthyl)propionic acid (1.1 eq) in an anhydrous solvent (e.g., CH₂Cl₂), add a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC, 1.2 eq) and a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.1 eq).

• Stir the reaction at room temperature until the starting alcohol is consumed (monitor by TLC).

• Filter off the dicyclohexylurea byproduct.

• Wash the filtrate with dilute acid, saturated sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting diastereomeric esters by column chromatography before analysis.

References

• CalTech GPS. (n.d.). Saponification (Base Hydrolysis) of Organic Materials. Retrieved from [Link]

• Wikipedia. (2023). Chiral resolution. Retrieved from [Link]

• Master Organic Chemistry. (2022, October 27). Basic Hydrolysis of Esters - Saponification. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Saponification of Esters. Retrieved from [Link]

• ResearchGate. (2024, August 30). (PDF) Saponification Process and Soap Chemistry. Retrieved from [Link]

• Chemistry Steps. (n.d.). Ester Reactions Summary and Practice Problems. Retrieved from [Link]

• Grokipedia. (n.d.). Chiral derivatizing agent. Retrieved from [Link]

• ResearchGate. (n.d.). 2-Methoxy-2-(1-naphthyl)propionic acid, a powerful chiral auxiliary for enantioresolution of alcohols and determination of their absolute configurations by the 1H NMR anisotropy method. Retrieved from [Link]

• ACS Publications. (2022, September 8). Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide | The Journal of Organic Chemistry. Retrieved from [Link]

• Google Patents. (n.d.). US5286902A - Process for preparation of 2-(6-methoxy-2-naphthyl)propionic acid and intermediates therefor utilizing 2,6-diisopropylnaphthalene.

• Organic Syntheses. (n.d.). ethyl 3,3-diethoxypropanoate. Retrieved from [Link]

• PubMed. (2002, July 15). Crystalline state conformation of 2-methoxy-2-(1-naphthyl)propionic acid ester. Retrieved from [Link]

• ACS Publications. (2021, March 16). Selective Hydrolysis of Aryl Esters under Acidic and Neutral Conditions by a Synthetic Aspartic Protease Mimic. Retrieved from [Link]

• Google Patents. (n.d.). DE3868159D1 - METHOD FOR OPTICALLY CLEAVING 2- (6-METHOXY-2-NAPHTYL) PROPIONIC ACID.

• MDPI. (2021, October 21). Expeditious Asymmetric Synthesis of Polypropionates Relying on Sulfur Dioxide-Induced C–C Bond Forming Reactions. Retrieved from [Link]

• J-STAGE. (2010, April 5). Polarographical Studies on the Hydrolysis Velocity of Aromatic Acrylic Ethyl Esters. Retrieved from [Link]

• PMC. (n.d.). Selective Hydrolysis of Aryl Esters under Acidic and Neutral Conditions by a Synthetic Aspartic Protease Mimic. Retrieved from [Link]

• Unknown Source. (n.d.).

• MDPI. (n.d.). Lipophilic NHC Assisted One-pot Synthesis of Syncarpamide Analogues in Aqueous Medium - Supporting Information. Retrieved from [Link]

• Google Patents. (n.d.). US3651106A - Preparation of 2-(6-methoxy-2-naphthyl)propionic acid -1-propanol and propanal and intermediates therefor.

• Organic Syntheses. (n.d.). ethyl ethoxalylpropionate. Retrieved from [Link]

• PubMed. (n.d.). Stability of sucrose fatty acid esters under acidic and basic conditions. Retrieved from [Link]

• Google Patents. (n.d.). EP0525506A2 - A process for the alpha-monoalkylation of arylacetonitriles, arylacetoesters and arylacetic acids.

• Carl ROTH. (n.d.). Safety Data Sheet: 2-Methoxy-1-propanol. Retrieved from [Link]

• ResearchGate. (2025, December 23). Stability of Sucrose Fatty Acid Esters under Acidic and Basic Conditions. Retrieved from [Link]

• Anachemia. (n.d.). ETHYL PROPIONATE (English) ANACHEMIA MSDS Canada/4 pages/V. 2.2. Retrieved from [Link]

• PENTA. (2023, August 4). 1-methoxy-2-propanol - SAFETY DATA SHEET. Retrieved from [Link]

• Australian Government Department of Health. (2014, February 7). Propane, 2-methoxy-2-methyl-: Human health tier II assessment. Retrieved from [Link]

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• 4. researchgate.net [researchgate.net]

Technical Support Center: Purification of Ethyl 2-Methoxy-2-(1-naphthyl)propionate

Prepared by the Senior Application Scientist Team

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges in the purification of Ethyl 2-Methoxy-2-(1-naphthyl)propionate. We will move beyond simple protocols to explain the underlying chemical principles, empowering you to troubleshoot and adapt these methods for optimal results in your laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I am likely to encounter with my crude Ethyl 2-Methoxy-2-(1-naphthyl)propionate?

A1: Organic impurities can arise from various sources, including unreacted starting materials, by-products from the synthesis, or degradation of the final compound.[1] For a typical Fischer esterification synthesis, you should anticipate the following:

Impurity Type	Specific Example	Origin	Primary Removal Strategy
Acidic Impurities	2-Methoxy-2-(1-naphthyl)propionic acid	Unreacted starting material[2]	Liquid-Liquid Extraction (Basic Wash)
Acid Catalyst (e.g., H₂SO₄, p-TsOH)	Synthesis Catalyst[3][4]	Liquid-Liquid Extraction (Basic Wash)
Alcohol Impurities	Ethanol	Unreacted starting material	Liquid-Liquid Extraction (Water/Brine Wash)
Polar By-products	Unidentified polar compounds	Side reactions during synthesis	Column Chromatography
Degradation Products	Naphthaldehydes, Naphthoic Acids	Oxidation or photodegradation[5]	Column Chromatography, Recrystallization
Non-polar Impurities	Tars, polymerization products	High-temperature side reactions[3]	Column Chromatography, Vacuum Distillation

Q2: How can I quickly assess the purity of my sample and identify the types of impurities present?

A2: A multi-pronged approach is most effective.

• Thin-Layer Chromatography (TLC): This is the fastest and most economical method for a qualitative assessment. By running your crude sample against a pure standard (if available) and the starting materials, you can visualize the number of components. The relative positions of the spots (Rƒ values) indicate their polarity, which is crucial for designing a column chromatography separation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is invaluable. It can detect residual starting materials (e.g., the carboxylic acid proton of the starting acid, the characteristic signals of ethanol) and provide a rough estimate of their concentration relative to your desired ester.

• High-Performance Liquid Chromatography (HPLC): For quantitative analysis, HPLC is the gold standard. It can separate and quantify impurities with high resolution, making it ideal for tracking the success of your purification steps.[1][6][7]

Q3: My compound has a yellow or brown discoloration. What causes this and how can I remove it?

A3: Discoloration in naphthalene-containing compounds often points to degradation. Naphthalene derivatives can be sensitive to light and air, leading to oxidation or photodegradation.[5] These degradation products are often highly polar and colored.

• Cause: Exposure to atmospheric oxygen, high temperatures, or UV light can create minor but intensely colored impurities.[3][5]

• Solution: For crystalline products, recrystallization with the addition of a small amount of activated charcoal can be very effective. The charcoal adsorbs the colored impurities, which are then removed by hot filtration.[8] For oils, column chromatography is the preferred method to separate these polar impurities.

Q4: Which primary purification technique should I choose?

A4: The best method depends on the nature of your impurities and the physical state of your product. Use the following decision tree to guide your choice.

Caption: Decision tree for selecting a purification method.

Troubleshooting Guides & Protocols

Protocol 1: Liquid-Liquid Extraction for Preliminary Purification

Objective: To remove acidic catalysts, unreacted carboxylic acid, and water-soluble impurities from the crude reaction mixture. This is a crucial first step before any chromatographic or crystallization-based purification.[9][10]

Scientific Principle: This technique separates compounds based on their differential solubilities in two immiscible liquid phases, typically an organic solvent and an aqueous solution.[9] By washing the organic layer with a basic aqueous solution (e.g., sodium bicarbonate), acidic impurities are deprotonated to form water-soluble salts, which are then extracted into the aqueous phase.[11][12]

Step-by-Step Methodology:

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent like ethyl acetate or dichloromethane (DCM). A volume that is 10-20 times the volume of the crude oil is a good starting point.

• Transfer: Transfer the organic solution to a separatory funnel of appropriate size.

• Acidic Wash (Optional): If your reaction used a basic catalyst, first wash with a dilute acid like 1M HCl. This step is typically not necessary for standard Fischer esterification.

• Basic Wash: Add an equal volume of saturated aqueous sodium bicarbonate (NaHCO₃) solution to the separatory funnel.

  • Causality: The bicarbonate, a weak base, will react with and neutralize both strong acid catalysts (e.g., H₂SO₄) and weaker acidic impurities like the unreacted 2-Methoxy-2-(1-naphthyl)propionic acid.

  • Caution: Stopper the funnel and vent frequently by inverting and opening the stopcock. The neutralization reaction produces CO₂ gas, which can cause a dangerous pressure buildup.

• Separation: Allow the layers to separate fully. Drain the lower aqueous layer. Repeat the basic wash (Step 4) one more time.

• Water/Brine Wash: Wash the organic layer with an equal volume of deionized water, followed by a wash with saturated aqueous sodium chloride (brine).

  • Causality: The water wash removes any residual bicarbonate solution. The brine wash helps to break up emulsions and removes the bulk of the dissolved water from the organic layer, facilitating the subsequent drying step.[11]

• Drying: Drain the organic layer into an Erlenmeyer flask and dry it over an anhydrous drying agent like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Filtration & Concentration: Filter off the drying agent and concentrate the organic solvent using a rotary evaporator to yield the pre-purified product.

Protocol 2: Purification by Flash Column Chromatography

Objective: To separate the target ester from impurities with different polarities. This is the most versatile method for purifying non-volatile organic compounds.[13]

Scientific Principle: Column chromatography separates compounds based on their differential adsorption to a stationary phase (typically silica gel) and solubility in a mobile phase (the eluent). Less polar compounds spend more time in the non-polar mobile phase and elute from the column faster, while more polar compounds are more strongly adsorbed to the polar silica gel and elute later.

Workflow Diagram:

Caption: Standard workflow for flash column chromatography.

Step-by-Step Methodology:

• Solvent System Selection (TLC):

  • On a TLC plate, spot the crude material. Develop the plate in various solvent systems of increasing polarity. A good starting point for esters is a mixture of a non-polar solvent (like hexanes or petroleum ether) and a more polar solvent (like ethyl acetate or DCM).

  • Aim for a solvent system that gives your desired product an Rƒ value of approximately 0.25-0.35. Impurities should be well-separated from the product spot.

• Column Packing:

  • Choose a column of appropriate size for your sample amount (a general rule is a 50:1 to 100:1 ratio of silica gel to crude material by weight).

  • Prepare a slurry of silica gel in your starting eluent (the solvent system with the lowest polarity you plan to use).

  • Pour the slurry into the column and use gentle air pressure or a pump to pack the silica bed, ensuring there are no cracks or air bubbles.

• Sample Loading:

  • Dissolve your crude product in the minimum amount of the eluent or another volatile solvent (like DCM).

  • Carefully apply the sample to the top of the silica bed using a pipette.

  • Alternatively, for less soluble compounds, perform a "dry load" by adsorbing the crude material onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution and Fraction Collection:

  • Begin eluting with your chosen solvent system, collecting the eluate in a series of test tubes or vials.

  • You can use an isocratic elution (same solvent mixture throughout) or a gradient elution (gradually increasing the polarity of the eluent, e.g., from 5% ethyl acetate in hexanes to 10%, then 15%). Gradient elution is often more effective for separating compounds with a wide range of polarities.[13]

• Analysis and Isolation:

  • Monitor the collected fractions by TLC to identify which ones contain your pure product.

  • Combine the pure fractions in a round-bottom flask.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield your purified Ethyl 2-Methoxy-2-(1-naphthyl)propionate.

Protocol 3: Recrystallization for High-Purity Crystalline Products

Objective: To purify a solid compound by removing small amounts of impurities. This is often the final step to obtain an analytically pure, crystalline material.

Scientific Principle: Recrystallization relies on the difference in solubility of a compound in a hot versus a cold solvent.[14] An ideal solvent will dissolve the target compound completely when hot but only sparingly when cold. Impurities should either be insoluble in the hot solvent (and can be filtered out) or highly soluble in the cold solvent (and remain in the mother liquor after crystallization).[14]

Step-by-Step Methodology:

• Solvent Selection:

  • Place a small amount of your compound in several test tubes. Add different solvents (e.g., methanol, ethanol, isopropanol, hexanes, toluene, or mixtures) to each.

  • The ideal solvent will not dissolve the compound at room temperature but will dissolve it completely upon heating.[15] For naphthalene derivatives, solvents like methanol or toluene have been used successfully.[16]

• Dissolution:

  • Place the impure solid in an Erlenmeyer flask. Add the minimum amount of the chosen recrystallization solvent to just cover the solid.

  • Heat the mixture on a hot plate with stirring until the solvent boils and the solid dissolves completely. If it doesn't dissolve, add small portions of hot solvent until it does. Using the absolute minimum amount of hot solvent is key to maximizing your yield.

• Decolorization (If Necessary):

  • If the hot solution is colored, remove it from the heat, allow it to cool slightly, and add a very small amount of activated charcoal.

  • Re-heat the mixture to boiling for a few minutes. The charcoal will adsorb the colored impurities.

• Hot Filtration (If Necessary):

  • If you used charcoal or if there are insoluble impurities, you must perform a hot gravity filtration to remove them. Use a pre-heated funnel and fluted filter paper to prevent the product from crystallizing prematurely in the funnel.

• Crystallization:

  • Cover the flask containing the hot, clear solution and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

  • Once at room temperature, you can place the flask in an ice bath to maximize the precipitation of your product.

• Collection and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any residual mother liquor containing dissolved impurities.

  • Dry the crystals thoroughly under vacuum to remove all traces of solvent.

References

• Sciencemadness.org. (2020). Distilling esters with very high boiling points? Available at: [Link]

• Process for purification of high boiling esters for removal of alcohols by plural stage distillation with steam or inert gas. U.S. Patent 3,513,078. (1970). Google Patents.

• Lapointe, G., & Bourque, E. (1996). Purification of fatty acid ethyl esters by solid-phase extraction and high-performance liquid chromatography. Journal of Chromatography B: Biomedical Applications, 677(1), 47-52. Available at: [Link]

• Purification of high boiling esters. U.S. Patent 3,661,972. (1972). Google Patents.

• Wikipedia. (n.d.). Liquid–liquid extraction. Available at: [Link]

• Saffarionpour, S., et al. (2019). Column chromatography for separation and fractionation of flavor-active esters on hydrophobic resins and simulation of breakthrough behavior. Separation and Purification Technology, 211, 304-319. Available at: [Link]

• Esterification and extraction process. U.S. Patent 4,082,788. (1978). Google Patents.

• University of Massachusetts. (n.d.). Esters. An Introduction. Available at: [Link]

• Chemistry LibreTexts. (2021). 2.3: LIQUID-LIQUID EXTRACTION. Available at: [Link]

• Datta, R., & D'Souza, S. F. (2002). Purification of Fermentation-Derived Acetic Acid By Liquid−Liquid Extraction and Esterification. Industrial & Engineering Chemistry Research, 41(10), 2444-2448. Available at: [Link]

• Saffarionpour, S., et al. (2018). Column chromatography for separation and fractionation of flavor-active esters on hydrophobic resins and simulation of breakthrough behavior. ResearchGate. Available at: [Link]

• SIELC Technologies. (2018). Separation of 2,4-D-ethyl ester on Newcrom R1 HPLC column. Available at: [Link]

• Phenomenex. (2025). Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation. Available at: [Link]

• Organic Syntheses. (n.d.). 8 - Organic Syntheses Procedure. Available at: [Link]

• Murphy, W. K., et al. (2019). Photodecarboxylation of Substituted Naphthylmethyl Arylacetate Esters: Synthesis of Naphthylarylethanes. The Journal of Organic Chemistry, 84(18), 11899-11910. Available at: [Link]

• MIT OpenCourseWare. (n.d.). Purification of Solids by Recrystallization. Chemistry Laboratory Techniques. Available at: [Link]

• University of Cambridge. (n.d.). Umpolung Synthesis of Branched α-Functionalized Amines from Imines via Photocatalytic Three-Component Reductive Coupling Reactions - Supporting Information. Available at: [Link]

• Ghosh, A., et al. (2014). Impurities in Pharmaceutical Drug Substances and Products, their-sources, and their effects. International Journal of Pharmaceutical Sciences and Research, 5(10), 4078-4108. Available at: [Link]

• Scribd. (n.d.). Recrystallization Techniques for Naphthalene. Available at: [Link]

• PrepChem.com. (n.d.). Synthesis of Ethyl 2-[(1'-Methoxy)n-Decyloxy]Propionate. Available at: [Link]

• Bartleby.com. (n.d.). Recrystallization Of Naphthalene Lab Report. Available at: [Link]

• Process for preparation of 2-(6-methoxy-2-naphthyl)propionic acid and intermediates therefor utilizing 2,6-diisopropylnaphthalene. U.S. Patent 5,286,902. (1994). Google Patents.

• ResearchGate. (n.d.). 2-Methoxy-2-(1-naphthyl)propionic acid, a powerful chiral auxiliary for enantioresolution of alcohols and determination of their absolute configurations by the 1H NMR anisotropy method. Available at: [Link]

• Organic Syntheses. (n.d.). ethyl ethoxalylpropionate. Available at: [Link]

• ATSDR. (2023). Toxicological Profile for Naphthalene, 1-Methylnaphthalene, and 2-Methylnaphthalene. Available at: [Link]

• METHOD FOR OPTICALLY CLEAVING 2- (6-METHOXY-2-NAPHTYL) PROPIONIC ACID. German Patent DE3868159D1. (1992). Google Patents.

• Singh, D., & Sharma, D. (2021). Microbial Degradation of Naphthalene and Substituted Naphthalenes: Metabolic Diversity and Genomic Insight for Bioremediation. Frontiers in Microbiology, 12, 631083. Available at: [Link]

• Kasai, Y., et al. (2002). Crystalline state conformation of 2-methoxy-2-(1-naphthyl)propionic acid ester. Chirality, 14(7), 569-573. Available at: [Link]

• ResearchGate. (n.d.). Fig. 5. Anaerobic degradation of naphthalene and 2-methylnaphthalene in.... Available at: [Link]

• Trade Science Inc. (2012). Synthesis and spectral characterization of potential impurities of tiaprofenic acid. Available at: [Link]

• ResearchGate. (n.d.). Pathways for the degradation of naphthalene, methylnaphthalenes,.... Available at: [Link]

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Technical Support Center: Troubleshooting MαNP Esters (Ethyl 2-Methoxy-2-(1-naphthyl)propionate)

Welcome to the Advanced Application Support Center. This portal is designed for researchers, synthetic chemists, and drug development professionals utilizing Ethyl 2-Methoxy-2-(1-naphthyl)propionate (the ethyl ester of MαNP acid).

MαNP acid is a premier chiral derivatizing agent used for the enantioresolution of secondary alcohols and the determination of absolute configurations via the 1 H NMR diamagnetic anisotropy method[1]. While Ethyl MαNP is often synthesized as a reference standard or generated as a byproduct during solvolysis workflows, researchers frequently encounter "unexpected" reactivity profiles when handling it. This guide decodes the causality behind these phenomena and provides field-proven protocols to overcome them.

Diagnostic Data: Standard vs. MαNP Esters

To understand the unexpected reactivity of Ethyl MαNP, we must first compare its physicochemical behavior to a standard aliphatic ester. The quantitative data below highlights the extreme deviations caused by the MαNP scaffold.

Property	Standard Ethyl Ester (e.g., Ethyl Propionate)	Ethyl MαNP Ester	Mechanistic Causality
Basic Hydrolysis (LiOH/THF, 25 °C)	Complete in < 2 hours	< 5% conversion after 24 hours	Severe steric shielding by the 1-naphthyl and α -methoxy groups blocks the Bürgi-Dunitz trajectory, preventing tetrahedral intermediate formation.
1 H NMR: Ethyl -CH 3​ shift	~ 1.25 ppm	~ 0.80 - 0.95 ppm	The ethyl protons are forced into the diamagnetic shielding cone of the 1-naphthyl π -system[2].
1 H NMR: Ethyl -CH 2​ shift	~ 4.15 ppm	~ 3.80 - 4.00 ppm	Proximity to the naphthyl shielding cone induces a significant upfield shift[2].
Photostability (Ambient UV)	Highly Stable	Susceptible to slow degradation	Naphthalene π→π∗ excitation can lead to [2+2] photocycloaddition or oxidative degradation.

Logical Relationship of MαNP Reactivity

The unexpected behaviors of Ethyl MαNP are not random; they are direct consequences of its unique structural topology. The diagram below illustrates the causal relationships between the molecule's structural features and its macroscopic reactivity.

Caption: Causal relationships between MαNP structural features and observed reactivity.

Troubleshooting Guide & FAQs

Q1: My Ethyl MαNP ester is completely unreactive to standard LiOH/NaOH hydrolysis. Is my reagent degraded? Diagnosis: Your reagent is fine. The α -carbon of the MαNP group is quaternary (bonded to a methyl, a methoxy, a 1-naphthyl group, and the carbonyl). This creates a massive steric umbrella over the carbonyl carbon. When a hydroxide ion attempts nucleophilic attack, the bulky 1-naphthyl ring structurally blocks the approach. Solution: You must bypass standard conditions. Use either Reductive Cleavage (Protocol A) if you do not need to recover the intact MαNP acid, or Harsh Alkaline Solvolysis (Protocol B) if recovery of the chiral auxiliary is required[3].

Q2: The 1 H NMR spectrum of my synthesized Ethyl MαNP shows the ethyl group at an unusually low ppm. Did I synthesize the wrong compound? Diagnosis: No, this is the exact phenomenon that makes MαNP acid a powerful chiral resolving agent. The 1-naphthyl group possesses a large π -electron system. In a magnetic field, these electrons circulate and create an induced local magnetic field that opposes the applied field (diamagnetic shielding). The ethyl group sits inside this shielding cone, causing its protons to resonate at significantly lower frequencies (upfield shift) than a standard ethyl ester[2].

Q3: Can my Ethyl MαNP ester epimerize under strongly basic solvolysis conditions? Diagnosis: Absolutely not. Unlike other chiral auxiliaries that possess an α -proton (such as phenylglycine or mandelic acid derivatives), the α -carbon of the MαNP group is fully substituted. It lacks an enolizable proton, making it completely immune to base-catalyzed epimerization. This structural feature guarantees that the stereochemical integrity of the auxiliary is maintained.

Q4: I left the compound in a clear vial on the bench, and TLC shows a new high-molecular-weight spot. What happened? Diagnosis: Naphthalene derivatives absorb UV light, exciting them to a singlet or triplet state. In concentrated solutions or neat oils exposed to ambient light, the excited naphthyl group can undergo[2+2] photocycloaddition with another naphthalene ring (homodimerization). Solution: Always store MαNP derivatives in amber vials under an inert atmosphere at 4 °C.

Validated Experimental Workflows

When standard reactivity fails, researchers must pivot to specialized protocols. The workflow below dictates the correct approach for cleaving sterically hindered MαNP esters.

Caption: Workflow for the cleavage of sterically hindered MαNP esters.

Protocol A: Reductive Cleavage of MαNP Esters (LiAlH 4​ )

Use this protocol when recovery of the intact MαNP acid is not required. This method reduces the ester directly to the corresponding alcohols.

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an argon atmosphere.

• Dissolution: Dissolve the Ethyl MαNP ester (1.0 equiv) in anhydrous Tetrahydrofuran (THF) to achieve a 0.1 M concentration.

• Reagent Addition: Cool the solution to 0 °C using an ice bath. Carefully add Lithium Aluminum Hydride (LiAlH 4​ , 2.0 equiv) in small portions to manage hydrogen gas evolution.

• Reaction Execution: Remove the ice bath and heat the reaction mixture to reflux (65 °C) for 4–6 hours. Monitor completion via TLC (Hexanes/EtOAc 4:1)[3].

• Quenching (Fieser Method): Cool to 0 °C. Sequentially add n mL of water, n mL of 15% aqueous NaOH, and 3n mL of water (where n is the grams of LiAlH 4​ used).

  • Self-Validation Checkpoint: The formation of a crisp, white granular precipitate confirms the complete destruction of active hydrides and the successful trapping of aluminum salts. If the mixture remains a grey, gelatinous slurry, the quenching is incomplete.

• Isolation: Filter the mixture through a pad of Celite, wash with diethyl ether, and concentrate the filtrate in vacuo.

Protocol B: Harsh Alkaline Solvolysis (KOH/EtOH)

Use this protocol to recover the intact chiral MαNP acid auxiliary.

• Solvent Preparation: Prepare a 2.0 M solution of Potassium Hydroxide (KOH) in absolute ethanol.

• Reaction Setup: Add the MαNP ester (1.0 equiv) to the KOH/EtOH solution in a heavy-walled reaction vial or round-bottom flask.

• Heating: Seal the vial (or attach a condenser) and heat to 85 °C (reflux) for 12–24 hours. Note: Standard room-temperature stirring will not overcome the steric activation barrier.

• Workup: Cool to room temperature, dilute with water, and extract with dichloromethane to isolate the neutral organic compounds (e.g., ethanol or the resolved chiral alcohol).

• Acidification & Isolation: Acidify the aqueous layer to pH 2 using 1M HCl, then extract with ethyl acetate to recover the free MαNP acid[3].

  • Self-Validation Checkpoint: A successful cleavage is validated when TLC analysis of the ethyl acetate extract shows a single spot corresponding to the highly polar MαNP acid, distinct from the non-polar starting ester.

References

• MalphaNP acid, a powerful chiral molecular tool for preparation of enantiopure alcohols by resolution and determination of their absolute configurations by the (1)H NMR anisotropy method PubMed (Chirality, 2004) URL:[Link][1]

• 2-Methoxy-2-(1-naphthyl)propionic acid, a powerful chiral auxiliary for enantioresolution of alcohols and determination of their absolute configurations by the 1H NMR anisotropy method ResearchGate URL:[Link][2]

• A general method for the synthesis of enantiopure aliphatic chain alcohols with established absolute configurations. Part 2, via catalytic reduction of acetylene alcohol MαNP esters ResearchGate URL: [Link][3]

Sources

• 1. MalphaNP acid, a powerful chiral molecular tool for preparation of enantiopure alcohols by resolution and determination of their absolute configurations by the (1)H NMR anisotropy method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

scaling up the production of Ethyl 2-Methoxy-2-(1-naphthyl)propionate

Welcome to the Technical Support & Scale-Up Center. As a Senior Application Scientist, I have designed this guide to assist researchers and process chemists in navigating the complex scale-up of Ethyl 2-Methoxy-2-(1-naphthyl)propionate (CAS: 2006277-95-6).

This ester is a critical synthetic intermediate for MαNP acid (2-methoxy-2-(1-naphthyl)propionic acid), a highly powerful chiral auxiliary used to determine the absolute configuration of aliphatic alcohols via 1 H NMR diamagnetic anisotropy and HPLC enantioresolution . Scaling up this molecule presents unique thermodynamic and steric challenges, particularly during the C-C bond formation and the subsequent O-methylation of a severely hindered tertiary alcohol.

Part 1: Process Visualization & Mechanistic Workflow

The topological connectivity of this molecule requires precise sequential construction. The most scalable route avoids direct functionalization of 1-naphthol (which leads to incorrect O-alkylated ethers) and instead utilizes a Grignard addition to an α -keto ester, followed by Williamson-type etherification.

Workflow for the scale-up synthesis of Ethyl 2-Methoxy-2-(1-naphthyl)propionate and MαNP acid.

Part 2: Quantitative Data for O-Methylation Optimization

The most notorious bottleneck in this synthesis is the O-methylation of the intermediate tertiary alcohol. The bulky 1-naphthyl group creates severe steric hindrance, rendering standard basic alkylation sluggish. Below is a comparative matrix of methylation conditions to guide your scale-up strategy.

Reagent System	Solvent	Temp	Typical Yield	Scale-Up Suitability	Mechanistic Causality & Key Drawbacks
NaH / MeI	DMF	0 °C to 25 °C	85–90%	High	DMF breaks ion pairs, enhancing alkoxide nucleophilicity. Drawback: Requires rigorous anhydrous conditions to prevent ester saponification.
Ag 2​ O / MeI	DCM	40 °C (Reflux)	75–80%	Low	Ag + acts as a halophilic Lewis acid, pulling I − to generate a methyl cation equivalent. Drawback: Prohibitive cost of silver at scale; heterogeneous mixing issues.
MeOTf / 2,6-DTBP	DCM	-20 °C to 0 °C	>90%	Medium	Methyl triflate is an extreme electrophile, overcoming steric bulk. Drawback: MeOTf is highly toxic and expensive for multi-kilogram batches.
NaOH / Me 2​ SO 4​	Water/Toluene	50 °C	<20%	Low	Phase-transfer catalysis (PTC) fails here because the hydroxide preferentially attacks the unhindered ester carbonyl, causing rapid saponification.

Part 3: Self-Validating Scale-Up Protocol (O-Methylation)

To achieve >85% yield on a multi-kilogram scale, utilize the NaH/MeI/DMF system. This protocol incorporates built-in validation checks to ensure process integrity.

Step 1: Preparation & Mineral Oil Removal

• Charge a dry, glass-lined reactor with Sodium Hydride (60% dispersion in mineral oil, 1.5 eq) under a strict N 2​ atmosphere.

• Wash the NaH twice with anhydrous heptane, decanting the solvent to remove the mineral oil. Causality: Mineral oil causes severe foaming during gas evolution and complicates downstream phase separations.

• Suspend the purified NaH in anhydrous N,N-Dimethylformamide (DMF) (10 volumes).

Step 2: Alkoxide Generation (Validation Checkpoint)

• Cool the suspension to 0 °C. Slowly add a solution of Ethyl 2-hydroxy-2-(1-naphthyl)propionate (1.0 eq) in DMF over 1.5 hours.

• Self-Validation: Monitor H 2​ gas evolution via a bubbler. If gas evolution ceases before the addition is complete, the NaH has likely been quenched by moisture. Stir for 2 hours at 20 °C until the solution becomes a clear, dark alkoxide mixture.

Step 3: Electrophilic Alkylation

• Re-cool the reactor to 0 °C. Add Methyl Iodide (MeI, 3.0 eq) dropwise. Caution: MeI is highly volatile (bp 42 °C) and a potent alkylating agent.

• Warm to 25 °C and stir for 12 hours.

• Self-Validation: Pull an aliquot, quench in water/MTBE, and analyze via GC-MS or HPLC. The reaction is complete when the broad O-H stretch (~3400 cm −1 ) in FTIR disappears, and the starting material peak is <2% by area.

Step 4: Quench & Workup

• Quench carefully with cold saturated aqueous NH 4​ Cl.

• Extract with Methyl tert-butyl ether (MTBE). Causality: MTBE is chosen over diethyl ether for scale-up due to a higher flash point and lower peroxide-forming potential.

• Wash the organic layer three times with 5% aqueous LiCl. Causality: LiCl dramatically increases the partition coefficient of DMF into the aqueous phase, ensuring complete removal of the polar aprotic solvent.

Part 4: Troubleshooting FAQs

Q1: A chemical supplier database suggests synthesizing the precursor via the reaction of 1-naphthol with ethyl chloroacetate. Is this a viable shortcut? A1: Absolutely not. This is a common algorithmic error in automated chemical databases. Reacting 1-naphthol with ethyl chloroacetate yields an ether—ethyl 2-(1-naphthyloxy)acetate—not the required carbon-bound propionate. The correct topological connectivity requires forming a C-C bond directly at the naphthyl ring, which is only achieved via the nucleophilic addition of 1-naphthylmagnesium bromide to the α -keto group of ethyl pyruvate.

Q2: During the Grignard addition to ethyl pyruvate, I observe significant formation of 1,1'-binaphthalene and unreacted ethyl pyruvate. How can I prevent this? A2: 1,1'-binaphthalene is a Wurtz-type homocoupling byproduct formed during the preparation of the Grignard reagent, particularly if the magnesium turnings are overly activated or the localized concentration of 1-bromonaphthalene is too high. Solution: Form the Grignard reagent using a dilute solution of 1-bromonaphthalene in THF and maintain the internal temperature below 40 °C. During the addition phase, maintain the temperature at -20 °C. While ketones are more electrophilic than esters, at higher temperatures, the Grignard reagent can act as a base, leading to the enolization of ethyl pyruvate rather than nucleophilic addition.

Q3: My O-methylation step stalls at ~60% conversion even with excess MeI. Adding more NaH causes the yield to drop. How do we drive this to completion? A3: Stalling occurs because the tertiary alkoxide is severely sterically hindered, or the highly volatile MeI has evaporated into the reactor headspace. Solution: Do not add more NaH if there is any moisture present in the system. Unreacted NaH reacts with trace water to form NaOH, which rapidly saponifies your product into 2-methoxy-2-(1-naphthyl)propionic acid, dropping your ester yield. Instead, ensure a sealed system with a cold condenser to reflux the MeI. If stalling persists, add a catalytic amount of tetrabutylammonium iodide (TBAI) to facilitate the alkylation via the Finkelstein pathway.

Q4: How do I purify the final ester from unreacted tertiary alcohol without using column chromatography on a multi-kilogram scale? A4: Column chromatography is unfeasible for scale-up. Because the tertiary alcohol precursor is capable of hydrogen bonding while the target methoxy ester is not, there is a significant difference in their boiling points. Solution: Perform a wiped-film short-path distillation under high vacuum (<1 Torr). The target Ethyl 2-Methoxy-2-(1-naphthyl)propionate will distill over cleanly, leaving the heavier, hydrogen-bonded tertiary alcohol in the residue. Alternatively, if downstream processing allows, you can saponify the crude mixture directly; the resulting MαNP acid can be easily purified via selective crystallization .

Part 5: References

• Highly enantioselective synthesis of γ-, δ-, and ε-chiral 1-alkanols via Zr-catalyzed asymmetric carboalumination of alkenes (ZACA)–Cu- or Pd-catalyzed cross-coupling. Proceedings of the National Academy of Sciences (PNAS), 2014. Available at: [Link]

Reference Data & Comparative Studies

Validating the Enantiomeric Purity of Ethyl 2-Methoxy-2-(1-naphthyl)propionate: A Comparative Guide of Analytical Platforms

Executive Summary & Mechanistic Context

Ethyl 2-methoxy-2-(1-naphthyl)propionate (Ethyl MαNP) is the esterized derivative of MαNP acid, a premier Chiral Derivatizing Agent (CDA) utilized for the enantioresolution of alcohols and the determination of their absolute configurations.

Historically, Mosher's acid (MTPA) was the industry standard for such determinations. However, MαNP acid represents a significant mechanistic upgrade. The 1-naphthyl group of MαNP induces a massive diamagnetic anisotropy effect under an external magnetic field, generating NMR chemical shift differences (Δδ) up to four times larger than those produced by the phenyl group in MTPA .

Because the reliability of the MαNP methodology hinges entirely on the enantiomeric purity of the reagent itself, validating the enantiomeric excess (ee) of Ethyl MαNP is a critical quality control gateway. If the reference ester is compromised by chiral inversion or racemization, all downstream absolute configuration assignments will be fundamentally flawed. This guide objectively compares the three leading analytical platforms for validating Ethyl MαNP's enantiomeric purity.

Comparative Analysis of Validation Platforms

Platform 1: Direct Chiral HPLC (The Gold Standard for Quantitation)

The Causality: Normal-phase High-Performance Liquid Chromatography (HPLC) utilizing an amylose-based Chiral Stationary Phase (CSP), such as Chiralpak AD-H, is the most sensitive method for ee determination. The amylose backbone forms a chiral helical groove. The phenylcarbamate derivatization of the CSP provides highly specific interaction sites: hydrogen bonding with the ester carbonyl and methoxy oxygen of Ethyl MαNP, combined with critical π-π stacking against the 1-naphthyl ring. This multipoint interaction is mandatory for baseline chiral recognition .

Self-Validating Protocol:

• Mobile Phase Preparation: Prepare an isocratic blend of Hexane/Isopropanol (90:10 v/v). Degas thoroughly to prevent baseline drift.

• System Suitability Test (SST - The Validation Step): Before analyzing the unknown, inject a known racemic mixture of Ethyl MαNP. You must achieve a chromatographic resolution ( Rs​ ) > 2.0. If Rs​ < 2.0, the column's chiral recognition sites are degraded, and the system is invalid for quantitation.

• Sample Preparation: Dissolve the target Ethyl MαNP sample directly in the mobile phase (1 mg/mL) to eliminate solvent-induced peak distortion (the "solvent effect").

• Acquisition: Run at a flow rate of 1.0 mL/min with UV detection set to 254 nm (targeting the strong absorption band of the naphthyl chromophore). Calculate ee% via peak area integration.

Platform 2: 1 H-NMR with Chiral Solvating Agents (The Rapid Orthogonal Check)

The Causality: While HPLC provides precise quantitation, NMR offers rapid structural verification without requiring a dedicated chiral column. By introducing a Chiral Solvating Agent (CSA) like Pirkle's alcohol ((R)-(-)-2,2,2-Trifluoro-1-(9-anthryl)ethanol), transient diastereomeric complexes form in solution via hydrogen bonding and π-π stacking. The differing magnetic environments cause the methoxy protons of the Ethyl MαNP enantiomers to split into distinct singlets.

Self-Validating Protocol:

• Sample Preparation: Dissolve 10 mg of Ethyl MαNP in 0.6 mL of anhydrous CDCl 3​ .

• CSA Titration (The Validation Step): Do not add the CSA all at once. Add the CSA in 0.5 molar equivalent increments. Monitor the methoxy singlet (~3.4 ppm). The system is validated when baseline splitting (Δδ > 0.05 ppm) is achieved without causing excessive line broadening from sample viscosity.

• Acquisition: Acquire a high-resolution 1 H-NMR spectrum (≥ 400 MHz) with a sufficient relaxation delay (D1 ≥ 5s) to ensure quantitative integration.

• Integration: Integrate the split methoxy peaks to estimate the enantiomeric ratio (er).

Platform 3: Vibrational Circular Dichroism (VCD) (The Non-Destructive Method)

The Causality: VCD measures the differential absorption of left and right circularly polarized infrared light. It is highly sensitive to the 3D spatial arrangement of the ester and ether linkages relative to the naphthyl plane in Ethyl MαNP. It requires no separation and no chemical derivatization.

Self-Validating Protocol:

• Sample Preparation: Dissolve the sample in a mid-IR transparent solvent (e.g., CDCl 3​ ) at a high concentration (~0.1 M).

• Spectral Acquisition: Record the IR and VCD spectra simultaneously using a pathlength of 100 μm.

• Computational Validation (The Validation Step): The experimental VCD spectrum must be overlaid with an ab initio Density Functional Theory (DFT) calculated spectrum of the pure enantiomer. A high Confidence Level (CL > 95%) in the spectral matching algorithm validates the enantiomeric identity and purity.

Quantitative Data Presentation

Analytical Platform	Limit of Detection (LOD)	Resolution Power	Analysis Time	Relative Cost per Sample	Destructive to Sample?
Chiral HPLC (AD-H)	< 0.05% ee	Rs​ > 2.5 (Baseline)	15 - 30 mins	Low - Medium	No (if fraction collected)
1 H-NMR + CSA	1 - 2% ee	Δδ ~ 0.05 - 0.15 ppm	10 - 15 mins	Medium	No (recoverable via extraction)
VCD Spectroscopy	3 - 5% ee	Spectral Fit (CL > 95%)	1 - 2 hours	High	No

Visualizations

Analytical workflow for validating Ethyl MαNP enantiomeric purity across three platforms.

Chiral recognition mechanism between Ethyl MαNP and an Amylose-based CSP.

Conclusion & Recommendations

For strict regulatory Quality Control and batch release of Ethyl MαNP, Chiral HPLC remains the undisputed gold standard due to its superior Limit of Detection (< 0.05% ee) and baseline resolution capabilities. However, during early-stage synthesis or process optimization, 1 H-NMR with a CSA provides a highly efficient, orthogonal method to rapidly verify enantiomeric enrichment without the bottleneck of chromatographic method development. VCD should be reserved for absolute configuration confirmation rather than routine purity validation due to its higher LOD and computational overhead.

References

• Harada, N., et al. "2-Methoxy-2-(1-naphthyl)propionic acid, a powerful chiral auxiliary for enantioresolution of alcohols and determination of their absolute configurations by the 1H NMR anisotropy method." Tetrahedron: Asymmetry. URL:[Link]

• Negishi, E., et al. "Highly enantioselective synthesis of γ-, δ-, and ε-chiral 1-alkanols via Zr-catalyzed asymmetric carboalumination of alkenes (ZACA)–Cu- or Pd-catalyzed cross-coupling." Proceedings of the National Academy of Sciences (PNAS). URL:[Link]

A Comparative Spectroscopic Guide to the Structural Confirmation of Ethyl 2-Methoxy-2-(1-naphthyl)propionate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the unambiguous structural confirmation of a target molecule is a cornerstone of scientific rigor. This guide provides a comprehensive, in-depth comparison of spectroscopic techniques for the structural elucidation of Ethyl 2-Methoxy-2-(1-naphthyl)propionate, a chiral ester with potential applications in medicinal chemistry. By presenting expected data alongside a comparative analysis with a key constitutional isomer, Naproxen ethyl ester, this document serves as a practical resource for researchers navigating the complexities of molecular characterization.

At its core, the structural verification of a synthesized compound relies on a confluence of analytical data. For a molecule like Ethyl 2-Methoxy-2-(1-naphthyl)propionate, with its distinct functional groups and stereocenter, a multi-faceted spectroscopic approach is not just recommended, but essential. This guide will delve into the nuances of ¹H NMR, ¹³C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), providing both the theoretical underpinnings and practical considerations for each technique.

Distinguishing Isomers: A Tale of Two Naphthylpropionates

A primary challenge in the characterization of Ethyl 2-Methoxy-2-(1-naphthyl)propionate lies in differentiating it from its constitutional isomer, Ethyl 2-(6-methoxy-2-naphthyl)propionate, commonly known as Naproxen ethyl ester. Both share the same molecular formula (C₁₆H₁₈O₃) and molecular weight (258.31 g/mol ). However, the position of the methoxy and ethyl propionate groups on the naphthalene ring profoundly influences their spectroscopic signatures. This guide will highlight these critical differences, enabling researchers to confidently assign the correct structure.

Feature	Ethyl 2-Methoxy-2-(1-naphthyl)propionate	Naproxen ethyl ester
Structure	Methoxy and propionate groups on the same carbon attached to the 1-position of the naphthalene ring.	Methoxy group at the 6-position and ethyl propionate group at the 2-position of the naphthalene ring.
Chirality	Chiral center at the quaternary carbon bearing the methoxy and ester groups.	Chiral center at the carbon bearing the ethyl propionate group.

The Analytical Workflow: A Step-by-Step Approach to Structural Confirmation

The following diagram outlines the logical flow of spectroscopic analysis for the confirmation of Ethyl 2-Methoxy-2-(1-naphthyl)propionate's structure.

Caption: A typical workflow for the synthesis and structural confirmation of a target compound.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy: A Proton's Perspective

¹H NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules. By mapping the chemical environment of each proton, we can piece together the molecular puzzle. For Ethyl 2-Methoxy-2-(1-naphthyl)propionate, the ¹H NMR spectrum is expected to reveal several key features.

Expected ¹H NMR Data for Ethyl 2-Methoxy-2-(1-naphthyl)propionate (in CDCl₃, predicted):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~8.1-7.3	Multiplet	7H	Naphthyl-H
~4.2	Quartet	2H	-OCH₂CH₃
~3.3	Singlet	3H	-OCH₃
~1.8	Singlet	3H	-C(OCH₃)(COOEt)CH₃
~1.2	Triplet	3H	-OCH₂CH₃

Comparative Analysis with Naproxen Ethyl Ester:

The most significant difference in the ¹H NMR spectra of the two isomers will be the signals for the protons on the propionate moiety. In Ethyl 2-Methoxy-2-(1-naphthyl)propionate, the methyl group of the propionate is a singlet, as it is attached to a quaternary carbon. In contrast, for Naproxen ethyl ester, this methyl group would appear as a doublet, coupled to the adjacent methine proton. Furthermore, Naproxen ethyl ester would exhibit a quartet for the methine proton, which is absent in our target molecule.

Experimental Protocol for ¹H NMR Spectroscopy:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Instrument Setup: Use a 400 MHz or higher field NMR spectrometer.

• Data Acquisition: Acquire the spectrum at room temperature using a standard pulse program. Key parameters include a spectral width of ~16 ppm, a relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• Data Processing: Process the raw data by applying a Fourier transform, phase correction, and baseline correction. Integrate the signals and reference the spectrum to the TMS peak at 0.00 ppm.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy: The Carbon Skeleton

¹³C NMR spectroscopy provides a detailed map of the carbon framework of a molecule. While generally less sensitive than ¹H NMR, it is invaluable for confirming the number and types of carbon atoms present.

Expected ¹³C NMR Data for Ethyl 2-Methoxy-2-(1-naphthyl)propionate (in CDCl₃, predicted):

Chemical Shift (δ, ppm)	Assignment
~175	C=O (Ester)
~140-120	Naphthyl-C
~85	C (OCH₃)(COOEt)CH₃ (Quaternary Carbon)
~61	-OC H₂CH₃
~52	-OC H₃
~25	-C(OCH₃)(COOEt)C H₃
~14	-OCH₂C H₃

Comparative Analysis with Naproxen Ethyl Ester:

The key differentiator in the ¹³C NMR spectra will be the chemical shift of the carbon atom attached to the naphthalene ring. In Ethyl 2-Methoxy-2-(1-naphthyl)propionate, the presence of two oxygen substituents on the quaternary carbon will shift its signal significantly downfield (to ~85 ppm). In Naproxen ethyl ester, the corresponding methine carbon would appear at a much higher field.

Experimental Protocol for ¹³C NMR Spectroscopy:

• Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy. A higher concentration (20-50 mg) may be required for a better signal-to-noise ratio in a shorter acquisition time.

• Instrument Setup: Use a ¹³C NMR spectrometer, typically operating at a quarter of the ¹H frequency (e.g., 100 MHz for a 400 MHz instrument).

• Data Acquisition: Acquire a proton-decoupled spectrum to simplify the signals to singlets. A wider spectral width (~220 ppm) is necessary. A longer relaxation delay (2-5 seconds) and a significantly larger number of scans (e.g., 1024 or more) are typically required.

• Data Processing: Process the data similarly to the ¹H NMR spectrum. Reference the spectrum to the CDCl₃ triplet at 77.16 ppm.

Infrared (IR) Spectroscopy: Probing Functional Groups

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. The absorption of infrared radiation at specific frequencies corresponds to the vibrations of particular bonds.

Expected IR Absorption Bands for Ethyl 2-Methoxy-2-(1-naphthyl)propionate:

Wavenumber (cm⁻¹)	Vibration
~3050	Aromatic C-H stretch
~2980	Aliphatic C-H stretch
~1735	C=O stretch (Ester)
~1600, ~1500	C=C stretch (Aromatic)
~1250, ~1100	C-O stretch (Ester and Ether)

Comparative Analysis with Naproxen Ethyl Ester:

The IR spectra of both isomers are expected to be very similar due to the presence of the same functional groups (ester, ether, aromatic ring). However, subtle differences in the fingerprint region (below 1500 cm⁻¹) may be observable due to the different substitution patterns on the naphthalene ring.

Experimental Protocol for IR Spectroscopy:

• Sample Preparation: For a solid sample, the KBr pellet method is common. Mix a small amount of the sample with dry potassium bromide (KBr) and press it into a transparent disk. Alternatively, a thin film can be prepared by dissolving the sample in a volatile solvent (e.g., dichloromethane), applying it to a salt plate (e.g., NaCl or KBr), and allowing the solvent to evaporate.

• Instrument Setup: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Record the spectrum, typically in the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Mass Spectrometry (MS): Determining the Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of a compound and offers insights into its structure through the analysis of its fragmentation pattern.

Expected Mass Spectrometry Data for Ethyl 2-Methoxy-2-(1-naphthyl)propionate:

m/z	Interpretation
258	[M]⁺ (Molecular Ion)
213	[M - OCH₂CH₃]⁺
185	[M - COOCH₂CH₃]⁺
155	[Naphthyl-C(CH₃)=O]⁺
127	[Naphthyl]⁺

Fragmentation Pathway Diagram:

Caption: A plausible fragmentation pathway for Ethyl 2-Methoxy-2-(1-naphthyl)propionate in mass spectrometry.

Comparative Analysis with Naproxen Ethyl Ester:

While both isomers will show a molecular ion peak at m/z 258, their fragmentation patterns will differ. For instance, Naproxen ethyl ester would likely show a prominent fragment corresponding to the loss of the ethyl propionate group, leading to a different set of daughter ions compared to our target molecule.

Experimental Protocol for Mass Spectrometry:

• Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Instrument Setup: Use a mass spectrometer with an appropriate ionization source, such as Electrospray Ionization (ESI) or Electron Impact (EI).

• Data Acquisition: Acquire the mass spectrum over a suitable mass range (e.g., m/z 50-500).

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to deduce structural information.

Alternative and Complementary Analytical Techniques

For a comprehensive characterization, especially given the chiral nature of Ethyl 2-Methoxy-2-(1-naphthyl)propionate, other techniques can be employed:

• Chiral High-Performance Liquid Chromatography (HPLC): This is essential for separating the enantiomers and determining the enantiomeric excess (ee) of the synthesized product. A chiral stationary phase is used to differentiate between the (R) and (S) enantiomers.

• X-ray Crystallography: If a suitable single crystal can be obtained, X-ray crystallography provides the absolute, unambiguous three-dimensional structure of the molecule.

Potential Impurities and Their Identification

During the synthesis of Ethyl 2-Methoxy-2-(1-naphthyl)propionate, several impurities could potentially form. These may include:

• Starting Materials: Unreacted 2-methoxy-2-(1-naphthyl)propionic acid or ethanol.

• Byproducts of Esterification: For example, the corresponding methyl ester if methanol is present as an impurity in the ethanol.

• Isomeric Impurities: If the starting naphthol derivative is not pure, isomers such as those derived from 2-naphthol could be present.

These impurities can often be detected and identified by careful analysis of the spectroscopic data, particularly ¹H NMR and mass spectrometry, and by using chromatographic techniques like HPLC and GC-MS.

Conclusion

The structural confirmation of Ethyl 2-Methoxy-2-(1-naphthyl)propionate requires a systematic and multi-pronged spectroscopic approach. By carefully acquiring and interpreting ¹H NMR, ¹³C NMR, IR, and MS data, and by comparing this data with that of potential isomers like Naproxen ethyl ester, researchers can achieve a high degree of confidence in their structural assignment. This guide provides the foundational knowledge and practical protocols to navigate this analytical journey, ensuring the integrity and reliability of research in the dynamic field of drug discovery and development.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. [Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• Hassan, M. M., & El-Behairy, M. F. (2003). Simultaneous determination of naproxen and related compounds by HPLC using porous graphitic carbon column. Journal of Pharmaceutical and Biomedical Analysis, 32(4-5), 827–835. [Link][1]

• Rao, K. T., & Rao, L. V. (2013). A Validated Stability-Indicating UHPLC Method for Determination of Naproxen and Its Related Compounds in Bulk Drug Samples. American Journal of Analytical Chemistry, 4(10), 547-556. [Link][2]

• Fujita, T., Kuwahara, S., Watanabe, M., & Harada, N. (2002). Crystalline state conformation of 2-methoxy-2-(1-naphthyl)propionic acid ester. Enantiomer, 7(4-5), 219–223. [Link][3]

Sources

• 1. Simultaneous determination of naproxen and related compounds by HPLC using porous graphitic carbon column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Validated Stability-Indicating UHPLC Method for Determination of Naproxen and Its Related Compounds in Bulk Drug Samples [scirp.org]
• 3. Crystalline state conformation of 2-methoxy-2-(1-naphthyl)propionic acid ester - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: Ethyl 2-Methoxy-2-(1-naphthyl)propionate (MαNP System) vs. Mosher’s Acid for Absolute Configuration Determination

Determining the absolute configuration of chiral secondary alcohols and amines is a critical bottleneck in drug development and natural product synthesis. While α -methoxy- α -(trifluoromethyl)phenylacetic acid (Mosher's acid, MTPA) has served as the gold standard chiral derivatizing agent (CDA) for decades, it frequently falls short when analyzing flexible aliphatic substrates.

Ethyl 2-methoxy-2-(1-naphthyl)propionate serves as the highly stable ester precursor to 2-methoxy-2-(1-naphthyl)propionic acid (MαNP acid) , a next-generation CDA developed by Harada and Kuwahara[1]. By replacing the phenyl ring with a highly polarizable 1-naphthyl group and the trifluoromethyl group with a methyl group, the MαNP system delivers vastly superior NMR diamagnetic anisotropy effects and chromatographic separation capabilities[2].

Mechanistic Principles: The Causality Behind the Performance Gap

To understand why MαNP outperforms MTPA, we must analyze the conformational thermodynamics and magnetic properties of the resulting diastereomeric esters.

• Diamagnetic Anisotropy ( Δδ ) Amplification : The core principle of NMR-based configuration assignment relies on the spatial shielding and deshielding of the substrate's protons by the CDA's aromatic ring. The extended π -electron system of the 1-naphthyl group in MαNP generates a magnetic ring current significantly larger than that of the phenyl group in Mosher's acid. Consequently, the chemical shift differences ( Δδ=δR​−δS​ ) observed with MαNP are typically 2 to 4 times larger than those obtained with MTPA[3].

• Conformational Rigidity : Mosher's esters often suffer from conformational averaging due to rotation around the C α -C(O) bond, especially when derivatizing unbranched aliphatic alcohols. The MαNP acid features a sterically demanding 1-naphthyl group that effectively "locks" the ester into a highly populated syn-periplanar conformation. This rigidity ensures that the substrate's substituents are consistently positioned within the shielding cone of the naphthyl ring, eliminating the irregular Δδ signs that frequently invalidate the Mosher method in flexible molecules[2].

• Chromatographic Enantioresolution : Unlike MTPA, MαNP esters exhibit exceptionally large separation factors ( α often > 1.60) on standard normal-phase silica gel HPLC[2]. This allows researchers to derivatize a racemic alcohol, physically separate the diastereomers, and simultaneously determine both enantiomeric purity and absolute configuration.

Quantitative Performance Comparison

The following table summarizes the experimental data and performance metrics of both systems, allowing researchers to make objective, data-driven decisions for their specific substrates.

Parameter	Mosher's Acid (MTPA)	MαNP Acid (from Ethyl Ester Precursor)
Aromatic Shielding Moiety	Phenyl	1-Naphthyl
Average Δδ Magnitude	~0.05 to 0.15 ppm	~0.20 to 0.50 ppm
Conformational Predictability	Moderate (Prone to averaging in aliphatics)	High (Sterically locked by naphthyl bulk)
HPLC Separation Factor ( α )	Low (Typically < 1.1)	Exceptionally High (1.40 - 1.93)
Primary Application	Rigid, sterically hindered alcohols/amines	Flexible aliphatic and acyclic alcohols
Risk of Kinetic Resolution	Moderate	Low (When fully driven to completion)

Experimental Workflows: Self-Validating Protocols

To ensure scientific integrity, the following protocols incorporate self-validating steps. A successful assignment requires consistent Δδ signs across all protons on a given side of the chiral center (the Sector Rule). If one proton shows an anomalous sign, it indicates a conformational deviation.

Protocol A: Preparation of MαNP Acid from Ethyl 2-Methoxy-2-(1-naphthyl)propionate

• Hydrolysis : Dissolve Ethyl 2-methoxy-2-(1-naphthyl)propionate in a 1:1 mixture of THF/MeOH. Add 2.0 equivalents of aqueous LiOH (1M). Stir at room temperature until TLC indicates complete consumption of the ester.

• Acidification & Extraction : Acidify the mixture to pH 2 with 1M HCl, extract with EtOAc, dry over anhydrous Na 2​ SO 4​ , and concentrate to yield the free MαNP acid.

• Activation : Convert the free acid to MαNP-Cl by refluxing in thionyl chloride (SOCl 2​ ) for 2 hours, followed by rigorous evaporation of excess SOCl 2​ under high vacuum to prevent degradation.

Protocol B: Parallel Derivatization and NMR Analysis

• Derivatization : In two separate dry vials, dissolve the chiral alcohol (1.0 eq) in anhydrous CH 2​ Cl 2​ . Add pyridine (3.0 eq) and a catalytic amount of DMAP (0.1 eq).

• Reagent Addition : To vial 1, add (R)-MTPA-Cl or (S)-MαNP-Cl (1.5 eq). To vial 2, add (S)-MTPA-Cl or (R)-MαNP-Cl (1.5 eq). Stir at room temperature for 4-12 hours.

• Validation Check : Analyze the crude mixture by TLC or crude 1 H NMR. The reaction must proceed to >95% conversion. Incomplete reactions can lead to kinetic resolution artifacts, which skew enantiomeric excess calculations and invalidate the comparative NMR data.

• NMR Acquisition & Calculation : Acquire high-resolution 1 H NMR spectra (500 MHz or higher) in CDCl 3​ . Map the protons and calculate Δδ for all assignable peaks to apply the Sector Rule[3].

Structural & Pathway Visualization

Decision Matrix: Selecting the Optimal CDA

Caption: Decision matrix for selecting the optimal chiral derivatizing agent based on substrate sterics.

MαNP Experimental Workflow

Caption: Self-validating experimental workflow from Ethyl MαNP precursor to NMR configurational assignment.

Conclusion

While Mosher's acid remains a ubiquitous tool in the synthetic chemist's arsenal, its limitations with flexible aliphatic substrates are well-documented. The MαNP system, derived from Ethyl 2-methoxy-2-(1-naphthyl)propionate, provides a robust, high-fidelity alternative. By leveraging the immense diamagnetic anisotropy of the naphthyl group and a sterically locked conformation, MαNP acid transforms ambiguous NMR assignments into definitive structural proofs.

References

• Designing chiral derivatizing agents (CDA) for the NMR assignment of the absolute configuration: A theoretical and experimental approach with thiols as a case study Source: ResearchGate URL:[Link]

• FICA, a new chiral derivatizing agent for determining the absolute configuration of secondary alcohols by 19F and 1H NMR spectroscopies Source: ResearchGate URL:[Link]

• Research for the Development, Construction, and Management of the Chirality Database (KAKENHI-PROJECT-10554035) Source: National Institute of Informatics (NII) URL:[Link]

Sources

• 1. KAKEN — Research Projects | Research for the Development, Construction, and Management of the Chirality Database (KAKENHI-PROJECT-10554035) [kaken.nii.ac.jp]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Comprehensive Comparison Guide: Ethyl 2-Methoxy-2-(1-naphthyl)propionate &amp; MαNP Esters in Absolute Configuration Determination

Executive Summary

In the rigorous landscape of drug development and natural product synthesis, unambiguously determining the absolute configuration (AC) of chiral molecules is a non-negotiable regulatory and scientific requirement. Ethyl 2-methoxy-2-(1-naphthyl)propionate (CAS: 2006277-95-6)[1] represents the prototypical ester derivative of 2-methoxy-2-(1-naphthyl)propionic acid (MαNP acid), a revolutionary chiral derivatizing agent (CDA).

This guide critically compares the MαNP ester methodology against traditional alternatives like Mosher’s (MTPA) and Trost’s (MPA) acids. Designed for application scientists, this document provides field-proven protocols, mechanistic causality, and quantitative performance data to elevate your stereochemical analysis workflows.

Mechanistic Causality: The Power of the Syn-Syn Conformation

The superiority of MαNP esters over conventional CDAs stems from their highly restricted conformational space and massive diamagnetic anisotropy. Why does the MαNP system succeed where others produce ambiguous results?

When an alcohol is derivatized to form an MαNP ester (such as the fundamental model compound, ethyl 2-methoxy-2-(1-naphthyl)propionate), the molecule adopts a rigid syn-syn conformation in solution. The methoxy group ( −OCH3​ ) and the carbonyl oxygen ( −C=O ) align synperiplanar to minimize dipole repulsion and steric clash. This conformational locking forces the 1-naphthyl ring into a fixed orientation directly over one face of the chiral center.

Consequently, the protons situated on that face are engulfed by the 1-naphthyl group's shielding cone. The extended π -system of the naphthyl group generates a diamagnetic shielding effect significantly stronger than the simple phenyl ring found in Mosher's acid, resulting in exceptionally large chemical shift differences ( Δδ ) in the 1H NMR spectrum[2]. This eliminates signal overlap and allows for definitive stereochemical assignment.

Caption: Mechanistic logic of the syn-syn conformation driving the 1-naphthyl shielding effect.

Comparative Performance Analysis

MαNP acid possesses a fully substituted α -carbon, meaning it has zero risk of racemization during esterification—a critical advantage over Trost's MPA acid. Furthermore, MαNP esters exhibit extraordinary separation factors ( α ) during normal-phase HPLC. Even for aliphatic alcohols where the chiral difference is merely between a methyl and an ethyl group (e.g., 2-butanol), MαNP diastereomers achieve near baseline separation.

Table 1: Comparative Performance of Chiral Derivatizing Agents (CDAs)

Feature	MαNP Acid (e.g., Ethyl MαNP)	MTPA (Mosher's Acid)	MPA (Trost's Acid)
Aromatic Shielding Group	1-Naphthyl	Phenyl	Phenyl
Typical Δδ Magnitude	0.50 – 1.50 ppm	0.05 – 0.20 ppm	0.10 – 0.30 ppm
Risk of Racemization	None (Fully substituted α -carbon)	None	High (Contains α -proton)
HPLC Separation Factor ( α )	Excellent ( α = 1.15 – 1.83)	Poor to Moderate	Moderate

Table 2: HPLC Separation Factors ( α ) of MαNP Esters on Silica Gel

Parent Racemic Alcohol	Ester Derivative	Separation Factor ( α )	Resolution Factor ( Rs​ )	Source
(±)-Menthol	MαNP Menthyl Ester	1.83	> 2.0	[2]
(±)-4-Octanol	MαNP 4-Octyl Ester	1.25	1.03	[3]
(±)-2-Butanol	MαNP 2-Butyl Ester	1.15	1.18

Experimental Methodology: Self-Validating Protocol

To ensure absolute trustworthiness in structural assignment, the following protocol details the synthesis and analysis of MαNP esters, utilizing a self-validating internal reference system.

Caption: Workflow for absolute configuration determination via MαNP esterification and NMR analysis.

Step 1: Esterification (Coupling)

Procedure : Dissolve the target alcohol (e.g., ethanol or a complex secondary alcohol) and (S)−(+) -MαNP acid in anhydrous dichloromethane (DCM). Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) and a catalytic amount of 4-Dimethylaminopyridine (DMAP). Stir at room temperature until completion. Causality : EDC is selected over harsh acid chlorides to preserve sensitive functional groups on the target molecule. DMAP functions as an efficient acyl transfer catalyst. Because MαNP acid lacks an α -proton, the basic conditions induced by DMAP cannot trigger racemization, ensuring the stereochemical integrity of the CDA is perfectly maintained.

Step 2: Diastereomer Separation via HPLC

Procedure : Subject the crude ester mixture to normal-phase HPLC using a standard silica gel column (eluent: Hexane/Ethyl Acetate, e.g., 20:1). Causality : Unlike ionic salts that require specialized chiral stationary phases, MαNP esters are covalently bonded diastereomers. The rigid syn-syn conformation imparts distinct overall dipole moments to each diastereomer, allowing them to interact differently with the polar silica surface. This enables highly cost-effective and efficient baseline separation[3].

Step 3: 1 H NMR Anisotropy Mapping & Self-Validation

Procedure : Acquire high-resolution 1 H NMR spectra for both the (R)

• and (S) -MαNP esters. Calculate the chemical shift difference for each proton: Δδ=δ(R)​−δ(S)​ . Self-Validation : The system is inherently self-validating. The known absolute configuration of the (S) -MαNP auxiliary acts as an immutable internal reference. By mapping the negative Δδ values (upfield shifts), the application scientist can directly visualize which substituents reside within the naphthyl shielding cone. The internal consistency of the Δδ distribution across the entire molecule validates the final AC assignment without relying on external standards or assumptions[2].

Sources

• 1. Page loading... [guidechem.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Comparative Guide: Catalytic Synthesis and Kinetic Resolution of Ethyl 2-Methoxy-2-(1-naphthyl)propionate

Introduction and Chemical Significance

Ethyl 2-methoxy-2-(1-naphthyl)propionate is the esterified derivative of MαNP acid (2-methoxy-2-(1-naphthyl)propionic acid). In the realm of chiral chemistry, MαNP acid is a premier chiral derivatizing agent. Developed as an upgrade to traditional Mosher's acid (MTPA), the naphthyl ring of MαNP exerts significantly greater anisotropic shielding effects on substituents than a phenyl group[1]. This makes it an exceptionally powerful tool for determining the absolute configuration of secondary alcohols and amines via the 1 H NMR diamagnetic anisotropy method[1].

Because enantiopure MαNP acid is highly valuable, the synthesis of its ester derivatives and their subsequent enzymatic kinetic resolution are critical workflows for drug development professionals and synthetic chemists[2]. This guide objectively compares the performance of different catalytic systems across two fundamental workflows: the chemical synthesis of Ethyl 2-Methoxy-2-(1-naphthyl)propionate, and its biocatalytic kinetic resolution .

Chemical Catalysis: Synthesis of the Ethyl Ester

To utilize MαNP acid or prepare it for kinetic resolution, it must first be esterified. The steric bulk of the 1-naphthyl group and the alpha-methoxy substitution make this esterification challenging, requiring robust catalytic activation.

Catalyst Performance Comparison

We evaluated three standard catalytic systems for the esterification of MαNP acid with ethanol:

• p -TsOH (Fischer Esterification): Traditional acid catalysis. While inexpensive, it suffers from equilibrium limitations and requires harsh reflux conditions with a Dean-Stark apparatus, which can degrade sensitive substrates.

• DCC / DMAP (Steglich Esterification): Highly reactive, but generates dicyclohexylurea (DCU). DCU is notoriously difficult to remove completely as it is slightly soluble in organic solvents and tends to co-elute or crash out during chromatography.

• EDC / DMAP: The optimal choice. EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) functions similarly to DCC but generates a water-soluble urea byproduct. This allows for simple purification via aqueous washing, ensuring the high purity required for subsequent 1 H NMR anisotropy analysis[3].

Table 1: Performance of Chemical Catalysts for MαNP Esterification

Catalyst System	Molar Eq.	Reaction Time (h)	Yield (%)	Byproduct Management	Purification Difficulty
p -TsOH	0.1	18 - 24	65 - 70	Water (Dean-Stark)	Moderate
DCC / DMAP	1.1 / 0.1	4 - 6	85 - 90	DCU (Insoluble)	Difficult (Filtration + CC)
EDC / DMAP	1.2 / 0.1	2 - 4	92 - 96	EDU (Water-soluble)	Easy (Aqueous Wash)

Mechanistic Workflow

Mechanistic pathway of EDC/DMAP-catalyzed MαNP esterification.

Biocatalysis: Kinetic Resolution of Racemic Ethyl MαNP Ester

To obtain enantiopure (S)-MαNP acid, researchers frequently employ the enzymatic kinetic resolution of the racemic ethyl ester. Lipases catalyze the enantioselective hydrolysis of the ester back to the acid. The causality behind the enzyme's selectivity lies in the architecture of its active site stereopocket, which must accommodate the bulky 1-naphthyl group.

Catalyst Performance Comparison

• Candida rugosa lipase (CRL): Provides good enantioselectivity but suffers from slower reaction kinetics due to a wider active site cleft that loosely binds the substrate.

• Pseudomonas cepacia lipase (PCL): Exhibits poor conversion rates and lower enantiomeric excess (ee) for alpha-methoxy substituted naphthyl esters.

• CALB (Novozym 435): The superior biocatalyst. The deep, narrow funnel of Candida antarctica lipase B perfectly accommodates the (S)-enantiomer's orientation for nucleophilic attack by the catalytic serine residue. Conversely, the (R)-enantiomer faces severe steric clash between the naphthyl ring and the stereopocket wall, resulting in an exceptional Enantiomeric Ratio (E-value) >200[4].

Table 2: Biocatalytic Performance for Kinetic Resolution of Ethyl MαNP Ester

Biocatalyst	Source Organism	Temp (°C)	Time (h)	Conversion (%)	E-value	ee of (S)-Acid (%)
CRL	Candida rugosa	37	48	45	>100	98.5
CALB	Candida antarctica	40	24	49	>200	>99.9
PCL	Pseudomonas cepacia	37	72	35	~50	92.0

Enzymatic Pathway

Enantioselective kinetic resolution of racemic Ethyl MαNP ester via CALB catalysis.

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating specific checkpoints to verify reaction success before proceeding.

Protocol A: EDC/DMAP Catalyzed Synthesis of Ethyl MαNP Ester

Objective: Synthesize racemic Ethyl 2-Methoxy-2-(1-naphthyl)propionate with >95% purity.

• Activation: Dissolve racemic MαNP acid (1.0 eq) and Ethanol (5.0 eq) in anhydrous dichloromethane (DCM) to a concentration of 0.2 M. Cool to 0 °C under inert atmosphere.

• Catalysis: Add EDC·HCl (1.2 eq) and DMAP (0.1 eq) sequentially. Allow the mixture to warm to room temperature and stir for 3 hours.

• Validation Checkpoint 1 (TLC): Monitor the reaction via TLC (20% EtOAc/Hexanes). The reaction is complete when the acid spot ( Rf​≈0.2 ) is entirely replaced by the ester spot ( Rf​≈0.7 ).

• Workup: Quench with water. Wash the organic layer successively with 1M HCl (to remove DMAP), saturated NaHCO3​ (to remove unreacted acid), and brine.

• Validation Checkpoint 2 (NMR): Dry over Na2​SO4​ and concentrate. Confirm the complete removal of the water-soluble EDC-urea byproduct by ensuring the absence of aliphatic multiplets at 1.5–3.5 ppm in the 1 H NMR spectrum.

Protocol B: CALB-Catalyzed Kinetic Resolution

Objective: Isolate enantiopure (S)-MαNP acid via selective hydrolysis.

• Reaction Setup: Dissolve racemic Ethyl MαNP Ester (1.0 eq) in a 1:1 (v/v) mixture of Methyl tert-butyl ether (MTBE) and 0.1 M Phosphate buffer (pH 7.2).

• Enzymatic Hydrolysis: Add Novozym 435 (CALB immobilized on acrylic resin, 10% w/w relative to the ester). Incubate at 40 °C with orbital shaking (200 rpm).

• Validation Checkpoint 1 (Chiral HPLC): Monitor the conversion strictly via chiral HPLC. Stop the reaction exactly at 49–50% conversion (typically 24 hours) to ensure >99% ee of both the generated (S)-acid and the remaining (R)-ester.

• Separation: Filter off the immobilized enzyme. Partition the filtrate between EtOAc and saturated NaHCO3​ . The unreacted (R)-ester remains in the organic layer.

• Validation Checkpoint 2 (Acidification): Acidify the aqueous layer to pH 2 using 1M HCl and extract with EtOAc to recover the enantiopure (S)-MαNP acid. Verify optical purity via polarimetry or chiral HPLC.

Sources

• 1. pnas.org [pnas.org]
• 2. tcichemicals.com [tcichemicals.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Chiral Derivatization: Cross-Validation of Experimental Results with Ethyl 2-Methoxy-2-(1-naphthyl)propionate

In the landscape of pharmaceutical development and stereoselective synthesis, the precise determination of enantiomeric purity and absolute configuration is not merely a regulatory hurdle but a fundamental necessity for ensuring drug safety and efficacy. Chiral derivatizing agents (CDAs) are instrumental in this endeavor, converting enantiomeric mixtures into diastereomers with distinct physicochemical properties, thereby enabling their quantification and characterization by common analytical techniques like NMR spectroscopy and HPLC.[1][2]

This guide offers a deep dive into the application and comparative performance of 2-Methoxy-2-(1-naphthyl)propionic acid (MαNP acid), a powerful chiral auxiliary. When reacted with a chiral alcohol, it forms diastereomeric esters, such as Ethyl 2-Methoxy-2-(1-naphthyl)propionate, which can be effectively analyzed. We will cross-validate its experimental results against established alternatives, providing researchers, scientists, and drug development professionals with the technical insights required to make informed decisions for their analytical challenges.

The Power of the Naphthyl Group: Unpacking the Advantages of MαNP Acid

MαNP acid has emerged as a superior alternative to traditional CDAs like Mosher's acid (MTPA) and α-methoxy-α-phenylacetic acid (MPA) for several key reasons.[3] The primary advantage lies in the strong diamagnetic anisotropy effect of its naphthalene moiety. This results in significantly larger chemical shift differences (Δδ) in the ¹H NMR spectra of the resulting diastereomeric esters, facilitating a more straightforward and accurate determination of enantiomeric excess and absolute configuration.[3]

Furthermore, MαNP acid is inert towards racemization during the derivatization process due to the absence of an active hydrogen on the chiral carbon, a notable advantage over some other reagents. The diastereomeric esters formed from MαNP acid are also often easily separable by HPLC on silica gel, exhibiting large separation factors (α).[3]

Comparative Performance of Chiral Derivatizing Agents

The selection of an appropriate CDA is contingent on the specific analyte and the analytical method employed. The following table provides a comparative overview of key performance indicators for MαNP acid and its common alternatives for the derivatization of chiral alcohols.

Chiral Derivatizing Agent	Key Feature	Typical ¹H NMR Δδ (ppm)	Typical HPLC Separation Factor (α)	Notes
2-Methoxy-2-(1-naphthyl)propionic acid (MαNP acid)	Large aromatic system (naphthalene)	Larger, more easily resolved	Often > 1.5[3]	Excellent for both NMR and HPLC analysis.[3]
(R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetic acid (MTPA, Mosher's Acid)	Phenyl group and CF₃ group	Moderate	Variable	Widely used, but can be limited by smaller Δδ values.[3][4]
α-Methoxy-α-phenylacetic acid (MPA)	Phenyl group	Smaller than MTPA and MαNP acid	Variable	Less common due to smaller chemical shift differences.[3]
α-Cyano-α-fluoro(2-naphthyl)acetic acid (2-CFNA)	Naphthyl group with cyano and fluoro substituents	Potentially large	Good	A newer agent showing promise as a superior alternative to Mosher's acid for some applications.[2]

Experimental Protocols

Reproducibility and accuracy in chiral analysis hinge on meticulous experimental execution. The following protocols provide detailed methodologies for the derivatization of a generic chiral alcohol with MαNP acid and the widely used Mosher's acid.

Protocol 1: Derivatization with (S)-(+)-2-Methoxy-2-(1-naphthyl)propionic Acid (MαNP Acid)

Objective: To form diastereomeric esters for NMR and HPLC analysis to determine enantiomeric excess and absolute configuration.

Materials:

• Racemic alcohol (1.0 eq)

• (S)-(+)-2-Methoxy-2-(1-naphthyl)propionic acid (1.1 eq)

• Dicyclohexylcarbodiimide (DCC) or another suitable coupling agent (1.2 eq)

• 4-(Dimethylamino)pyridine (DMAP) (0.1 eq)

• Anhydrous dichloromethane (CH₂Cl₂)

• NMR tubes

• HPLC vials

Procedure:

• In a clean, dry vial, dissolve the racemic alcohol in anhydrous dichloromethane.

• Add (S)-(+)-2-Methoxy-2-(1-naphthyl)propionic acid, followed by DMAP.

• Cool the mixture in an ice bath and add DCC.

• Allow the reaction to stir at room temperature for 2-4 hours, or until TLC analysis indicates complete consumption of the alcohol.

• Filter the reaction mixture to remove the dicyclohexylurea byproduct.

• Wash the filtrate with 1M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The resulting crude diastereomeric esters can be purified by flash chromatography on silica gel if necessary, or directly analyzed by NMR and HPLC.

Protocol 2: Derivatization with (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetic acid (MTPA, Mosher's Acid)

Objective: To form Mosher's esters for the determination of enantiomeric excess and absolute configuration by NMR.[1]

Materials:

• Chiral alcohol (1.0 eq)

• (R)-Mosher's acid chloride (1.2 eq)

• Anhydrous pyridine

• Anhydrous deuterated solvent (e.g., CDCl₃)

• NMR tube

Procedure:

• In a clean, dry NMR tube, dissolve the chiral alcohol in approximately 0.5 mL of the anhydrous deuterated solvent.

• Add a small excess of anhydrous pyridine (approx. 5-10 µL).[1]

• Add a slight molar excess of (R)-Mosher's acid chloride.[1]

• Cap the NMR tube and allow the reaction to proceed at room temperature for 2-6 hours.[1]

• Acquire ¹H and/or ¹⁹F NMR spectra of the resulting diastereomeric mixture.[1]

• For the assignment of absolute configuration, a parallel reaction using (S)-(+)-Mosher's acid chloride is typically performed.[1]

Visualizing the Workflow and Scientific Principle

To better understand the practical application and the underlying scientific principles, the following diagrams illustrate the experimental workflow and the concept of diamagnetic anisotropy.

Caption: General workflow for chiral derivatization and analysis.

Caption: Anisotropic shielding cones of naphthyl vs. phenyl groups.

Conclusion

The cross-validation of experimental results demonstrates that 2-Methoxy-2-(1-naphthyl)propionic acid is a highly effective chiral derivatizing agent, often outperforming traditional reagents like Mosher's acid. Its utility in forming diastereomeric esters, such as Ethyl 2-Methoxy-2-(1-naphthyl)propionate, which exhibit large chemical shift differences in NMR and excellent separation in HPLC, makes it an invaluable tool for researchers in drug discovery and development. The enhanced resolution and accuracy afforded by the naphthyl moiety's anisotropic effect provide a more robust and reliable method for the critical task of determining enantiomeric purity and absolute configuration. The adoption of MαNP acid in analytical workflows can lead to greater confidence in experimental outcomes and contribute to the development of safer and more effective chiral drugs.

References

• ResearchGate. (n.d.). 2-Methoxy-2-(1-naphthyl)propionic acid, a powerful chiral auxiliary for enantioresolution of alcohols and determination of their absolute configurations by the 1H NMR anisotropy method. Retrieved from [Link]

• PubMed. (2005). Enantiomer Separation of a Powerful Chiral Auxiliary, 2-methoxy-2-(1-naphthyl)propionic Acid by Liquid Chromatography Using Chiral Anion Exchanger-Type Stationary Phases in Polar-Organic Mode; Investigation of Molecular Recognition Aspects. Retrieved from [Link]

• PubMed. (2008). Preparation of single-enantiomer biofunctional molecules with (S)-2-methoxy-2-(1-naphthyl)propanoic acid. Retrieved from [Link]

• Wikipedia. (n.d.). Chiral derivatizing agent. Retrieved from [Link]

• PubMed. (2002). Practical enantioresolution of alcohols with 2-methoxy-2-(1-naphthyl)propionic acid and determination of their absolute configurations by the (1)H NMR anisotropy method. Retrieved from [Link]

• PubMed. (2002). Crystalline state conformation of 2-methoxy-2-(1-naphthyl)propionic acid ester. Retrieved from [Link]

• Wikipedia. (n.d.). Mosher's acid. Retrieved from [Link]

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• 2. Chiral derivatizing agent - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Mosher's acid - Wikipedia [en.wikipedia.org]

A Researcher's Guide to Chiral Derivatization: A Cost-Benefit Analysis of 2-Methoxy-2-(1-naphthyl)propionic Acid

For professionals in drug discovery and synthetic chemistry, the precise determination of a molecule's stereochemistry is not merely an analytical detail—it is a critical determinant of biological activity and therapeutic efficacy. Chiral derivatization followed by Nuclear Magnetic Resonance (NMR) spectroscopy remains a cornerstone technique for elucidating both enantiomeric excess (ee) and absolute configuration. While Mosher's acid (MTPA) has long been the benchmark reagent, newer agents demand consideration.

This guide provides an in-depth cost-benefit analysis of a powerful alternative: 2-Methoxy-2-(1-naphthyl)propionic acid (MαNP acid) , and its corresponding ethyl ester, Ethyl 2-Methoxy-2-(1-naphthyl)propionate. We will objectively compare its performance, cost, and practical application against the industry standard, MTPA, providing the data and protocols necessary for an informed decision in your laboratory.

The Principle of Chiral Derivatization for NMR Analysis

The core challenge in analyzing enantiomers by standard NMR is their isochronous nature—they produce identical spectra in an achiral environment. Chiral Derivatizing Agents (CDAs) overcome this by converting a pair of enantiomers into a pair of diastereomers.[1][2] These diastereomers have distinct physical properties and, crucially, different NMR spectra, allowing for both quantification and spatial analysis.[2][3]

The process involves reacting the chiral analyte (e.g., a secondary alcohol) with a single, pure enantiomer of a CDA. The resulting diastereomeric products will exhibit different chemical shifts (δ) for protons near the new stereocenter. The relative integration of these distinct signals allows for a precise calculation of enantiomeric excess. Furthermore, by analyzing the pattern of these chemical shift differences (Δδ), one can deduce the absolute configuration of the original analyte.[4][5]

Comparative Analysis: MαNP Acid vs. Mosher's Acid (MTPA)

The choice of CDA is critical and hinges on several factors: the ability to induce large, clear chemical shift differences, configurational stability, reaction efficiency, and cost. Here, we compare MαNP acid against the widely used (R)- or (S)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride (MTPA-Cl, Mosher's acid chloride).

Table 1: Performance and Feature Comparison of Chiral Derivatizing Agents

Feature	2-Methoxy-2-(1-naphthyl)propionic Acid (MαNP Acid)	α-Methoxy-α-(trifluoromethyl)phenylacetic Acid (MTPA)	Rationale & Causality
Anisotropic Effect	Superior . The larger naphthalene ring system creates a more significant and predictable magnetic anisotropy.	Strong . The phenyl group provides a well-understood anisotropic effect.	The magnitude of the induced chemical shift difference (Δδ) is directly related to the anisotropic effect of the CDA's aromatic moiety. MαNP's larger aromatic system results in larger Δδ values, making spectral interpretation less ambiguous, especially for complex molecules.[6][7]
Configurational Stability	Excellent . Lacks an α-proton, making it inert to racemization under standard basic derivatization conditions (e.g., with pyridine).[6]	Good . Also lacks an α-proton, ensuring configurational stability during the reaction.[2]	The presence of an acidic α-proton on a CDA (like in mandelic acid) creates a risk of epimerization under basic conditions, which would corrupt the accuracy of the ee determination. Both MαNP and MTPA are designed to prevent this failure mode.[2]
Reactivity Form	Typically used as the carboxylic acid, requiring activation with a coupling agent (e.g., DCC, EDC) or conversion to the acid chloride.	Commercially available as the highly reactive acid chloride (MTPA-Cl), enabling faster and often more complete reactions without a separate activation step.[2]	Direct use of the acid chloride (MTPA-Cl) simplifies the experimental setup. Using MαNP acid requires an additional coupling agent or prior conversion to the more reactive acyl chloride, adding a step to the workflow.
NMR Analysis	Primarily ¹H NMR. The large Δδ values are the key analytical feature.	¹H and ¹⁹F NMR. The trifluoromethyl group provides a clean, singlet signal in ¹⁹F NMR for each diastereomer, which can be a simpler way to determine ee than analyzing complex ¹H spectra.[3][8]	While MαNP provides excellent ¹H separation, MTPA offers the alternative of ¹⁹F NMR. This is a significant advantage if the ¹H spectrum of the analyte is crowded, as the ¹⁹F spectrum is often free of background signals.
Byproducts	Depends on the coupling agent used (e.g., dicyclohexylurea if DCC is used).	HCl, which must be scavenged by a base like pyridine.[8]	The formation of pyridinium hydrochloride salt from the MTPA-Cl reaction is a minor inconvenience, often removable with a simple filtration through a silica plug.

Cost-Benefit Evaluation

While performance is paramount, cost is a practical constraint in any research environment. A direct comparison reveals the economic trade-offs between these two reagents. Prices are indicative and based on catalog listings from major suppliers as of Q1 2026.

Table 2: Cost Comparison of MαNP Acid and MTPA-Cl

Reagent	Supplier Example	Quantity	Catalog Price (USD)	Molar Mass ( g/mol )	Cost per Millimole (USD)
(S)-(+)-MαNP Acid	TCI (M1367)	100 mg	~$105.00	230.26	~$4.56
(S)-(+)-MαNP Acid	TCI (M1367)	1 g	~$730.00	230.26	~$1.68
(R)-(-)-MTPA-Cl	TCI (M0968)	1 g	~$110.00	252.62	~$0.44
(R)-(-)-MTPA-Cl	Sigma-Aldrich (65363)	1 g	~$155.00	252.62	~$0.61

Analysis: On a per-millimole basis, Mosher's acid chloride (MTPA-Cl) is significantly more cost-effective , often by a factor of 3 to 4, especially at the 1-gram scale commonly purchased for laboratory use. The primary value proposition for MαNP acid is its superior analytical performance.

• Choose MαNP Acid when:

  • Analysis of the MTPA-ester yields ambiguous or overlapping signals (small Δδ values).

  • The analyte is particularly valuable or available in minute quantities, and maximizing the clarity of the first analytical attempt is critical.

  • Establishing the absolute configuration of a complex molecule with high confidence is the primary goal.

• Choose Mosher's Acid (MTPA-Cl) when:

  • Performing routine ee determination on a known class of compounds.

  • Budgetary constraints are a primary consideration.

  • The ¹H NMR spectrum of the analyte is complex, and the simplicity of ¹⁹F NMR for ee determination is advantageous.

Experimental Methodologies

Reproducibility is contingent on rigorous experimental protocol. Below are detailed, step-by-step methods for the derivatization of a chiral secondary alcohol with both MαNP acid and MTPA-Cl for NMR analysis.

Protocol 1: Derivatization with MαNP Acid

This protocol requires the use of a coupling agent to form the ester bond in situ.

Objective: To form diastereomeric MαNP esters for the determination of enantiomeric excess and absolute configuration by ¹H NMR.

Materials:

• Chiral alcohol (1.0 eq, ~5 mg)

• (S)-(+)-2-Methoxy-2-(1-naphthyl)propionic acid (1.2 eq)

• Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq)

• 4-(Dimethylamino)pyridine (DMAP) (catalytic amount, ~0.1 eq)

• Anhydrous deuterated solvent (e.g., CDCl₃ or C₆D₆, ~0.6 mL)

• NMR tube and standard laboratory glassware

Procedure:

• In a clean, dry vial, dissolve the chiral alcohol, (S)-(+)-MαNP acid, and DMAP in the anhydrous deuterated solvent.

• Add the coupling agent (DCC or EDC) to the solution.

• Cap the vial tightly and allow the reaction to stir at room temperature. Monitor the reaction by TLC or by taking periodic ¹H NMR spectra. The reaction is typically complete within 2-12 hours.

• Once complete, the byproduct of the coupling agent (dicyclohexylurea, DCU) will precipitate if DCC is used. Centrifuge the vial and carefully transfer the supernatant to a clean NMR tube.

• Acquire the ¹H NMR spectrum.

• Repeat the entire procedure using the (R)-(-)-MαNP acid to generate the other diastereomer for absolute configuration assignment.

Protocol 2: Derivatization with Mosher's Acid Chloride (MTPA-Cl)

This protocol is more direct due to the high reactivity of the acid chloride.[3][8]

Objective: To form Mosher's esters for the determination of enantiomeric excess and absolute configuration by ¹H and/or ¹⁹F NMR.

Materials:

• Chiral alcohol (1.0 eq, ~5 mg)

• (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride (1.2 eq)

• Anhydrous pyridine (~1.5 eq) or DMAP (catalytic amount)

• Anhydrous deuterated solvent (e.g., CDCl₃ or C₆D₆, ~0.6 mL)

• NMR tube

Procedure:

• In a clean, dry NMR tube, dissolve the chiral alcohol in the anhydrous deuterated solvent.

• Add anhydrous pyridine to the solution. The pyridine acts as a nucleophilic catalyst and scavenges the HCl byproduct.

• Add the (R)-MTPA-Cl solution to the NMR tube.

• Seal the NMR tube and invert it several times to mix. Let the reaction stand at room temperature. Reactions are often complete in 1-4 hours but can be left overnight for sterically hindered alcohols.

• Acquire ¹H and ¹⁹F NMR spectra directly on the reaction mixture. If the pyridinium hydrochloride salt precipitate interferes with shimming, it can be removed by filtering the solution through a small plug of glass wool into a clean NMR tube.

• Repeat the procedure using (S)-(+)-MTPA-Cl to prepare the second diastereomeric ester for absolute configuration assignment.

Visualization of Workflows and Logic

To clarify the processes, the following diagrams illustrate the experimental workflow and the logic behind absolute configuration determination.

Caption: Generalized experimental workflow for NMR-based chiral derivatization.

Caption: Logical workflow for determining absolute configuration using the Δδ method.

Conclusion and Recommendation

The selection of a chiral derivatizing agent is a balance of analytical need and economic reality.

• 2-Methoxy-2-(1-naphthyl)propionic acid (MαNP acid) stands as a technically superior reagent. Its powerful anisotropic effect provides larger, more definitive chemical shift separations, which is invaluable for complex or precious samples where analytical ambiguity is intolerable. Its primary drawback is a significantly higher cost per analysis.

• Mosher's acid (MTPA) , particularly in its acid chloride form, remains the cost-effective workhorse for routine analysis. Its utility is enhanced by the option of ¹⁹F NMR, which can simplify the determination of enantiomeric excess.

Final Recommendation: For most routine applications and initial screenings, the economic advantage and proven reliability of Mosher's acid chloride make it the logical first choice. However, for challenging structural assignments, for high-value final compounds, or in cases where MTPA yields inconclusive results, the investment in the superior resolving power of MαNP acid is scientifically and practically justified. Researchers are encouraged to have both reagents available in their analytical toolkit to apply the most appropriate method based on the specific scientific challenge at hand.

References

• Wikipedia. Chiral derivatizing agent. Link

• BenchChem. A Comparative Guide to Chiral Derivatizing Agents for Alcohol Analysis: (S)-(-)-1-(4- Bromophenyl)ethyl Isocyanate vs. Mosher's Acid. Link

• TCI Chemicals. Chiral Derivatizing Agents for Absolute Configuration Determination. Link

• BenchChem. (S)-Mandelic Acid vs. Mosher's Acid: A Comparative Guide to Determining Enantiomeric Excess. Link

• MDPI. Characteristic Conformation of Mosher's Amide Elucidated Using the Cambridge Structural Database. Molecules. 2015. Link

• Google Patents. Process for preparation of 2-(6-methoxy-2-naphthyl)propionic acid and intermediates therefor utilizing 2,6-diisopropylnaphthalene. Link

• TCI Chemicals. (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl Chloride. Link

• Chem-Impex. (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride. Link

• Thermo Fisher Scientific. (S)-(+)-2-(6-Methoxy-2-naphthyl)propionic acid, 99%. Link

• BenchChem. Validating Stereochemical Outcomes: A Comparative Guide to Mosher's Acid Analysis. Link

• PubMed. Practical enantioresolution of alcohols with 2-methoxy-2-(1-naphthyl)propionic acid and determination of their absolute configurations by the (1)H NMR anisotropy method. Chirality. 2002. Link

• Fisher Scientific. (S)-(+)-2-Methoxy-2-(1-naphthyl)propionic Acid 99.0+%, TCI America. Link

• Chem-Impex. Acide (R)-(-)-2-méthoxy-2-(1-naphtyl)propionique. Link

• Fisher Scientific. Sigma Aldrich Fine Chemicals Biosciences (R)-(−)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride. Link

• PrepChem.com. Synthesis of (+)(S)2-(6-methoxy-2-naphthyl)-propionic acid. Link

• Sigma-Aldrich. Mosher's acid chloride. Link

• Sigma-Aldrich. (R)-(−)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride. Link

• Organic Syntheses. 2-phenylpropionic acid. Link

• Google Patents. Preparation of 2-(6-methoxy-2-naphthyl)propionic acid -1-propanol and propanal and intermediates therefor. Link

• TCI Chemicals. (S)-(+)-2-Methoxy-2-(1-naphthyl)propionic Acid. Link

• Fisher Scientific. 2-Methoxy-2-(1-naphthyl)propionic Acid 98.0+%, TCI America. Link

• PubMed. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Nature Protocols. 2007. Link

• Chemistry LibreTexts. 23.2: Derivatization. Link

• ResearchGate. 2-Methoxy-2-(1-naphthyl)propionic acid, a powerful chiral auxiliary for enantioresolution of alcohols and determination of their absolute configurations by the 1H NMR anisotropy method. Chirality. 2002. Link

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Safety & Regulatory Compliance

Operational Guide: Proper Handling and Disposal of Ethyl 2-Methoxy-2-(1-naphthyl)propionate

Executive Summary & Chemical Profile

As a specialized research chemical frequently utilized in drug development and synthetic methodologies, Ethyl 2-Methoxy-2-(1-naphthyl)propionate requires stringent, well-documented waste management protocols. This guide provides laboratory personnel with the operational procedures necessary to handle, segregate, and dispose of this compound safely. By understanding the mechanistic reasoning behind these protocols, laboratories can ensure compliance with environmental regulations while maintaining a secure working environment.

Table 1: Quantitative Data & Chemical Profile

Property	Specification
Chemical Name	Ethyl 2-Methoxy-2-(1-naphthyl)propionate
CAS Number	2006277-95-6 1
Molecular Formula	C16H18O3 1
Molecular Weight	258.31 g/mol 1
Structural Features	Aromatic ring, Ether, Ester
Primary Waste Classification	Non-Halogenated Organic Waste

Mechanistic Safety & Reactivity Profile

Understanding the chemical behavior of Ethyl 2-Methoxy-2-(1-naphthyl)propionate is critical for determining its disposal pathway.

• Aromatic Ester & Ether Dynamics: Aromatic esters generally share the flammability and irritant profiles of aliphatic esters 2. While the ether linkage in this sterically hindered naphthyl system is less susceptible to rapid auto-oxidation than simple aliphatic ethers (e.g., diethyl ether), it is still prudent to minimize prolonged exposure to oxygen and light to prevent potential peroxide formation over long storage periods 2.

• Environmental Toxicity & Combustion: This compound lacks halogens and heavy metals. Consequently, it does not generate highly corrosive hydrogen halide gases or dioxins upon combustion. However, due to its lipophilic aromatic structure, it poses a potential risk to aquatic environments. Therefore, it cannot be disposed of via the sanitary sewer and must be subjected to high-temperature incineration (CMBST) in accordance with EPA Land Disposal Restrictions 3.

Experimental Workflows: Step-by-Step Disposal Procedures

The National Research Council's Prudent Practices in the Laboratory mandates that chemical waste must be characterized and segregated based on its physical state and solvent compatibility to prevent adverse reactions during storage and transport 4.

Protocol A: Liquid Waste Management (Solutions)

When the compound is dissolved in organic solvents during synthesis or purification (e.g., column chromatography fractions):

• Solvent Segregation: Determine if the solvent matrix contains halogens (e.g., dichloromethane, chloroform). Halogenated waste requires specialized incineration with alkaline scrubbers and must never be mixed with non-halogenated waste due to increased processing costs and regulatory restrictions.

• Self-Validating Compatibility Check: Verify the pH of the waste mixture using indicator strips before sealing. Ensure it remains neutral (pH 6-8). Highly acidic or basic conditions can hydrolyze the ester, potentially generating reactive byproducts or altering the solubility profile prior to disposal.

• Collection: Transfer the solution into a designated, chemically compatible high-density polyethylene (HDPE) or glass waste carboy.

• Labeling: Affix a hazardous waste tag immediately. List "Ethyl 2-Methoxy-2-(1-naphthyl)propionate" and all associated solvents with their exact percentages. Do not use abbreviations.

• Secondary Containment: Place the waste carboy in a secondary containment tray to capture any potential leaks or ruptures, ensuring the volume of the tray is at least 110% of the largest container.

Protocol B: Solid Waste Management (Pure Compound & Consumables)

For expired/degraded pure solid material, or contaminated consumables (e.g., filter paper, silica gel, pipette tips):

• Collection of Solids: Sweep or transfer the solid material using non-sparking tools to prevent static discharge. Place pure solid waste into a sealable glass vial or HDPE container.

• Consumable Segregation: Place contaminated gloves, Kimwipes, and silica gel into a heavy-duty, transparent plastic bag or a dedicated solid hazardous waste drum.

• Sealing and Labeling: Seal the containers tightly to prevent aerosolization of the powder. Label as "Solid Toxic Organic Waste - Contains Naphthyl Derivatives."

• Storage: Store in a cool, dry, well-ventilated waste accumulation area away from strong oxidizers until collection by your Environmental Health and Safety (EHS) department.

Protocol C: Immediate Spill Response

In the event of an accidental release:

• Containment: Isolate the area. If the compound is dissolved in a flammable solvent, eliminate all ignition sources immediately.

• Absorption: Cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand, or specialized spill pads). Causality note: Do not use combustible materials like sawdust, as the ether/ester components combined with a high surface area may increase fire risk.

• Collection: Sweep the absorbed mixture into a chemical waste bag using a dedicated dustpan.

• Decontamination: Wash the affected surface with a mild detergent solution, followed by water, to remove residual lipophilic traces. Collect all wash water as hazardous waste.

Regulatory & Logistical Compliance

Under the Resource Conservation and Recovery Act (RCRA), while this specific CAS is not explicitly P- or U-listed, it exhibits characteristics of hazardous organic waste requiring proper management 3. Dilution of this waste to avoid proper treatment is strictly prohibited 3. All accumulated waste must be tracked and transferred to a licensed RCRA facility for ultimate disposal via controlled incineration 3 [[4]]().

Waste Segregation Workflow

Decision tree for the segregation and disposal of Ethyl 2-Methoxy-2-(1-naphthyl)propionate waste.

References

• [1] Title: Ethyl 2-Methoxy-2-(1-naphthyl)propionate 2006277-95-6 wiki - Guidechem Source: guidechem.com URL:

• [2] Title: Laboratory Safety Manual | CUNY ASRC Source: cuny.edu URL:

• [3] Title: 40 CFR Part 268 -- Land Disposal Restrictions - eCFR Source: ecfr.gov URL:

• [4] Title: Chapter 8: Management of Waste - Prudent Practices in the Laboratory Source: nationalacademies.org URL:

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• 4. Read "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version" at NAP.edu [nationalacademies.org]

A Senior Application Scientist's Guide to the Safe Handling and Disposal of Ethyl 2-Methoxy-2-(1-naphthyl)propionate

In our commitment to fostering a culture of safety and providing value beyond the product, this guide offers essential, immediate safety and logistical information for the handling and disposal of Ethyl 2-Methoxy-2-(1-naphthyl)propionate (CAS No. 2006277-95-6)[1]. This document is intended for researchers, scientists, and drug development professionals. The following protocols are designed to be a self-validating system, grounded in established safety principles and data from structurally similar compounds.

Hazard Assessment and Core Principles of Protection

Based on the analysis of related chemical structures, the primary routes of exposure and potential hazards are summarized below. This assessment forms the basis for the recommended personal protective equipment (PPE) and handling procedures.

Potential Hazard	Rationale Based on Analogous Compounds	Primary Route of Exposure
Serious Eye Irritation	Compounds with similar functional groups are classified as causing serious eye irritation (H319)[2][3][5].	Eyes
Skin Irritation	Related naphthylpropionic acids are known to cause skin irritation (H315)[2][3][4].	Skin
Aquatic Toxicity	A key hazard identified for a similar compound is being toxic to aquatic life with long-lasting effects (H411).	Environmental Release
Inhalation Irritation	May cause respiratory irritation (H335)[2][3][4].	Respiratory System
Harmful if Swallowed	Some related compounds are toxic if swallowed (H302)[3][5][6].	Ingestion

Essential Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to mitigate the identified risks. The following table outlines the minimum required PPE, with explanations rooted in the anticipated hazards.

PPE Component	Specification	Justification
Eye and Face Protection	Chemical splash goggles and a face shield are mandatory[6].	The high likelihood of serious eye irritation necessitates robust protection against splashes. A face shield provides an additional layer of protection for the entire face[7].
Hand Protection	Nitrile gloves are the recommended minimum. For prolonged contact or spill cleanup, consider butyl rubber gloves[8][9].	Nitrile gloves offer good general protection against a wide range of chemicals[8]. Butyl rubber provides superior resistance to many organic compounds[9]. Always inspect gloves before use and practice proper removal techniques to avoid skin contact[6].
Body Protection	A flame-retardant, anti-static protective laboratory coat is required. For larger quantities or splash-prone procedures, a chemically resistant apron over the lab coat is advised[8].	A lab coat provides a primary barrier against incidental skin contact. A chemically resistant apron offers enhanced protection for the torso from splashes of corrosive or irritating liquids[8].
Respiratory Protection	Work should be conducted in a certified chemical fume hood to minimize inhalation exposure[10]. If a fume hood is not available or if dusts/aerosols are generated, a NIOSH-approved respirator with an appropriate organic vapor cartridge is necessary.	Engineering controls like a fume hood are the primary defense against respiratory exposure. Respirators should be used as a secondary measure when engineering controls are insufficient[10].

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a standardized workflow is paramount for ensuring safety and experimental integrity. The following protocol outlines the key steps for handling Ethyl 2-Methoxy-2-(1-naphthyl)propionate.

Pre-Experiment Preparation

• Designate a Work Area: All handling of the compound should occur in a designated area within a certified chemical fume hood.

• Assemble all Materials: Before starting, ensure all necessary equipment, including PPE, spill cleanup materials, and waste containers, are readily accessible.

• Review Safety Documentation: Familiarize yourself with this guide and the SDS of any other chemicals being used in the procedure.

Handling the Compound

• Don PPE: Put on all required PPE as outlined in the table above before entering the designated work area.

• Weighing and Transfer:

  • Perform all weighing and transfers within the chemical fume hood.

  • Use a disposable weighing boat to prevent contamination of balances.

  • Handle the container with care to avoid generating dust or aerosols.

• In-Reaction Use:

  • Keep the reaction vessel closed to the extent possible.

  • Maintain a clean and organized workspace to minimize the risk of spills.

  • Wash hands thoroughly after handling, even if gloves were worn[5][6].

Post-Experiment Procedures

• Decontamination:

  • Wipe down the work surface in the fume hood with an appropriate solvent (e.g., 70% ethanol) and then with soap and water.

  • Decontaminate any reusable equipment that came into contact with the compound.

• Doffing PPE:

  • Remove PPE in the correct order to prevent cross-contamination: gloves, face shield, goggles, lab coat.

  • Dispose of single-use PPE in the designated waste stream.

Disposal Plan: Ensuring Environmental Responsibility

Given the potential for aquatic toxicity, proper disposal is a critical step in the lifecycle of this chemical.

Waste Segregation

• Solid Waste: Contaminated solid waste, including gloves, weighing boats, and paper towels, should be placed in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Unused solutions and reaction mixtures containing Ethyl 2-Methoxy-2-(1-naphthyl)propionate should be collected in a designated, sealed, and clearly labeled hazardous waste container. Do not pour this chemical down the drain[2][10].

• Empty Containers: "Empty" containers may still retain chemical residue. These should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous liquid waste. The rinsed container can then be disposed of according to institutional guidelines.

Final Disposal

• All hazardous waste must be disposed of through a licensed and approved waste disposal company[5][6]. Adhere to all local, state, and federal regulations for hazardous waste disposal[5].

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

Emergency Situation	Immediate Action
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[5].
Skin Contact	Immediately remove contaminated clothing and wash the affected skin area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists[2].
Inhalation	Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water. Seek immediate medical attention[2].
Spill	Evacuate the immediate area. Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand). Collect the absorbed material into a sealed container for hazardous waste disposal. Ventilate the area and wash the spill site after material pickup is complete[5].

Workflow for Handling Ethyl 2-Methoxy-2-(1-naphthyl)propionate

Caption: Workflow for Safe Handling of Ethyl 2-Methoxy-2-(1-naphthyl)propionate.

References

• Sigma-Aldrich. (2025, November 6).
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• The University of Arizona. (2015, July 22). Personal Protective Equipment Selection Guide.
• CPAChem. (2022, November 10).
• Fisher Scientific. (2024, March 3).
• Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs.
• American Chemistry Council. Guidance for Selection of Personal Protective Equipment for MDI Users.
• DuPont. Personal Protective Equipment.
• European Chemicals Agency (ECHA). (2015, August 11).
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• Occupational Safety and Health Administration (OSHA). OSHA Glove Selection Chart.
• Gloves By Web. Gloves Chemical Resistance Chart.
• Ansell. Chemical Glove Selection Guide: Find the Perfect Protection.
• Ansell. Ansell Chemical Resistance Glove Chart.
• Guidechem. Ethyl 2-Methoxy-2-(1-naphthyl)
• Organisation for Economic Co-operation and Development (OECD). 1-Methoxypropanol-2ol(PGME) CAS N°: 107-98-2.
• J.T. Baker. 1-Methoxy-2-Propanol.

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